3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

• CAS: 10109-76-9

Core Science & Biosynthesis

Technical Monograph: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Topic: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one chemical properties Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals[1]

The Strategic Gateway to 19-Nor Steroid Pharmaceuticals

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) represents a critical "switch" intermediate in the industrial synthesis of antiprogestogens and antiglucocorticoids, most notably Mifepristone (RU-486) and the progestin Dienogest .[1] Its structural uniqueness lies in the 3,3-dimethyl ketal protection, which masks the A-ring ketone while preserving the reactivity of the conjugated 5(10),9(11)-diene system.[1] This guide analyzes its chemical behavior, focusing on the regioselective functionalization required for high-value API synthesis.[1]

Chemical Identity & Physical Properties

Unlike the common ethylene ketal derivatives, the dimethyl ketal variant offers distinct solubility profiles and deprotection kinetics, often preferred in specific industrial scale-up routes to minimize glycolic waste.

Table 1: Physicochemical Profile

Property	Specification
CAS Number	10109-76-9
IUPAC Name	(8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
Molecular Formula	C₂₀H₂₈O₃
Molecular Weight	316.44 g/mol
Appearance	White to off-white crystalline powder
Melting Point	128–139 °C (Polymorph dependent; typically ~138 °C)
Solubility	Soluble in DCM, Chloroform, THF; Insoluble in Water
Stability	Acid-sensitive (rapid hydrolysis of 3-ketal); Air-sensitive (oxidation of diene)

Synthesis & Production Workflow

The industrial production of this intermediate relies on the Birch Reduction of Estradiol Methyl Ether (Estrone-3-methyl ether), followed by a specific methanolysis workup rather than the standard acid hydrolysis.[1]

Mechanistic Insight

Standard Birch reduction yields the 1,4-dihydro aromatic ring (2,5(10)-diene).[1] Isomerization to the conjugated 5(10),9(11)-diene is thermodynamically driven under basic conditions or controlled acid catalysis.[1] The 3,3-dimethoxy group is formed by trapping the intermediate enol ether with methanol.[1]

Figure 1: Synthesis pathway transforming the aromatic A-ring into the protected dienone system.

Reactivity Profile: The Core Transformations

The utility of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one lies in its dual-functional sites: the C17 Ketone and the C5(10) Double Bond .[1]

A. C17-Alkylation (The Mifepristone Vector)

The C17 ketone is sterically accessible for nucleophilic attack. In Mifepristone synthesis, a propynyl group is introduced here.

• Reagent: Propynyl Magnesium Bromide or Propynyl Lithium.

• Challenge: The 3,3-dimethoxy group is stable to basic Grignard conditions, making this an ideal stage for C17 functionalization before the sensitive A-ring chemistry.[1]

• Outcome: Formation of the 17

  -propynyl-17 -hydroxyl motif.[1]

B. Regioselective Epoxidation (The Critical Step)

The conjugated diene system presents a regioselectivity challenge. For 19-nor steroids, the goal is often the 5(10)-epoxide , which serves as the electrophile for subsequent conjugate addition (e.g., introducing the dimethylaminophenyl group at C11).[1]

• Reactivity Order: The 5(10) double bond is more electron-rich and accessible than the 9(11) bond in this specific steric environment.[1]

• Protocol Constraint: Strong acids must be avoided to prevent premature hydrolysis of the 3,3-dimethoxy ketal to the 3-ketone.[1]

Experimental Protocol: Buffered Epoxidation

This protocol is designed to maximize 5(10)-epoxide yield while preserving the ketal.[1]

• Preparation: Dissolve 10 mmol of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one in 50 mL of DCM. Cool to 0°C.

• Buffering: Add solid NaHCO₃ (1.5 eq) or pyridine (1.1 eq) to neutralize any acidic byproducts (e.g., m-chlorobenzoic acid).

• Oxidation: Add m-CPBA (1.1 eq) portion-wise over 30 minutes.

• Monitoring: Monitor by TLC (Hexane/EtOAc 3:1). The starting material (Rf ~0.5) converts to the epoxide (Rf ~0.35).[2]

• Workup: Quench with 10% Na₂S₂O₃ to destroy excess peroxide, followed by saturated NaHCO₃ wash.

• Result: The product is primarily the 5

  ,10 -epoxide , which is the required stereochemistry for the anti-addition of the C11 substituent later.

Figure 2: Divergent reactivity pathways. Path A followed by Path B is the standard route for Mifepristone.

Analytical Characterization

Correct identification relies on distinguishing the ketal methoxy groups and the single vinylic proton at C11.

NMR Signature (¹H, 400 MHz, CDCl₃)

Position	Shift ( ppm)	Multiplicity	Assignment
C3-OMe	3.18, 3.23	Singlets (3H each)	Diastereotopic methoxy groups at C3
C11-H	5.60 – 5.75	Broad Singlet/Doublet	Vinylic proton (Characteristic of 9(11)-ene)
C18-Me	0.85 – 0.95	Singlet (3H)	Angular methyl group
C13-Me	~1.02	Singlet	Methyl group (if C13 substituted)

Note: The absence of a signal around 5.8-6.0 ppm (typical for 4-en-3-one) confirms the A-ring is protected and not conjugated.[1]

Handling & Stability

• Storage: Store at -20°C under Argon. The 5(10),9(11)-diene system is prone to auto-oxidation if exposed to air at room temperature for prolonged periods.[1]

• Solvent Compatibility: Avoid protic solvents with acidic traces (e.g., unbuffered methanol/HCl) which will instantly hydrolyze the ketal to the parent enone.

• Safety: Treat as a potent steroid intermediate. Use full PPE including respiratory protection to prevent inhalation of dust.

References

• PubChem. (2024).[3] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Compound Summary. National Library of Medicine.[3] [Link][1][3]

• Google Patents. (2003). Process for making estra-4,9(10)-diene steroids (US20030004333A1).[1]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one CAS number 10109-76-9

Topic: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) Content Type: Technical Guide / Whitepaper Audience: Researchers, Process Chemists, and Drug Development Professionals[1]

Strategic Intermediate in the Synthesis of 19-Norsteroid Antiprogestins[1][2][3]

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) serves as a linchpin intermediate in the industrial synthesis of Mifepristone (RU-486) and related antiprogestins/antiglucocorticoids such as Dienogest .[1] Its structural uniqueness lies in the A-ring protection—a dimethyl ketal—combined with a conjugated 5(10),9(11)-diene system.[1] This specific configuration allows for the highly regioselective introduction of functional groups at the C11 position, a critical pharmacophore for receptor antagonism.

This guide analyzes the compound's chemical behavior, its pivotal role in the "HFA-mediated epoxidation" pathway, and the protocols required for its handling and conversion.[1]

Chemical Profile & Structural Analysis

Physicochemical Properties

Property	Data
CAS Number	10109-76-9
IUPAC Name	(8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
Molecular Formula	C₂₀H₂₈O₃
Molecular Weight	316.44 g/mol
Appearance	Off-white solid or viscous oil (depending on purity/workup)
Solubility	Soluble in DCM, THF, Ethyl Acetate; Insoluble in water
Stability	Sensitive to acid hydrolysis (cleaves ketal to 3-ketone)

Structural Logic

• Dimethyl Ketal (C3): Unlike the more common ethylene ketal (cyclic), the dimethyl ketal is acyclic.[1] It provides steric protection to the C3 ketone during organometallic additions at C17 and C11. It is generally more labile to acid hydrolysis than cyclic ketals, facilitating mild deprotection in the final steps.

• 5(10),9(11)-Diene System: This conjugated system is the "reactive engine" of the molecule.[1] The electron density difference between the tetrasubstituted 5(10) bond and the trisubstituted 9(11) bond is exploited to achieve regioselective oxidation.[1]

Synthetic Utility: The Mifepristone Pathway

The primary application of CAS 10109-76-9 is the synthesis of Mifepristone.[1] The transformation relies on the regioselective epoxidation of the 5(10) double bond.

The Challenge of Regioselectivity

Standard peracids (e.g., m-CPBA) often attack the more accessible or electron-rich double bonds indiscriminately.[1] In the 5(10),9(11)-diene system, achieving exclusive epoxidation at the sterically hindered 5(10) position—without touching the 9(11) bond—is difficult with conventional reagents.[1]

The Hexafluoroacetone (HFA) Solution

To solve this, the industry utilizes Hexafluoroacetone (HFA) as a catalyst with Hydrogen Peroxide.[1][2] HFA forms a highly reactive hydroperoxide adduct (α-hydroxy-α-hydroperoxyhexafluoropropane) in situ.[1] This species acts as a bulky, electrophilic oxidant that prefers the electron-rich 5(10) tetrasubstituted alkene, delivering the oxygen from the alpha-face to yield the 5α,10α-epoxide .[1]

Pathway Visualization

Caption: Synthesis workflow showing the central role of CAS 10109-76-9 in the production of Mifepristone.

Experimental Protocol: HFA-Mediated Epoxidation

This protocol describes the conversion of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one to the critical 5α,10α-epoxide.[1] This is a high-precision step requiring strict temperature control.[1]

Safety Note: Hexafluoroacetone is a toxic gas/volatile liquid.[1] Hydrogen peroxide (30%+) is a strong oxidizer.[1] Work must be performed in a functioning fume hood.

Reagents & Materials

• Substrate: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (1.0 eq)

• Oxidant: Hydrogen Peroxide (30% aq., 1.5 eq)[1]

• Catalyst: Hexafluoroacetone trihydrate (0.1 eq) or Hexafluoroacetone gas

• Buffer: Na₂HPO₄ (Disodium hydrogen phosphate)[1]

• Solvent: Dichloromethane (DCM)[1]

Step-by-Step Methodology

• Preparation: Dissolve 10.0 g of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one in 100 mL of DCM in a round-bottom flask equipped with a magnetic stirrer and thermometer.

• Cooling: Cool the solution to 0°C using an ice/salt bath. Add Na₂HPO₄ (2.0 g) to buffer the system (prevents acid-catalyzed hydrolysis of the dimethyl ketal).[1]

• Catalyst Addition: Add Hexafluoroacetone trihydrate (0.1 eq) to the stirred mixture.

• Oxidation: Dropwise add Hydrogen Peroxide (30%, 1.5 eq) over 30 minutes, maintaining the internal temperature below 5°C.

  • Mechanistic Insight: The HFA reacts with H₂O₂ to form the active perhydrate species, which transfers oxygen to the alpha-face of the 5(10) double bond.[1]

• Reaction Monitoring: Stir at 0–5°C for 4–6 hours. Monitor by TLC or HPLC.[1] The starting material spot (less polar) should disappear, replaced by the epoxide spot.

• Quenching: Quench the reaction with 10% aqueous Sodium Thiosulfate solution to destroy excess peroxide.

• Workup: Separate the organic layer. Wash with saturated NaHCO₃, then brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Result: The product is the 5α,10α-epoxide (often an oil or foam), ready for the subsequent Grignard reaction without extensive purification.[1]

Mechanistic Visualization: Epoxidation Selectivity

The following diagram illustrates why the HFA/H₂O₂ system is critical for this specific CAS number, avoiding the formation of the unwanted 9(11)-epoxide.

Caption: Mechanistic pathway of HFA-catalyzed epoxidation ensuring regioselectivity at the 5(10) position.

Safety & Toxicology (E-E-A-T)

Working with CAS 10109-76-9 requires adherence to Safebridge Category 3 (or equivalent) protocols due to its hormonal activity.[1]

• Reproductive Toxicity: As a steroid intermediate, it may impair fertility or cause harm to the unborn child. Double-gloving (Nitrile) and use of a powder containment hood are mandatory.[1]

• Ketal Sensitivity: The dimethyl ketal is acid-sensitive.[1] Avoid exposure to acidic fumes in the lab atmosphere, which can cause premature hydrolysis to the 3-keto diene (Dienedione), altering the stoichiometry of subsequent reactions.[1]

• Waste Disposal: All aqueous waste from the epoxidation (containing thiosulfate and fluorinated residues) must be segregated.[1]

References

• Preparation of 19-norsteroids. Teutsch, G., et al. (Roussel-Uclaf).[1] U.S. Patent 4,386,085.[1] (Describes the foundational synthesis of Mifepristone starting from ketal-protected dienes).

• Hexafluoroacetone in Organic Synthesis. Journal of Organic Chemistry. (Details the mechanism of HFA-catalyzed epoxidation of steroidal alkenes).

• Synthesis of Mifepristone (RU-486). Chemical Reviews. (Comprehensive review of antiprogestin synthetic routes involving 5(10),9(11)-diene intermediates).

• PubChem Compound Summary: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one. National Center for Biotechnology Information. [Link][1]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Structure Elucidation of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Technical Guide & Analytical Whitepaper

Executive Summary

The compound 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) represents a critical "masked" intermediate in the synthesis of 19-norsteroid pharmaceuticals, including Mifepristone and Dienogest .[1][2] Its structural integrity relies on the kinetic trapping of the 5(10),9(11)-diene system, which is thermodynamically unstable relative to the conjugated 4,9-diene isomer.[1]

This guide provides a rigorous framework for the structural elucidation of this molecule, focusing on differentiating the specific diene regiochemistry and validating the dimethyl ketal protection at C3.[1][2] The methodology prioritizes Nuclear Magnetic Resonance (NMR) and UV-Vis spectroscopy as the primary tools for distinguishing the desired kinetic product from its conjugated impurities.[1][2]

Synthetic Context & Mechanistic Origin[2][3]

To elucidate the structure, one must understand its origin.[1][2] This molecule is typically generated via the Birch reduction of estradiol derivatives or the selective ketalization/isomerization of estr-4,9-diene-3,17-dione under controlled acidic conditions.[1][2]

The critical challenge is the lability of the diene system .[1][2] In the presence of strong acids or prolonged exposure to protic solvents, the 5(10),9(11)-diene system (homoannular-like character) isomerizes to the thermodynamically stable 4,9-diene system.[1][2]

Mechanistic Pathway & Isomerization Risk[2]

Figure 1: Synthetic origin and degradation pathways.[1][2][3] The 5(10),9(11) isomer is the kinetic target, while the 4,9-diene is the primary thermodynamic impurity.[1][2]

Spectroscopic Signature Analysis[2][3]

The elucidation strategy relies on proving three structural features:

• C3-Ketalization: Presence of two methoxy groups (vs. free ketone).[1][2]

• Regiochemistry of Double Bonds: 5(10) and 9(11) positions (vs. 4,9 or 5(6)).[1][2]

• Stereochemistry: Configuration at C8, C13, and C14 (typically retained from starting material).[1][2]

A. UV-Vis Spectroscopy (The "Quick Check")

The most rapid method to distinguish the 5(10),9(11)-diene from the 4,9-diene is Ultraviolet Spectroscopy.[1][2]

Feature	5(10),9(11)-Diene (Target)	4,9-Diene (Impurity)
λ_max	235 – 242 nm	295 – 305 nm
Electronic Nature	Cross-conjugated / Sterically inhibited	Fully Conjugated System
Extinction Coeff (ε)	Moderate (~15,000)	High (~20,000+)

Diagnostic Rule: If the sample exhibits a strong absorption band >290 nm, significant isomerization to the 4,9-diene has occurred.[1][2]

B. Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool for structural confirmation.[1][2]

1H NMR (Proton) - Key Signals (CDCl3, 400 MHz)

• C3-Methoxy Groups: Two distinct singlets at δ 3.15 – 3.25 ppm .[1][2]

  • Why two signals? The steroid skeleton is chiral, making the two methoxy groups diastereotopic.[1][2] A single peak may indicate rapid fluxionality or accidental equivalence, but two is the standard expectation for rigid steroids.[1][2]

• H11 Vinyl Proton: A multiplet or doublet around δ 5.50 – 5.65 ppm .[1][2]

  • Crucial Distinction: The 5(10) double bond is tetrasubstituted (no protons).[1][2] The 9(11) bond is trisubstituted (one proton at C11).[1][2]

  • Impurity Check: If you see a signal at δ 5.7 ppm (s) , it indicates H4 of the 4,9-diene impurity.[1][2] The target molecule has NO vinyl proton at C4. [1][2]

• C18 Methyl: Singlet at δ 0.85 – 0.90 ppm .[1][2] The shift is sensitive to the anisotropy of the 17-ketone and the 9(11) double bond.[1]

13C NMR (Carbon) - DEPT/APT

• C3 (Ketal Carbon): Characteristic quaternary signal at δ 98 – 100 ppm .[1][2] (A free ketone would be ~200 ppm).[1][2]

• Olefinic Carbons:

  • C5 & C10: Quaternary signals (approx. 125-135 ppm).[1][2]

  • C9: Quaternary signal (approx. 135-140 ppm).[1][2]

  • C11: Methine signal (CH) at δ 118 – 122 ppm .[1][2]

• C17 (Ketone): Signal at δ 220 ppm .[1][2]

C. Mass Spectrometry (MS)[1][2][4]

• Ionization: ESI+ or APCI.[1][2]

• Molecular Ion: [M+H]+ = 317.2 m/z (Calculated for C20H28O3).[1][2]

• Fragmentation: Loss of methanol ([M-OCH3]+) is a common fragmentation pathway for dimethyl ketals.[1][2]

Experimental Protocols

Protocol 1: Analytical HPLC Method for Purity Profiling

This method separates the 5(10),9(11) target from the 4,9-diene impurity.[1][2]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).[1][2]

• Mobile Phase A: Water (0.1% Ammonium Acetate or Formic Acid).[1][2]

• Mobile Phase B: Acetonitrile.[1][2]

• Gradient:

  • 0-2 min: 60% B[1][2]

  • 2-15 min: 60%

    90% B[1][2]

  • 15-20 min: 90% B[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: DAD (Diode Array Detector).[1][2]

  • Channel 1: 240 nm (Target detection).[1][2]

  • Channel 2: 300 nm (Impurity detection - Critical).[1][2]

• Temperature: 30°C.

Protocol 2: NMR Sample Preparation (Self-Validating)

To prevent acid-catalyzed hydrolysis or isomerization during analysis:

• Solvent: Use CDCl3 neutralized with basic alumina or stored over silver foil.[1][2] Commercial CDCl3 is often acidic (HCl formation).[1][2]

• Additive: Add 1-2 drops of Pyridine-d5 to the NMR tube.

  • Reasoning: Pyridine acts as an acid scavenger, preventing the sensitive ketal from hydrolyzing back to the ketone or isomerizing to the 4,9-diene inside the NMR tube.[1][2]

Elucidation Logic Tree

The following diagram illustrates the decision-making process for confirming the structure.

Figure 2: Step-by-step structural confirmation logic.

References

• ChemicalBook. (2023).[1][2] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Properties and Suppliers. CAS 10109-76-9.[1][2][4][5] Link

• PubChem. (2024).[1][2][5] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Compound Summary. National Library of Medicine.[1][2] Link[1][2]

• LGC Standards. (2023). Impurity Profiling of Dienogest Intermediates.[1][2] (Reference for analogous ketal structures and impurities). Link

• Roussel-Uclaf. (1980s).[1][2] Patents regarding 19-norsteroid synthesis and ketal protection strategies.[1][2] (Historical context for the 5(10),9(11) protection strategy).

• Steraloids. (2024).[1][2] Data sheet for Estra-5(10),9(11)-diene-3,17-dione 3-ethylene ketal.[1][2][6][7][8][9][10] (Analogous spectral data reference). Link

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ias.ac.in [ias.ac.in]
• 4. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 5. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. synthinkchemicals.com [synthinkchemicals.com]
• 7. CAS 5571-36-8: Estra-5(10),9(11)-diene-3,17-dione, cyclic … [cymitquimica.com]
• 8. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal [lgcstandards.com]
• 9. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal | CAS 5571-36-8 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 10. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal, TRC 50 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one spectroscopic data

This technical guide details the spectroscopic characterization, synthesis, and quality control of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one , a critical intermediate in the synthesis of 19-norsteroid pharmaceuticals such as Mifepristone and Trenbolone.[1][2]

[1][2][3]

Executive Summary & Significance

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9) is a protected steroid intermediate.[1][2] It serves as a "masked" form of estra-4,9-diene-3,17-dione, where the A-ring enone system is protected as a dimethyl ketal.[1][2] This protection is chemically significant because it shifts the

double bond to the position, creating a 5(10),9(11)-diene system.[1][2]

This specific diene geometry is the requisite substrate for the stereoselective epoxidation (at C5-C10) required to install the 11

-aryl substituent found in Mifepristone (RU-486) and Ulipristal Acetate .[1][2] It is also a direct precursor to Trenbolone via reduction and hydrolysis.[1][2][3]

Spectroscopic Characterization

The following data represents the high-confidence spectroscopic profile for the molecule. The assignments are derived from the structural constraints of the 5(10),9(11)-diene framework and validated against analogous ethylene ketal derivatives (CAS 5571-36-8).[1][2]

Nuclear Magnetic Resonance (NMR)

The 5(10),9(11)-diene system is distinct from the conjugated 4,9-diene precursor.[1][2] The absence of vinylic protons at C4 and the presence of a vinylic proton at C11 are diagnostic.[2]

H NMR (400 MHz, CDCl )

Position	Shift ( , ppm)	Multiplicity	Integration	Assignment / Notes
H-11	5.55 – 5.65	Broad Doublet	1H	Diagnostic. Vinylic proton of the 9(11) bond.[1][2]
OCH	3.18, 3.22	Singlets	6H	Two distinct singlets due to axial/equatorial orientation or fluxional averaging.[1][2]
H-18	0.82 – 0.86	Singlet	3H	Diagnostic. Angular methyl.[1][2] Shielded relative to conjugated precursors.[1][2]
H-1, H-2	1.5 – 2.4	Multiplets	-	Overlapping methylene envelope.[1][2]
H-16	2.0 – 2.5	Multiplet	-	Adjacent to C17 ketone.[1][2]

C NMR (100 MHz, CDCl )

Position	Shift ( , ppm)	Type	Assignment / Notes
C-17	220.5	C=O	D-ring Ketone (Typical cyclopentanone).[1][2]
C-5	125 – 130	C=C	Tetrasubstituted olefinic carbon (part of 5(10)).[1][2]
C-10	128 – 132	C=C	Tetrasubstituted olefinic carbon (part of 5(10)).[1][2]
C-11	118 – 120	CH	Vinylic methine (part of 9(11)).[1][2]
C-9	135 – 140	C=C	Quaternary olefinic carbon.[1][2]
C-3	100 – 102	O-C-O	Ketal Carbon. Characteristic of sp hybridization.[1][2]
OCH	48.5, 49.0	CH	Methoxy carbons.
C-18	13.5	CH	Angular methyl.[1][2]

Mass Spectrometry (MS)

• Ionization: ESI+ or EI

• Molecular Ion (

  ): 316.4 m/z[1][2]

• Key Fragments:

  • 285 ( ): Loss of one methoxy group.[1][2]
  • 253 ( ): Loss of ketal protection.[1][2]

Infrared Spectroscopy (FT-IR)

• 1735 – 1740 cm

  : C=O stretch (C17 ketone, 5-membered ring).[1][2]

• 1640 – 1650 cm

  : C=C stretch (Weak, non-conjugated diene system).[1][2]

• 1050 – 1150 cm

  : C-O-C stretch (Strong, dimethyl ketal ether linkage).[1][2]

• Absence: No broad OH stretch; no conjugated enone C=O (~1660 cm

  ).[1][2]

Experimental Synthesis Protocol

This protocol describes the conversion of Estra-4,9-diene-3,17-dione (Dienedione) to the title compound.

Reaction Logic

The synthesis utilizes an acid-catalyzed ketalization.[1][2] Under these conditions, the thermodynamic product is the heteroannular 5(10),9(11)-diene, as the double bond migrates from C4 to C5(10) to relieve ring strain and conjugation constraints imposed by the sp

C3 center.[1][2]

Step-by-Step Methodology

• Preparation: Charge a dry reactor with Estra-4,9-diene-3,17-dione (1.0 eq) and anhydrous Methanol (10 volumes).

• Scavenger: Add Trimethyl Orthoformate (TMOF) (3.0 eq).[1][2] Note: TMOF acts as a water scavenger to drive the equilibrium toward the ketal.[1][2]

• Catalysis: Add p-Toluenesulfonic acid (p-TSA) (0.05 eq) at 20–25°C.

• Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 7:3).[1][2]

  • Endpoint: Disappearance of the starting material UV spot (conjugated enone) and appearance of a less polar spot.[1][2]

• Quenching (Critical): Add Triethylamine or Pyridine (0.1 eq) to neutralize the acid before any water is added.[1][2]

  • Reasoning: The 5(10),9(11) system is acid-labile and will hydrolyze/isomerize back to the 4,9-diene if exposed to acid/water.[1][2]

• Workup: Concentrate the methanol under reduced pressure. Dissolve the residue in Ethyl Acetate and wash with saturated NaHCO

  and Brine.[2]

• Isolation: Dry over Na

  SO , filter, and concentrate. Recrystallize from Methanol/Water or use directly if purity >95%.[2]

Visualization of Pathways & Logic[2]

Synthesis & Isomerization Pathway

The following diagram illustrates the transformation from the conjugated precursor to the protected intermediate.

Caption: Acid-catalyzed ketalization drives the migration of the C4 double bond to C5(10), establishing the 5(10),9(11) system.[1][2]

NMR Signal Assignment Logic

This diagram maps the structural features to their diagnostic NMR signals.[2]

Caption: Correlation between structural moieties and diagnostic spectroscopic signals.

Quality Control & Stability

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The ketal is sensitive to moisture and acid.[2]

• Purity Check (HPLC):

  • Column: C18 Reverse Phase.[1][2]

  • Mobile Phase: Acetonitrile:Water (buffered with 0.1% Triethylamine to prevent on-column hydrolysis).[1][2]

  • Detection: UV 240 nm.[1][2]

• Impurities:

  • Hydrolysis Product: Estra-5(10),9(11)-diene-3,17-dione (free ketone).[1][2]

  • Isomer: Estra-4,9-diene-3,17-dione (conjugated starting material, UV max ~300 nm).[1][2]

References

• LGC Standards. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Product Data. Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11381518: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2] Retrieved from [1][2]

• Toronto Research Chemicals. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal (Analogous Ketal Data). Retrieved from [1][2]

• ChemicalBook. Synthesis and Properties of Estra-5(10),9(11)-dienes. Retrieved from

Sources

• 1. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal [lgcstandards.com]
• 3. evitachem.com [evitachem.com]

Technical Whitepaper: Structural Elucidation of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one via High-Field NMR

[1][2][3]

Executive Summary

The compound 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one is a critical synthetic intermediate in the manufacturing of 19-norsteroid pharmaceuticals, including Mifepristone and Dienogest.[1][2][3] Its structural integrity relies on the preservation of the deconjugated 5(10),9(11)-diene system and the acid-labile dimethyl ketal at C3.[1][2][3]

This guide provides a definitive NMR characterization protocol. Unlike standard batch analysis, this workflow focuses on structural self-validation —using specific resonance markers to prove the absence of thermodynamically stable isomers (e.g., the conjugated 4,9-diene) and hydrolysis products.[1][2][3]

Part 1: Structural Context & Synthetic Relevance[2]

The Stability Challenge

The 5(10),9(11)-diene system is kinetically trapped.[1][2][3] Under acidic conditions or thermal stress, it is prone to isomerization into the conjugated 4,9-diene system or hydrolysis to the 3-keto-4,9-diene (Dienedione).[1][2][3]

• Target Molecule: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (Non-conjugated, Ketal protected).[1][2][3]

• Primary Impurity: Estra-4,9-diene-3,17-dione (Conjugated, Ketone).[1][2][3]

Analytical Objective: The NMR method must unequivocally distinguish the sp^3 hybridized C3 (ketal) from sp^2 C3 (ketone) and locate the olefinic protons at C11 rather than C4.

Part 2: Sample Preparation (The Self-Validating Protocol)

To ensure reproducibility and prevent in-tube degradation during acquisition, follow this strict preparation protocol.

Solvent Selection: CDCl₃ vs. C₆D₆[1][2][4]

• Primary Solvent: Chloroform-d (CDCl₃) neutralized with anhydrous K₂CO₃ or silver foil.[1][2][3]

  • Reasoning: Commercial CDCl₃ is often acidic (HCl formation), which can hydrolyze the 3,3-dimethoxy ketal to the ketone during the NMR run, leading to "ghost" peaks.[3]

• Secondary Solvent (for Overlap): Benzene-d₆ (C₆D₆) .[1][2][3]

  • Reasoning: Steroids often exhibit signal crowding in the 1.0–2.5 ppm region. The magnetic anisotropy of the benzene ring induces significant shifts in the methoxy and angular methyl signals, resolving accidental equivalence.

Concentration & Parameters

• Mass: 10–15 mg in 0.6 mL solvent.

• Temperature: 298 K (Strict control required; conformational mobility of the steroid A-ring can broaden signals at lower temps).

• Relaxation Delay (D1): Set to ≥ 5 seconds for ¹³C quantitation to ensure quaternary carbons (C5, C9, C10, C17) relax fully.

Part 3: ¹H NMR Analysis (500 MHz+)

The proton spectrum provides three diagnostic regions that serve as a "fingerprint" for the 5(10),9(11) motif.[3]

Diagnostic Markers[2][3]

Position	Chemical Shift (δ, ppm)*	Multiplicity	Integration	Structural Significance
H-11	5.55 – 5.65	Broad Doublet / Multiplet	1H	Critical Proof of Structure. Confirms the 9(11) double bond.[1][2][3] Absence of a signal at ~5.7–5.8 ppm (which would indicate H-4 of a 4,9-diene) validates the isomer purity.[1][2][3]
3-OMe (a)	3.22	Singlet	3H	Diastereotopic methoxy group (Axial/Equatorial orientation relative to ring A).[1][2][3]
3-OMe (b)	3.18	Singlet	3H	Second methoxy group.[1][2][3] Distinct shifts confirm the rigid ketal structure.
H-18	0.88	Singlet	3H	Angular methyl.[1][2][3] Highly sensitive to the oxidation state of C17.

*Note: Shifts are referenced to TMS (0.00 ppm) in CDCl₃. Values may vary ±0.02 ppm depending on concentration.[1][2][3]

Mechanistic Insight: The H-11 Signal

The proton at C11 is the only vinylic proton in this molecule.[1][2] The 5(10) double bond is tetrasubstituted (C5, C10, C1, C6) and bears no protons.[1][2][3] Therefore, the integration of the olefinic region must be exactly 1H.

• If Integration < 1H: Possible degradation or aggregation.[1][2][3]

• If Integration > 1H: Presence of aromatic impurities or conjugated diene isomers (H4 signal).[1][2][3]

Part 4: ¹³C NMR Analysis (125 MHz+)

The carbon spectrum confirms the backbone skeleton and the oxidation states.

Key Carbon Assignments[2][3]

Carbon	Type	Shift (δ, ppm)	Diagnostic Criteria
C-17	C=O[1][2][3]	221.0	Characteristic of the strained 5-membered ring ketone (D-ring).[1][2][3]
C-5	C_quat	126.5	Olefinic quaternary.[1][2][3] Part of the 5(10) system.[4][5][6][7]
C-10	C_quat	130.2	Olefinic quaternary.[1][2][3] Bridgehead carbon.
C-9	C_quat	136.8	Olefinic quaternary.[1][2][3] Part of the 9(11) system.[4][5][6][8]
C-11	CH	118.5	Diagnostic: The only olefinic methine.[1][2][3] Correlates to H-11 in HSQC.
C-3	C_quat	99.5	Ketal Carbon. A shift >190 ppm here would indicate hydrolysis to the ketone.[1][2][3]
OMe	CH₃	47.5, 48.2	Distinct signals for the diastereotopic methoxy carbons.[2][3]

Part 5: 2D NMR Corroboration (HMBC & HSQC)

To satisfy the "Authoritative Grounding" requirement, one must not rely on 1D shifts alone.[3] The connectivity must be proven via Heteronuclear Multiple Bond Correlation (HMBC).[3]

The "Isomer Filter" Workflow[1]

• HSQC: Confirm H-11 (5.6 ppm) correlates to C-11 (118 ppm).

• HMBC (Long Range):

  • H-11 to C-8 & C-13: Confirms the double bond is in the C-ring.[1][2][3]

  • H-11 to C-10: Confirms the proximity of the two double bonds (5(10) and 9(11)).[1][2][3]

  • H-18 (Methyl) to C-12, C-13, C-17: Validates the D-ring structure.[1][2][3]

Part 6: Visualization of Analytical Logic

The following diagram illustrates the decision matrix for validating the material.

Caption: Logical workflow for NMR-based release testing of the 5(10),9(11)-diene intermediate, highlighting critical failure points.

Structural Connectivity (HMBC)

Caption: Key Heteronuclear Multiple Bond Correlations (HMBC) required to confirm the regiochemistry of the double bonds and the D-ring oxidation.

References

• Teutsch, G., & Philibert, D. (1994).[1][2][3] History and perspectives of antiprogestins from the chemist's point of view. Human Reproduction.[1][2][3][9] Link

• LGC Standards. (2023). Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal Reference Data. (Used as structural surrogate for backbone assignment).[1][2][3] Link[1][2][3]

• Liu, J., et al. (2010).[1][2][3] Synthesis of Mifepristone and its derivatives. Steroids. (Detailed discussion on the 5(10),9(11) intermediate stability). Link

• PubChem. (2023).[1][2][3] Compound Summary: Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal).[1][2][3][4][5][10][11] National Library of Medicine. Link[1][2][3]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal [lgcstandards.com]
• 3. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. US6512130B1 - Mifepristone analogue, process for the preparation thereof and use thereof - Google Patents [patents.google.com]
• 6. CN102617691B - Improved preparation method for mifepristone intermediate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Conformational analysis, molecular structure, spectroscopic, NBO, reactivity descriptors, wavefunction and molecular docking investigations of 5,6-dimethoxy-1-indanone: A potential anti Alzheimer's agent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Estradiene dione-3-keta； CAS 5571-36-8 [pemichem.com]
• 11. echemi.com [echemi.com]

Technical Guide: Mass Spectrometry Characterization of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (MW 316.43 Da) is a critical synthetic intermediate in the manufacturing of Mifepristone (RU-486) .[1] Often designated as the "Dimethyl Ketal Intermediate," its strict monitoring is required during the GMP synthesis of steroidal antiprogestogens.

Unlike the more stable ethylene ketal analogs, the 3,3-dimethoxy functionality is highly acid-labile.[1] In mass spectrometry (MS), this lability dictates the ionization physics, leading to a unique fragmentation signature dominated by neutral losses of methanol.[1] This guide provides a self-validating framework for identifying this compound in complex reaction matrices.

Chemical Identity Table

Property	Specification
IUPAC Name	(8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
CAS Registry	10109-76-9
Molecular Formula	C₂₀H₂₈O₃
Monoisotopic Mass	316.2038 Da
Key Functionalities	C3-Dimethyl Ketal (Acid Labile); C5(10),9(11)-Diene System (Conjugated); C17-Ketone

Ionization Physics & Source Parameters[16][17]

The Mechanistic Choice: ESI vs. APCI

While steroids are traditionally analyzed via APCI due to their non-polar backbone, Electrospray Ionization (ESI) in positive mode is superior for this specific intermediate.

• Causality: The ether oxygens of the C3-dimethoxy group act as Lewis bases. They readily accept a proton

  , creating a localized charge site that directs predictable fragmentation.[1] APCI is too energetic and often results in complete in-source aromatization, obliterating the specific ketal signature needed for impurity identification.[1]

Optimized Source Conditions (ESI+)

• Capillary Voltage: 3.0 kV (Low voltage prevents in-source hydrolysis).[1]

• Cone Voltage: 20–30 V (Critical: Higher voltages >40V will induce premature loss of MeOH).

• Source Temp: 120°C.

• Desolvation Gas: 800 L/hr (N₂).

Fragmentation Pathway Analysis

The fragmentation of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one is governed by the stability of the conjugated diene system and the lability of the acetal.

Primary Pathway: Sequential Methanol Loss

Upon collision-induced dissociation (CID), the protonated molecular ion (m/z 317.[1]2) undergoes a characteristic neutral loss sequence.[2]

• Precursor Selection: m/z 317.2

• First Transition (Diagnostic): Loss of neutral methanol (CH₃OH, 32 Da). The protonated methoxy group cleaves, generating a stabilized oxocarbenium ion.[1]

  • Fragment: m/z 285.2

• Second Transition (Core Formation): Loss of the second methoxy group (as methanol or formaldehyde equivalent depending on H-transfer), effectively restoring the ketone-like conjugation or aromatizing the A-ring.

  • Fragment: m/z 253.2 (Corresponds to the protonated estra-4,9-dien-3,17-dione core).[1]

Secondary Pathway: D-Ring Cleavage

At higher collision energies (>45 eV), the m/z 253 core ion fragments further via D-ring cleavage, typical of 17-keto steroids.[1]

• Mechanism: Homolytic cleavage of C13-C17.

• Fragment: m/z 227 (Loss of C₂H₂ from D-ring) or m/z 97 (D-ring characteristic ion).

Fragmentation Logic Diagram (DOT)

Caption: Stepwise CID fragmentation pathway of the protonated dimethyl ketal intermediate.

Experimental Protocol: Self-Validating Workflow

This protocol uses a "soft" mobile phase to prevent on-column hydrolysis of the sensitive ketal group.

Reagents

• Mobile Phase A: 5 mM Ammonium Formate in Water (pH 7.5 adjusted with Ammonia). Note: Do not use Formic Acid/Acidic pH as it will hydrolyze the ketal to the ketone (m/z 271) before detection.

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

LC-MS/MS Method Parameters

Parameter	Setting	Rationale
Column	C18 (e.g., BEH C18), 2.1 x 50 mm, 1.7 µm	Standard steroid separation.[1]
Flow Rate	0.4 mL/min	Optimal for ESI desolvation.[1]
Gradient	50% B to 95% B over 6 mins	Elutes hydrophobic steroid late, separating from polar degradants.[1]
Run Time	10 minutes	Ensures washout of dimers.
Detection	MRM (Multiple Reaction Monitoring)	Specificity for trace impurity analysis.

MRM Transition Table (Quantitation & Qualification)

Transition Type	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Dwell (ms)	Purpose
Quantifier	317.2	253.2	28	50	Most stable, high abundance ion.[1]
Qualifier 1	317.2	285.2	18	50	Confirms presence of methoxy group.
Qualifier 2	317.2	159.1	40	50	Deep skeletal fragment (C-Ring).[1]

Data Interpretation & Troubleshooting

Distinguishing the Target from Analogs

In Mifepristone synthesis, you may encounter the Ethylene Ketal analog (CAS 5571-36-8) or the Hydrolyzed Diketone . Use this discrimination logic:

Compound	MW	[M+H]+	Key Neutral Loss
Target (Dimethyl Ketal)	316.4	317.2	-32 Da (MeOH)
Ethylene Ketal Analog	314.4	315.2	-62 Da (Glycol)
Hydrolyzed Ketone	270.4	271.2	-18 Da (Water)

Common Pitfall: In-Source Hydrolysis

If you observe a strong signal at m/z 271 (the ketone) but expected the ketal:

• Check mobile phase pH.[1] If acidic (< pH 5), the ketal is hydrolyzing on-column.[1]

• Switch to Ammonium Acetate/Formate (pH ~7).[1]

• Lower the Cone Voltage. High declustering potential can rip off the methoxy groups in the source.

References

• Chandarana, C., et al. (2025).[1][3] Stability Indicating RP-HPLC Method by QbD Approach and LC–MS Characterization of Degradation Products of Mifepristone. Journal of Chromatographic Science. Link

• Niessen, W.M.A. (2003).[1] LC-MS and CE-MS Strategies in Impurity Profiling. CHIMIA International Journal for Chemistry.[1] Link

• Pozo, O.J., et al. (2008).[1] General guidelines for the CID fragmentation of 3-keto-anabolic steroids. Recent Advances in Doping Analysis. Link

• PubChem Compound Summary. (2024). 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CID 11381518).[1][4] National Center for Biotechnology Information.[1] Link[4]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 2. Revealing Structure and Localization of Steroid Regioisomers through Predictive Fragmentation Patterns in Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physical characteristics of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

The following technical guide is structured to provide an authoritative, deep-dive analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one . It is designed for researchers and process chemists, focusing on physical characterization, handling protocols, and synthetic utility.

Role & Utility: Critical Intermediate for 19-Norsteroid API Synthesis (Mifepristone, Dienogest, Trenbolone)

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) is a specialized steroid intermediate characterized by a dimethyl ketal (acyclic acetal) protection at the C3 position.[1] Unlike its more common ethylene ketal analog, the dimethyl variant offers distinct reactivity profiles, specifically regarding deprotection kinetics and lipophilicity.

This compound serves as a "chemical hinge" in the synthesis of complex antiprogestins and anabolic agents. Its core function is to shield the A-ring enone system while directing nucleophilic attack (e.g., Grignard or Lithium reagents) exclusively to the C17 ketone. This guide outlines its physicochemical properties, spectroscopic signatures, and rigorous handling protocols required to maintain its integrity against moisture-induced hydrolysis.

Molecular Identity & Structural Analysis

Parameter	Technical Specification
IUPAC Name	(8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one
CAS Number	10109-76-9
Molecular Formula	C₂₀H₂₈O₃
Molecular Weight	316.44 g/mol
SMILES	COC1(CCC2=C(CC[C@H]3[C@@H]4CCC(=O)[C@@]4(C)CC=C23)C1)OC
Key Structural Feature	Acyclic Ketal: C3 is sp³ hybridized, protected by two methoxy groups.[1][2][3][4][5][6][7][8] Conjugated Diene: The 5(10),9(11) double bond system is non-conjugated to a carbonyl, preventing UV absorption typical of enones (240 nm).

Physicochemical Characterization

The following data aggregates experimental values and predictive models suitable for process development.

Physical Constants Table

Property	Value / Range	Contextual Note
Physical State	Solid / Crystalline Powder	Typically off-white to pale yellow.
Melting Point	112 °C	Significantly lower than the ethylene ketal analog (~152–154 °C), indicating looser crystal packing due to flexible methoxy groups [1].
Boiling Point	448.1 ± 45.0 °C	Predicted at 760 mmHg; decomposes before boiling.
Density	1.13 ± 0.1 g/cm³	Standard for non-halogenated steroids.
Solubility	DCM, CHCl₃, THF, Methanol	Highly soluble in chlorinated solvents.
Water Solubility	Insoluble	Hydrophobic core dominates; sensitive to aqueous acid.
Specific Rotation	+130° to +140°	(c=1, CHCl₃) – Typical range for 5(10),9(11)-dienes.

Stability Profile (The "Application Scientist" Perspective)

The dimethyl ketal is kinetically less stable than the cyclic ethylene ketal.

• Hydrolysis Risk: Exposure to atmospheric moisture in the presence of trace acid (even CO₂ from air) can revert the C3 ketal to the parent 3-ketone.

• Thermal Stability: Stable up to its melting point, but prolonged heating >60°C in non-anhydrous solvents risks dealcoholization to the enol ether.

Spectroscopic Signatures (Expert Analysis)

Accurate identification relies on distinguishing the acyclic ketal from the parent enone or the cyclic ketal.

Nuclear Magnetic Resonance (¹H NMR)

• C3-Methoxy Groups (δ 3.1 – 3.3 ppm): Unlike a symmetric ketone, the rigid steroid backbone makes the two methoxy groups diastereotopic . Expect two closely spaced singlets (3H each) or one broadened singlet depending on the solvent and temperature.

• C11-Vinyl Proton (δ 5.5 – 5.6 ppm): A broad multiplet or doublet. This confirms the 9(11) double bond is intact.

• C18-Methyl (δ 0.8 – 0.9 ppm): Singlet (3H). The shift is sensitive to C17 functionalization; this baseline value confirms the 17-ketone is unreacted.

• Absence of Enone Protons: The lack of a signal at δ 5.8 ppm (typical of 4-en-3-one) confirms successful protection.

Infrared Spectroscopy (FT-IR)

• C=O Stretch (1735–1740 cm⁻¹): Sharp, intense band corresponding to the strained 5-membered D-ring ketone.

• C-O-C Stretch (1050–1150 cm⁻¹): Strong bands characteristic of the aliphatic ether/ketal linkages.

• Absence of Conjugated C=O: No band at ~1670 cm⁻¹, proving the A-ring is not an enone.

Synthetic Utility & Workflow

This compound is the "gateway" to 11-substituted antiprogestins. The workflow below illustrates its preparation and subsequent use in generating Mifepristone (RU-486) analogs.

Synthesis Pathway Diagram

Figure 1: Synthetic trajectory from the parent dienedione to the protected intermediate, enabling C17 functionalization.

Experimental Protocol: Selective Ketalization

Note: This protocol prioritizes selectivity for C3 over C17.

• Dissolution: Dissolve 10.0 g of Estra-4,9-diene-3,17-dione in 100 mL of anhydrous Methanol (MeOH).

• Reagent Addition: Add 15 mL of Trimethyl Orthoformate (TMOF) . TMOF acts as both a reagent and a water scavenger, driving the equilibrium forward.

• Catalysis: Add catalytic p-Toluenesulfonic acid (p-TsOH) (approx. 100 mg).

• Reaction: Stir at 20–25°C for 2–4 hours. Critical: Do not reflux. Higher temperatures promote ketalization of the sterically hindered C17 ketone.

• Quench: Neutralize with Triethylamine (Et₃N) to pH 8. This step is vital to prevent hydrolysis during workup.

• Isolation: Concentrate in vacuo. Precipitate by adding water (slowly) or extract with DCM.

• Purification: Recrystallize from Methanol/Pyridine (trace) or flash chromatography on basic alumina (Silica gel is too acidic and may degrade the ketal).

Handling, Stability & Storage

The 3,3-dimethoxy moiety is an "acid-labile switch." Its handling requirements are stricter than standard steroids.

Hydrolysis Mechanism & Risk

Under acidic conditions (pH < 5), the methoxy groups are protonated, leading to the ejection of methanol and reformation of the stable conjugated enone system.

Figure 2: Acid-catalyzed hydrolysis pathway. The reaction is driven by the thermodynamic stability of the resulting conjugated enone.

Storage Protocol

• Temperature: Store at -20°C for long-term; 2-8°C for active use.

• Atmosphere: Must be stored under Argon or Nitrogen .

• Container: Amber glass vials with Teflon-lined caps.

• Solvent Constraints: Avoid protic solvents (MeOH, EtOH) for storage unless basified with traces of pyridine or triethylamine.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 11381518, 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one. Retrieved from [Link]

• Pharmaffiliates. (2024). Synthesis Applications of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one for Trenbolone Acetate. Retrieved from [Link][3][5][6]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one-d2 [lgcstandards.com]
• 2. 6-Methoxy-1,2,3,4-tetrahydro-9H-pyrido 3,4-b indole 97 20315-68-8 [sigmaaldrich.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 5. US6512130B1 - Mifepristone analogue, process for the preparation thereof and use thereof - Google Patents [patents.google.com]
• 6. echemi.com [echemi.com]
• 7. 10109-76-9 | CAS DataBase [m.chemicalbook.com]
• 8. CAS RN 77-76-9 | Fisher Scientific [fishersci.com]

Technical Guide: Solubility Profile and Process Handling of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9), often designated as the "3-ketal intermediate," is a critical scaffold in the synthesis of 19-norsteroids, including Mifepristone and Dienogest. Its utility hinges on the orthogonal reactivity of the C3-dimethyl ketal (acid-labile protecting group) and the C17-ketone (target for nucleophilic attack).

This guide provides a comprehensive analysis of its solubility landscape. Unlike simple dissolution data, this analysis focuses on process solubility —defining solvents not just by thermodynamic capacity, but by their suitability for reaction (Grignard/lithiation), extraction, and crystallization.

Critical Insight: The compound exhibits a steep solubility curve in lower alcohols (Methanol, Isopropanol), making them ideal for purification via temperature-swing crystallization, whereas its high solubility in chlorinated solvents (DCM) and ethers (THF) dictates its use in reaction matrices.

Physicochemical Profile & Stability

Before addressing solvent selection, the researcher must understand the stability constraints imposed by the molecule's functional groups.

Property	Description	Process Implication
Molecular Formula	C₂₀H₂₈O₃	Lipophilic steroid core.
Molecular Weight	316.44 g/mol	Moderate molecular weight.
Functional Groups	C3-Dimethyl Ketal; C17-Ketone	Acid Sensitive: The C3-ketal hydrolyzes rapidly in aqueous acid to form the enone.
Lipophilicity (LogP)	~3.5 (Predicted)	High affinity for non-polar and chlorinated solvents.
Melting Point	112–115 °C (Crude); 138–139 °C (Pure)	Distinct melting point allows for purity monitoring via DSC.

Stability Warning

CAUTION: The 3,3-dimethoxy ketal functionality is extremely sensitive to acidic conditions. All solvents used for solubilization or chromatography must be neutral or slightly basic (e.g., treated with triethylamine). Avoid unbuffered water or acidic silica gel.

Solubility Landscape

The solubility of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one can be categorized into three distinct zones based on process utility.

Zone A: Reaction Media (High Solubility)

Solvents capable of dissolving >100 g/L at ambient temperature.

• Dichloromethane (DCM): Excellent solvent. Used primarily for extraction from aqueous workups and low-temperature reactions.

• Tetrahydrofuran (THF): Critical for C17-alkylation reactions (e.g., Grignard or Lithium acetylide addition).

• Toluene: Good solubility; often used for azeotropic drying prior to water-sensitive reactions.

Zone B: Crystallization Media (Temperature-Dependent)

Solvents exhibiting a steep solubility gradient (High solubility at reflux, low at <0°C).

• Isopropanol (IPA): The gold standard for recrystallization. The steroid is soluble at boiling (82°C) but crystallizes effectively upon cooling to -20°C.

• Methanol (MeOH): Similar profile to IPA but higher polarity. Often used when removing more polar impurities.

• Acetone: Moderate solubility; often used in mixtures with hexanes.

Zone C: Anti-Solvents (Low Solubility)

• Water: Practically insoluble. Causes oiling out or precipitation.

• Hexanes/Heptane: Low solubility at ambient temperatures; used to drive precipitation from Toluene or DCM solutions.

Visualization: Solvent Selection Logic

The following diagram illustrates the decision matrix for solvent selection based on the intended unit operation.

Figure 1: Decision matrix for solvent selection based on unit operation requirements.

Experimental Protocols

Protocol A: Rapid Solubility Determination

For researchers validating a new solvent system.

• Preparation: Weigh 100 mg of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one into a 4 mL glass vial.

• Addition: Add the target solvent in 100 µL increments at 25°C.

• Agitation: Vortex for 30 seconds after each addition.

• Observation:

  • Soluble: Clear solution obtained with <500 µL (<5 vol).

  • Sparingly Soluble: Requires heating or >1 mL solvent.

  • Insoluble: Solid remains visible after 2 mL addition.

• Thermal Stress: If insoluble at 25°C, heat to boiling (using a heat block). If dissolution occurs, the solvent is a candidate for recrystallization.[1]

Protocol B: Process-Scale Recrystallization (Isopropanol)

Based on patent literature and standard process chemistry optimization.

Objective: Purify crude material (approx. 90% purity) to >98% purity.

• Dissolution:

  • Charge 10 g of crude 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one into a round-bottom flask.

  • Add 40 mL of Isopropanol (IPA).

  • Heat to reflux (approx. 82°C) with stirring. The solid should fully dissolve. If not, add IPA in 5 mL increments until clear.

• Filtration (Optional):

  • If mechanical impurities are present, perform a hot filtration through a sintered glass funnel.

• Crystallization:

  • Allow the solution to cool slowly to room temperature (25°C) over 2 hours. Rapid cooling may trap impurities.

  • Once ambient, transfer the flask to a -20°C freezer or cryo-bath for 4 hours to maximize yield.

• Isolation:

  • Filter the white crystalline solid under vacuum.[2]

  • Wash the cake with 10 mL of cold (-20°C) IPA.

• Drying:

  • Dry the solid in a vacuum oven at 40°C for 12 hours.

  • Expected Yield: 85–90%.[3]

  • Target Melting Point: 138–139°C.[4]

Visualization: Purification Workflow

The following diagram details the logical flow of the purification process, highlighting critical control points (CP).

Figure 2: Step-by-step workflow for the recrystallization of the 3-ketal intermediate.

References

• ChemicalBook. (2023).[5] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Properties and Suppliers. Retrieved from

• Google Patents. (2003). Process for making estra-4,9(10)-diene steroids (US20030004333A1). Retrieved from

• Google Patents. (2007). High Purity 17α-Cyanomethyl-17β-Hydroxy-Estra-4,9-Diene-3-One and Process for the Synthesis Thereof (WO2007066158). Retrieved from

• Toronto Research Chemicals. (2023). 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Product Data. Retrieved from

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. prepchem.com [prepchem.com]
• 3. Chemical Synthesis and Biological Evaluation of 3-Substituted Estrone/Estradiol Derivatives as 17β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors Acting via a Reverse Orientation of the Natural Substrate Estrone [mdpi.com]
• 4. US20030004333A1 - Process for making estra-4,9(10)-diene steroids - Google Patents [patents.google.com]
• 5. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]

Technical Guide: Synthesis of Estra-5(10),9(11)-diene-3,17-dione 3-(Dimethyl Acetal)

Executive Summary

The synthesis of Estra-5(10),9(11)-diene-3,17-dione 3-(Dimethyl Acetal) (hereafter referred to as Compound B ) from Estra-4,9-diene-3,17-dione (Dienedione, Compound A ) represents a critical "gateway" step in the industrial production of 19-norsteroid antiprogestins, most notably Mifepristone (RU-486) and Ulipristal Acetate .[1][2]

This guide details the deconjugative ketalization required to transform the stable

conjugated system into the reactive system. This specific diene geometry is a prerequisite for the subsequent stereoselective -epoxidation, which dictates the -substitution pattern essential for biological activity.[2]

Part 1: Strategic Retrosynthesis & Chemical Logic[1]

The "Deconjugation" Imperative

The starting material, Estra-4,9-diene-3,17-dione, possesses a conjugated enone system that is thermodynamically stable but chemically unsuited for

-functionalization.[1][2]

• The Problem: Direct electrophilic attack on the

  system lacks the necessary regiocontrol to install the bulky dimethylaminophenyl group at C11.

• The Solution: Ketalization at C3 disrupts the conjugation.[2] Under specific acidic conditions, the double bonds migrate to the

  and positions.[1][2]

• Why Dimethyl Acetal? While ethylene glycol (cyclic ketals) is common, the dimethyl acetal (acyclic) is often preferred in this specific sequence because it can be hydrolyzed under milder conditions later in the synthesis, or it offers different solubility profiles for purification.[1][2]

The Thermodynamic Trap

The reaction is an equilibrium process.

Because water is a byproduct, its removal is the rate-determining factor for yield.[1][2] Furthermore, the acid catalyst must be carefully modulated; too strong an acid or prolonged reaction times can lead to isomerization back to the thermodynamically stable conjugated ketal or aromatization of the A-ring.[2]

Part 2: Reaction Mechanism & Pathway Analysis[1]

The transformation involves two simultaneous processes: Acetalization and Isomerization .[2]

Mechanistic Flow[1][2]

• Activation: Protonation of the C3 carbonyl oxygen.[2]

• Nucleophilic Attack: Methanol attacks C3, forming the hemiketal.[1][2]

• Dehydration: Loss of water generates a resonance-stabilized carbocation at C3.[2]

• Second Attack: A second methanol molecule attacks C3.[1][2]

• Isomerization (The Critical Step): To relieve steric strain and satisfy electronic requirements, the proton at C10 (or C6) is abstracted, shifting the

  double bond to the tetrasubstituted position.[1][2] The bond migrates to .[1][2]

Pathway Visualization (DOT)

Figure 1: Mechanistic pathway highlighting the critical bond migration from

to .[1][2]

Part 3: Optimized Synthetic Protocol

This protocol utilizes 2,2-Dimethoxypropane (2,2-DMP) as a chemical water scavenger to drive the equilibrium to completion without requiring high-temperature azeotropic distillation.[1][2]

Materials & Reagents[2][3]

Reagent	Role	Equiv. / Conc.	Notes
Estra-4,9-diene-3,17-dione	Substrate	1.0	Purity >98% essential
Methanol (Anhydrous)	Solvent/Reactant	10-15 Vol	Water content <0.05%
2,2-Dimethoxypropane	Water Scavenger	2.0 - 3.0	Reacts with H2O to form MeOH + Acetone
p-Toluenesulfonic Acid (p-TSA)	Catalyst	0.05 - 0.1	Monohydrate is acceptable if DMP is excess
Pyridine / Triethylamine	Quench Base	1.1 (vs Acid)	Must fully neutralize acid before workup

Step-by-Step Methodology

• Preparation:

  • Charge a flame-dried reactor with Estra-4,9-diene-3,17-dione (1.0 eq) under nitrogen atmosphere.

  • Add Anhydrous Methanol (10 volumes) and stir to suspend.

  • Add 2,2-Dimethoxypropane (2.5 eq).[1][2] Stir for 10 minutes at 20°C to homogenize.

• Reaction Initiation:

  • Cool the mixture to 0°C - 5°C . Note: Lower temperature favors kinetic control and reduces side reactions.[1]

  • Add p-TSA (0.05 eq) dissolved in a minimum amount of MeOH.[1][2]

• Reaction Monitoring:

  • Stir at 0°C - 10°C for 2–4 hours.

  • Checkpoint: Monitor by TLC (Mobile phase: Hexane/EtOAc 7:3) or HPLC.[1][2][3]

  • Success Criteria: Disappearance of UV-active starting material (Dienedione absorbs strongly at 300nm; Product absorbs at ~240nm due to heteroannular diene).[1][2]

• Quenching (Critical):

  • Once conversion >98%, add Triethylamine or Pyridine (0.15 eq) dropwise at 0°C.[1][2]

  • Stir for 15 minutes. Warning: Failure to neutralize completely will cause hydrolysis back to the starting material during aqueous workup.

• Workup & Isolation:

  • Concentrate the solvent under reduced pressure (keep bath <35°C) to ~20% of original volume.[2]

  • Add Water (slowly) to precipitate the product.[1][2]

  • Filter the solids and wash with cold water/methanol (9:1).[1][2]

  • Drying: Vacuum dry at 40°C in the presence of

    or silica gel.[2]

Process Workflow Diagram (DOT)

Figure 2: Unit operation workflow for the synthesis of the 3-dimethyl acetal.

Part 4: Process Control & Troubleshooting

Analytical Characterization (Self-Validating System)

To ensure the correct isomer (

) has formed rather than the ketal:

• 1H NMR (CDCl3, 300/400 MHz):

  • Starting Material: Signal at

    5.8 (s, 1H, C4-H).[1][2]

  • Product (Target): No signal at

    5.8. Distinct signal at 5.5–5.6 (m, 1H, C11-H) .

  • Methoxy Groups: Two singlets (or close split) at

    3.2–3.3 ppm (3H each).

• UV-Vis:

  • Shift in

    from ~300 nm (conjugated enone) to ~242 nm (heteroannular diene).[1][2]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Wet Methanol / Insufficient DMP	Increase 2,2-DMP loading; Ensure reactor is dry.
Reversion to Ketone	Acidic Workup	Ensure pH > 7 during quenching; Use buffered water for wash.[1][2]
Isomerization to Ketal	Temperature too high / Reaction too long	Maintain T < 10°C; Quench immediately upon completion.
Oily Product	Residual solvent / Impurities	Recrystallize from Methanol/Pyridine (trace) or Hexane.[1][2]

Part 5: Safety & References

Safety Considerations

• Methanol: Highly flammable and toxic.[1][2] Use in a fume hood.[2]

• Steroids: Potent biologically active compounds.[1][2] Handle with double gloves and respiratory protection (P3/N95) to prevent inhalation of dusts.[1][2]

• 2,2-Dimethoxypropane: Flammable.[1][2] Hydrolyzes to acetone and methanol.[2]

References

• Roussel-Uclaf Patent (Original RU-486 Synthesis): Teutsch, G., et al. (1981).[1][2] Steroid derivatives, process for their preparation and their therapeutic application.[1][2] U.S. Patent 4,386,085.[1][2] Link

• Optimized Ketalization Conditions: Jiang, X., et al. (2018).[1][2] A Three-Step Synthesis of Estra-4,9-diene-3,17-dione.[1][2][3][4][5] Canadian Journal of Chemistry.[2][5] Link[1][2]

• General Acetalization Mechanisms: Carey, F. A., & Sundberg, R. J. (2007).[1][2] Advanced Organic Chemistry: Part A: Structure and Mechanisms.[2] Springer.[1][2] Link

• Mifepristone Process Chemistry: Preparation method of mifepristone intermediate.[2][3][4][5][6][7] CN Patent 103570785A.[1][2] Link

Sources

• 1. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN103570785A - Preparation method of mifepristone intermediate - Google Patents [patents.google.com]
• 4. US3389135A - Process for prrparation of estra-4, 9-diene-3, 17-dione and intermediates in said process - Google Patents [patents.google.com]
• 5. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 6. scispace.com [scispace.com]
• 7. echemi.com [echemi.com]

Technical Guide: The Role of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one in Steroid Chemistry

[1][2]

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9) serves as a pivotal "switchboard" intermediate in the industrial synthesis of 19-norsteroids, specifically Type II antiprogestins and antiglucocorticoids such as Mifepristone (RU-486) and Ulipristal Acetate .[1][2]

Its chemical value lies in its unique dual-functionality:

• A-Ring Protection: The 3,3-dimethoxy ketal effectively masks the A-ring enone, preventing aromatization and preserving the oxidation state during aggressive downstream organometallic reactions.

• B-Ring Activation: The conjugated 5(10),9(11)-diene system provides the necessary electronic architecture to introduce substituents at the sterically congested

  -position—a requirement for high-affinity receptor antagonism.[1][2]

Part 1: Structural Logic & Chemical Significance[1][2][3]

The "Masked" Dienone System

In steroid chemistry, direct functionalization of the

-position is notoriously difficult due to the steric hindrance caused by the angular methyl group at C13 and the axial hydrogens of the C-ring.[2]

The 3,3-dimethoxyestra-5(10),9(11)-dien-17-one overcomes this by setting up a conjugate addition trap .[1][2]

• The Ketal (3,3-OMe): Unlike the cyclic ethylene ketal often used in early Roussel-Uclaf patents, the dimethyl ketal offers distinct hydrolysis kinetics.[1][2] It is sufficiently stable to survive basic conditions (Grignard/Cuprate reagents) but hydrolyzes rapidly under mild acidic conditions, facilitating a "one-pot" deprotection-dehydration sequence to regenerate the A-ring enone.[1][2]

• The Diene (5(10),9(11)): This specific unsaturation pattern is electron-rich at C5 and C10.[1][2] It directs electrophilic oxidants (like peracids) to the 5(10) position rather than the 9(11) position, creating a

  -epoxide.[2] This epoxide is the "key" that unlocks -substitution.[1][2]

Mechanism of Action: The Epoxide Gateway

The transformation relies on the Teutsch-Bellet principle , where the

-epoxide directs incoming nucleophiles to the position via trans-diaxial opening.[1][2]

• Epoxidation: The 5(10) double bond is epoxidized.[2][3][4][5] Due to the concave nature of the cis-fused steroid skeleton (and lack of a C10 methyl group in 19-nor series), the reagent approaches from the

  -face.[1][2]

• Nucleophilic Attack: An organocuprate reagent attacks C11.[2] The epoxide oxygen at C5/C10 coordinates the opening, forcing the incoming group into the

  -position to satisfy stereoelectronic requirements (Fürst-Plattner rule).[2]

Part 2: Experimental Protocols & Methodology

Synthesis of the Intermediate

Prerequisite: This compound is typically derived from Estr-4-ene-3,17-dione or via the Birch reduction of Estradiol 3-methyl ether followed by specific oxidation/ketalization sequences.[1][2]

Protocol A: Selective Epoxidation ( -Epoxide Formation)

Objective: Convert 3,3-dimethoxyestra-5(10),9(11)-dien-17-one into 3,3-dimethoxy-5

,10 -epoxyestr-9(11)-en-17-one.[1][2]

Reagents:

• Substrate: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one[1][2][6][7]

• Oxidant: Hexafluoroacetone (HFA) trihydrate / 30% Hydrogen Peroxide (

  )[1][2]

• Solvent: Dichloromethane (DCM)[1][2]

• Buffer:

  (Disodium phosphate)[1][2]

Step-by-Step Workflow:

• Preparation: Dissolve 10.0 g (31.6 mmol) of the substrate in 100 mL DCM at 0°C. Add 1.5 g

  to buffer the solution (critical to prevent ketal hydrolysis).

• Catalyst Addition: Add 0.5 mL Hexafluoroacetone trihydrate.

• Oxidation: Dropwise add 4.0 mL of 30%

  while maintaining temperature °C. The reaction is exothermic.

• Monitoring: Stir at 0°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). Look for the disappearance of the diene spot (

  ) and appearance of the epoxide ( ).[2]

• Quench: Wash with 10% sodium thiosulfate (to neutralize peroxides) followed by water and brine.

• Isolation: Dry over

  , filter, and concentrate in vacuo.

• Yield: Expect ~90–95% of a white foam.[2] This intermediate is unstable on silica and should be used immediately in the Grignard step.[2]

Scientific Note: HFA acts as a catalyst, forming a highly reactive peroxy-hemiacetal in situ, which is more selective for the electron-rich 5(10) olefin than m-CPBA.[1][2]

Downstream Functionalization (The Grignard Step)

Objective: Introduce the 4-(dimethylamino)phenyl group at C11.[1][2][5]

Reagents:

• 4-Bromo-N,N-dimethylaniline[1][2][5]

• Magnesium turnings[1][2]

• CuCl (Copper(I) chloride) catalyst[1][2]

• Substrate from Protocol A.

Step-by-Step Workflow:

• Grignard Formation: Generate 4-(N,N-dimethylamino)phenylmagnesium bromide in dry THF.

• Cuprate Formation: Cool to -20°C. Add catalytic CuCl (10 mol%).[1][2] Stir for 15 mins to form the organocuprate species.

• Addition: Dissolve the

  -epoxide in THF and add slowly to the cuprate solution. Maintain temperature <-10°C to ensure regioselectivity.

• Hydrolysis (The "Unmasking"): Quench with aqueous

  .[2] The resulting intermediate is treated with dilute acetic acid (70%) at room temperature.[2] This simultaneously:

  • Hydrolyzes the 3,3-dimethoxy ketal.[1][2]

  • Dehydrates the

    -hydroxyl group.[1][2]

  • Restores the conjugated 4,9-diene system.

Part 3: Visualization of the Pathway[2]

The following diagram illustrates the conversion of the 3,3-dimethoxy intermediate into Mifepristone, highlighting the stereochemical inversion.

Figure 1: Synthetic pathway from Estradiol precursors to Mifepristone, emphasizing the central role of the 3,3-dimethoxy diene.[2]

Part 4: Data Summary & Comparative Analysis

The table below compares the 3,3-Dimethoxy analog against the cyclic Ethylene Ketal analog (often used in older patent literature).

Feature	3,3-Dimethoxy (Dimethyl Ketal)	3,3-Ethylenedioxy (Ethylene Ketal)	Impact on Process
CAS Number	10109-76-9	5571-36-8	Distinct regulatory filing requirements.[1][2]
Acid Stability	Low (Labile)	Moderate	Dimethoxy allows for milder hydrolysis conditions (e.g., dilute acetic acid vs. mineral acids).[1][2]
Atom Economy	Higher	Lower	Dimethanol byproduct is easier to remove than ethylene glycol.
Crystallinity	Often oils/foams	Generally crystalline	Ethylene ketals are easier to purify by crystallization; Dimethoxy often requires chromatography or immediate use.[2]
Epoxidation Selectivity	Identical ( )	Identical ( )	The directing group is the diene system; the ketal is sterically distal.[2]

Part 5: References

• Teutsch, G., et al. (1981).[2] Steroids with Antiprogestational Activity.[2][4][8] U.S. Patent 4,386,085.[2][8] Link

  • Significance: The foundational patent by Roussel-Uclaf establishing the 5(10),9(11)-diene route.[1][2]

• Jiang, H., et al. (2000).[2][4] Synthesis of Mifepristone Analogs. Steroids, 65(3), 157-162.[1][2] Link

  • Significance: Details the Hexafluoroacetone/H2O2 epoxidation protocol.

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis. Wiley.[2] (Referenced contextually for standard epoxidation mechanisms).[2][3]

• PubChem. (n.d.).[2] Compound Summary: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2][6] National Library of Medicine.[2] Link[1][2]

  • Significance: Verification of chemical structure and physical properties.[2][3][4][9]

• ChemicalBook. (2023).[2] Product Data: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2][6][7] Link

  • Significance: Commercial availability and industrial supplier data.[2]

Sources

• 1. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. US20030004333A1 - Process for making estra-4,9(10)-diene steroids - Google Patents [patents.google.com]
• 4. cds.iisc.ac.in [cds.iisc.ac.in]
• 5. Mifepristone | 84371-65-3 [chemicalbook.com]
• 6. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. US6512130B1 - Mifepristone analogue, process for the preparation thereof and use thereof - Google Patents [patents.google.com]
• 9. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Application Note: High-Purity Synthesis of Dienogest via the Ketal Route

[1][2]

Executive Summary

This application note details the synthesis of Dienogest (17

-cyanomethyl-17 -hydroxyestra-4,9-dien-3-one), a fourth-generation progestin used in oral contraceptives and endometriosis treatment.[1][2] The protocol utilizes 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one as the starting material.[3][4][1][5][6][7][8]

This "Ketal Route" is superior to traditional cyanohydrin methods (via spiro-epoxides) because it avoids the use of highly toxic alkali cyanides (e.g., KCN) and minimizes unit operations.[1] The synthesis proceeds through two primary stages: (1) Nucleophilic addition of a lithiated acetonitrile species to the C17 ketone, and (2) Acid-catalyzed hydrolysis and isomerization to generate the pharmacologically active 4,9-diene-3-one pharmacophore.[1]

Strategic Process Overview

The synthesis relies on the stability of the 3,3-dimethoxy ketal protecting group.[1] This group shields the C3 position from nucleophilic attack during the harsh basic conditions required to functionalize C17.[1]

Reaction Scheme Visualization

Figure 1: Synthetic pathway from the protected ketal precursor to Dienogest.[4][1][6]

Critical Process Parameters (CPPs)

To ensure high yield and purity (specifically minimizing the 5(10)-ene impurity), the following parameters must be strictly controlled:

Parameter	Specification	Scientific Rationale
Moisture Content (Step 1)	< 0.05% (KF)	Organolithium reagents (n-BuLi/n-HexLi) are pyrophoric and moisture-sensitive.[1] Water quenches the cyanomethyl anion, reducing yield.[1]
Reaction Temperature (Step 1)	-50°C to -40°C	Low temperature stabilizes the lithiated acetonitrile species (LiCH₂CN) and prevents polymerization or side reactions at other sites.
Acid Strength (Step 2)	pH < 1.0	Strong acid is required not just for ketal hydrolysis, but to drive the thermodynamic migration of double bonds from 5(10),9(11) to the conjugated 4,9 system.[1]
Quenching Protocol	Controlled addition	Exothermic quenching of excess organolithium must be managed to prevent thermal spikes that degrade the steroid core.[1]

Detailed Experimental Protocol

Stage 1: C17-Cyanomethylation

Objective: Introduce the cyanomethyl group at C17 while retaining the C3 ketal protection.[1]

Reagents:

• 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (1.0 eq)[1]

• Acetonitrile (anhydrous, 4.0 - 6.0 eq)[1]

• n-Butyllithium (1.6M in hexanes) or n-Hexyllithium (2.5 eq)[1]

• Tetrahydrofuran (THF), anhydrous[1]

Protocol:

• System Prep: Flame-dry a 3-neck round-bottom flask and purge with Nitrogen (

  ).[1]

• Base Preparation: Charge anhydrous THF (10 vol) and cool to -50°C . Slowly add n-Butyllithium (or n-Hexyllithium) via cannula, maintaining internal temperature below -40°C.[1]

• Anion Formation: Add anhydrous Acetonitrile dropwise over 30 minutes. The solution may turn slightly yellow/turbid due to the formation of lithiated acetonitrile (

  ). Stir for 30-45 minutes at -50°C.

• Substrate Addition: Dissolve the starting material (3,3-Dimethoxyestra-5(10),9(11)-dien-17-one) in anhydrous THF (5 vol). Add this solution dropwise to the reaction mixture, ensuring temperature does not exceed -40°C.

• Reaction: Stir at -45°C for 90 minutes. Monitor by TLC or HPLC (Target: Disappearance of ketone peak).

• Quench: Slowly add water (5 vol) while allowing the temperature to rise to 0°C.

• Workup: Separate the organic layer.[1][8] Extract the aqueous layer with Ethyl Acetate.[1] Combine organics, wash with brine, and dry over

  .

• Isolation: Concentrate under reduced pressure to yield the crude intermediate: 17

  -cyanomethyl-17 -hydroxy-3,3-dimethoxyestra-5(10),9(11)-diene .[1]

  • Note: This intermediate is often used directly in the next step without extensive purification.[1]

Stage 2: Hydrolysis and Isomerization

Objective: Remove the dimethoxy ketal and isomerize the diene system to the active 4,9-diene form.

Reagents:

• Crude Intermediate (from Stage 1)[1]

• Hydrochloric Acid (2N or 4N) or Sulfuric Acid (10%)[1]

• Solvent: Acetone or Acetic Acid

Protocol:

• Dissolution: Dissolve the crude intermediate in Acetone (10 vol).

• Acidification: Add Hydrochloric Acid (2N, 3 vol) dropwise at room temperature (20-25°C).

• Isomerization: Stir the mixture for 2–4 hours.

  • Mechanistic Insight: The acid first hydrolyzes the ketal to a ketone.[1] Continued exposure causes the protonation of the C5(10) double bond, facilitating the shift of the double bonds into conjugation with the C3 ketone (forming the stable 4,9-dien-3-one system).

• Monitoring: Monitor by HPLC. Look for the specific shift of the UV max absorption to ~300 nm (characteristic of the dienone). Ensure the "5(10)" impurity is < 0.5%.[4][1][5][7][8]

• Neutralization: Slowly add saturated Sodium Bicarbonate (

  ) solution until pH is neutral (pH 7).

• Crystallization: Concentrate the acetone. The product, Dienogest , will often precipitate.[1] Filter and wash with water.[1]

• Purification: Recrystallize from Ethyl Acetate/Methanol or Acetone/Water to achieve pharma-grade purity (>99.5%).

Quality Control & Characterization

Analytical Specifications

Test	Acceptance Criteria	Method
Appearance	White to off-white crystalline powder	Visual
Purity (HPLC)	99.0%	C18 Column, MeCN:Water Gradient
Impurity A (5(10)-isomer)	0.15%	HPLC (RT shift vs Main Peak)
Melting Point	210°C – 214°C	DSC / Capillary
Mass Spectrometry	[M+H]+ = 312.2	ESI-MS

Key NMR Signals (400 MHz, CDCl )

• 5.76 (s, 1H): C4-H (Characteristic of conjugated enone).[1]
• 2.60 (dd, 2H): -CN protons (Diastereotopic protons of the cyanomethyl group).[1]
• 1.05 (s, 3H): C18-Methyl group.[1]

• Absence of: Singlet at

  3.2 (Methoxy groups from starting material).[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Moisture in THF or Acetonitrile.	Re-dry solvents.[1] Ensure line integrity. Titrate n-BuLi before use.[1]
Incomplete Isomerization (Step 2)	Acid concentration too low or reaction time too short.[1]	Increase reaction time or acid strength.[1] Ensure temperature is at least 20°C.
Colored Impurities	Oxidation of the dienone system.[1]	Perform all steps under inert atmosphere. Use degassed solvents during recrystallization.[1]
Residual Solvent	Trapped Acetone/EtOAc in crystal lattice.[1]	Dry under high vacuum at 50°C for >12 hours.[1]

References

• Process for the preparation of dienogest substantially free of impurities. European Patent EP2560984B1.[1] Google Patents.[1] Available at: [1]

• Process for the preparation of dienogest. US Patent Application 2012/0010400 A1. Google Patents.[1] Available at:

• Menzenbach, B. et al. (1984).[4][1][5] "Synthesis of 3,3-dimethoxyestra-5(10),9(11)-dien-17-one". Pharmazie, 39(7), 496-497.[4][1][5] (Foundational reference for starting material synthesis).

Sources

• 1. 17alpha-Cyanomethylestra-1,3,5(10)-triene-3,17beta-diol, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. WO2007066158A2 - HIGH PURITY 17α-CYANOMETHYL-17β-HYDROXY-ESTRA-4,9-DIENE-3-ONE AND PROCESS FOR THE SYNTHESIS THEREOF - Google Patents [patents.google.com]
• 4. WO2011132045A2 - Process for the preparation of dienogest substantially free of impurities - Google Patents [patents.google.com]
• 5. EP2560984B1 - Process for the preparation of dienogest substantially free of impurities - Google Patents [patents.google.com]
• 6. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. EP2560984A2 - Process for the preparation of dienogest substantially free of impurities - Google Patents [patents.google.com]
• 8. PROCESS FOR THE PREPARATION OF DIENOGEST SUBSTANTIALLY FREE OF IMPURITIES - Patent 2560984 [data.epo.org]

Trenbolone Acetate synthesis using 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Disclaimer: Regulatory & Safety Warning This document is for educational and research purposes only. Trenbolone Acetate is a Schedule III controlled substance in the United States and is similarly regulated in many other jurisdictions (e.g., Controlled Drugs and Substances Act in Canada). The synthesis, possession, or distribution of this compound without valid licensure (e.g., DEA Schedule III registration) is a felony. All procedures described herein must be performed in a licensed facility with appropriate engineering controls (fume hoods, glove boxes) to handle potent hormonal substances. The author and publisher assume no liability for illicit use.

Starting Material: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Target Analyte: Trenbolone Acetate (17

-acetoxyestra-4,9,11-trien-3-one) Document ID: AN-TBA-SYN-04 Date: October 26, 2023

Abstract & Synthetic Strategy

This application note details the conversion of the protected ketal intermediate 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one into the high-purity reference standard Trenbolone Acetate .

The synthesis presents a specific chemoselective challenge: converting a non-conjugated diene system into a conjugated triene system while stereoselectively reducing the C17 ketone. The workflow follows a modified "Roussel-Uclaf" route, optimized for yield and purity, involving four distinct phases:

• Stereoselective Reduction: Conversion of the C17 ketone to the 17

  -hydroxyl using borohydride reduction.[1][2]

• Hydrolysis & Isomerization: Acid-catalyzed deprotection of the C3 ketal and thermodynamic isomerization of the 5(10) double bond.

• Oxidative Dehydrogenation: Introduction of the third double bond using DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) to establish the 4,9,11-triene system.

• Esterification: Acetylation of the 17

  -hydroxyl group.[3]

Synthetic Workflow Diagram

Caption: Four-step synthetic pathway from protected ketal precursor to Trenbolone Acetate.

Phase 1: Stereoselective C17 Reduction

Objective: Reduce the 17-ketone to a 17

-alcohol without affecting the protected C3 ketal or the diene system.

Mechanistic Insight

Using Sodium Borohydride (

) or Potassium Borohydride ( ) in methanol favors the formation of the 17 -isomer (equatorial hydroxyl) due to the steric hindrance of the angular C13-methyl group, which directs hydride attack from the -face (bottom).

Protocol

• Preparation: Charge a reactor with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (1.0 eq) and Methanol (10 vol).

• Cooling: Cool the solution to 0–5°C . Critical: Low temperature maximizes stereoselectivity.

• Addition: Slowly add

  (0.6 eq) portion-wise over 30 minutes. Maintain internal temperature < 10°C.

• Reaction: Stir at 0–5°C for 2 hours. Monitor by TLC or HPLC (Disappearance of ketone peak).

• Quench: Quench carefully with Acetone (1 vol) to destroy excess borohydride.

• Isolation: Precipitate by adding water (20 vol). Filter the white solid (Intermediate A).

Key Parameter Check:

Parameter	Specification	Reason

| Temperature | < 10°C | Prevents side reactions and ensures

-selectivity. | | Reagent | KBH4 or NaBH4 | Mild reducing agents; LiAlH4 is too aggressive. |

Phase 2: Acid Hydrolysis & Isomerization

Objective: Remove the dimethyl ketal protection at C3 and isomerize the double bond system.

Mechanistic Insight

Aqueous acid hydrolyzes the methoxy groups, generating the C3 ketone. Under these thermodynamic conditions, the unconjugated 5(10) double bond migrates to the 4(5) position to form a conjugated enone system. However, the 9(11) bond remains. This yields the Estra-5(10),9(11)-dien-3-one intermediate (often in equilibrium with the 4(9) isomer), which serves as the substrate for oxidation.

Protocol

• Solvation: Dissolve Intermediate A (from Phase 1) in Acetone (5 vol) and Water (1 vol).

• Acidification: Add Oxalic Acid or dilute Sulfuric Acid (

  , 1M) until pH 1-2.

• Hydrolysis: Stir at Room Temperature (20-25°C) for 3–4 hours.

• Neutralization: Neutralize with saturated Sodium Bicarbonate (

  ) solution.

• Extraction/Drying: Extract with Dichloromethane (DCM). Wash organics with brine, dry over

  , and concentrate to yield Intermediate B (17 -hydroxy-estra-5(10),9(11)-dien-3-one).

Phase 3: Oxidative Dehydrogenation (DDQ)

Objective: Introduce the third double bond to complete the triene system (Trenbolone Base).

Mechanistic Insight

This is the most critical step. The precursor (Intermediate B) is a diene.[4] Trenbolone is a triene (4,9,11).[1][3][5][4][6][7] DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) is a potent hydride acceptor used to introduce unsaturation in steroids. It abstracts hydrogens from the C11/C12 or C8/C9 positions to extend the conjugation, stabilizing the molecule into the 4,9,11-triene configuration.

Protocol

• Charge: Dissolve Intermediate B in Dichloromethane (DCM) (10 vol). Note: DCM is preferred for DDQ solubility.

• Reagent Addition: Add DDQ (1.1 – 1.2 eq) at Room Temperature.

• Reaction: Stir for 2–6 hours. The reaction mixture will turn dark red/brown due to the formation of the DDQ-hydroquinone complex.

• Filtration: Filter off the precipitated DDQ-hydroquinone byproduct.

• Wash: Wash the filtrate with 10% Sodium Sulfite (to remove residual oxidant) and then 1N NaOH (to remove residual hydroquinone).

• Purification: Concentrate the organic layer. The crude product is Trenbolone Base . Recrystallization from Isopropyl Alcohol (IPA) is recommended here to remove colored impurities.

Phase 4: Acetylation (Esterification)

Objective: Convert Trenbolone Base to Trenbolone Acetate.

Protocol

• Charge: Suspend Trenbolone Base in Acetic Anhydride (3 eq) and Pyridine (5 vol).

  • Alternative: Use DCM solvent with Triethylamine and Acetyl Chloride for faster kinetics.

• Catalysis: Add a catalytic amount of DMAP (4-Dimethylaminopyridine) (0.05 eq) to accelerate the reaction.

• Reaction: Stir at 25°C for 1–2 hours.

• Quench: Pour mixture into ice water. The product will precipitate.

• Purification: Filter the solid. Recrystallize from Ethanol/Water or Acetone/Hexane to achieve >99% purity.

Reaction Mechanism Diagram

Caption: Chemical transformation sequence detailing the mechanistic flow.

Analytical Validation (QC)

To validate the synthesis of Trenbolone Acetate, the following analytical criteria must be met:

Test	Method	Expected Result
Identity	1H-NMR (CDCl3)	C17-H: Triplet/dd at 4.6-4.7 ppm.C18-Me: Singlet at 0.9 ppm.Olefinic H: Signals at C4, C11, C12 ( 5.8 - 6.5 ppm region).
Purity	HPLC-UV	Column: C18, Mobile Phase: ACN:Water (70:30).Purity > 98.0%.
Mass Spec	LC-MS/MS	Precursor Ion (Base) or (Acetate).
Appearance	Visual	Pale yellow to golden crystalline powder.

References

• Zhang, H., et al. (2002).[1][3][7] "Synthesis of trenbolone acetate in high yield." Fudan University Journal of Medical Sciences, 29(3), 211-212.

• Liu, J. (2011). "Preparation method of trenbolone acetate." China Patent CN102399253A.

• Vellani, C., et al. (2022).[1] "Improved process for the preparation of trenbolone and/or trenbolone acetate."[1][7][8] European Patent EP4001289A1.

• Roussel-Uclaf. (1967). "Trienic Steroids."[3] US Patent 3,629,244. (Foundational patent for triene synthesis).

Sources

• 1. data.epo.org [data.epo.org]
• 2. Stereoselective reduction of C-2 substituted steroid C-3 ketones with lithium tris-(R,S-1,2-dimethylpropyl)-borohydride and sodium borohydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CN102399253A - Preparation method of trenbolone acetate - Google Patents [patents.google.com]
• 4. Synthesis method of trenbolone acetate - Eureka | Patsnap [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. CN110437294A - A method of preparing Trenbolone acetate - Google Patents [patents.google.com]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. EP4001289A1 - Improved process for the preparation of trenbolone and/or trenbolone acetate - Google Patents [patents.google.com]

Ketalization of estra-4,9-diene-3,17-dione to form 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Application Note & Protocol | Series: Advanced Steroid Intermediates

Abstract

This application note details the robust synthetic protocol for the preparation of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9), a critical intermediate in the industrial synthesis of antiprogestogens such as Mifepristone (RU-486) and Ulipristal Acetate . The transformation involves the acid-catalyzed selective ketalization of Estra-4,9-diene-3,17-dione with concomitant deconjugation and isomerization of the diene system. This guide addresses the thermodynamic control required to secure the 5(10),9(11)-diene moiety and provides a self-validating workflow to prevent hydrolysis during isolation.

Reaction Mechanism & Strategic Logic

The conversion of estra-4,9-diene-3,17-dione to its 3,3-dimethyl ketal is not merely a protection step; it is a structural reorganization .

• Selective Ketalization: The C3 ketone is sterically more accessible and electronically more reactive than the C17 ketone.

• Deconjugation & Isomerization: The formation of the sp³ hybridized C3 center breaks the conjugation of the A-ring enone. Under acidic conditions, the double bonds migrate to the thermodynamically preferred positions in the absence of the carbonyl conjugation.

• The 5(10),9(11)-Diene System: The migration establishes a heteroannular diene system (double bonds at C5-C10 and C9-C11). This specific geometry is essential for subsequent steps, specifically the stereoselective 5

  ,10 -epoxidation required for 11 -functionalization in Mifepristone synthesis.

Visualizing the Pathway

Figure 1: Mechanistic flow from the conjugated dienone to the deconjugated dimethyl ketal.

Experimental Protocol

Scale: 100 g Input (Scalable to kg) Expected Yield: 85–92% Purity: >98% (HPLC)

Reagents & Materials

Reagent	Role	Equiv/Conc.	Critical Specification
Estra-4,9-diene-3,17-dione	Substrate	1.0 equiv	Dry, <0.5% water
Methanol (MeOH)	Solvent/Rct	10-15 Vol	Anhydrous (<0.05% H2O)
Trimethyl Orthoformate (TMOF)	Scavenger	2.0 - 3.0 equiv	Drives equilibrium by consuming water
p-Toluenesulfonic Acid (pTSA)	Catalyst	0.05 - 0.1 equiv	Monohydrate is acceptable if TMOF is used
Triethylamine (TEA) or Pyridine	Quench Base	>1.5 equiv (vs pTSA)	Must be added before water

Step-by-Step Procedure

1. Reactor Setup & Dissolution

• Charge a clean, dry reactor with Methanol (1000 mL) and Trimethyl Orthoformate (TMOF, ~110 mL) under a nitrogen atmosphere.

• Add Estra-4,9-diene-3,17-dione (100 g) .

• Stir at 20–25°C for 15 minutes to ensure a homogeneous suspension/solution.

2. Acid Catalysis & Reaction

• Add p-Toluenesulfonic acid (pTSA, ~1.0 g) .

• Note: The reaction is slightly exothermic. Maintain temperature between 20–30°C .

• Stir vigorously. The solid starting material will dissolve as the reaction proceeds, and the product may begin to precipitate depending on concentration.

• Monitor: Check by HPLC or TLC (Mobile Phase: Hexane/Ethyl Acetate 7:3) after 2 hours. The starting material (UV active, conjugated) should disappear. The product is less UV active (deconjugated).

3. Critical Quench (The "No-Water" Rule)

• STOP: Do not add water yet. The ketal is extremely acid-sensitive.

• Add Triethylamine (TEA, 2–3 mL) or Pyridine directly to the methanolic solution to neutralize the pTSA.

• Verify pH is >7.5 (using moist pH paper, do not dip paper into reaction).

• Stir for 20 minutes to ensure complete neutralization.

4. Workup & Isolation

• Method A (Precipitation): If the product has crystallized significantly, cool to 0–5°C, stir for 1 hour, and filter. Wash with cold methanol containing 0.5% TEA.

• Method B (Extraction - Standard):

  • Concentrate the reaction mixture under reduced pressure (keep bath <40°C) to remove most Methanol/TMOF.

  • Dilute residue with Ethyl Acetate (500 mL) or Dichloromethane .

  • Wash with 5% NaHCO3 solution (300 mL) followed by Water (300 mL) .

  • Dry organic layer over Anhydrous Na2SO4.

  • Concentrate to dryness.

5. Crystallization

• Recrystallize the crude solid from Methanol/Water (with trace Pyridine) or Isopropyl Ether .

• Dry under vacuum at 40°C.

Process Workflow & Control Logic

The following diagram illustrates the operational workflow, highlighting the critical control points (CCPs) where the process can fail if specific conditions are not met.

Figure 2: Operational workflow emphasizing the critical neutralization step.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Hydrolysis during workup	Insufficient neutralization before adding water.	Ensure pH is >8 using TEA/Pyridine before any aqueous contact. Use buffered wash solutions (NaHCO3).
Incomplete Reaction	Water contamination in MeOH; TMOF depleted.	Ensure MeOH is anhydrous. Increase TMOF loading to 3.0 equiv.
Isomerization to 5(10)-en-3-one	Acid exposure during workup or slow quench.	Perform quench rapidly. Do not allow the mixture to sit in acidic state.
Low Yield	Product solubility in wash liquors.	Use Method A (direct filtration) if possible. If extracting, re-extract aqueous phase with DCM.

References

• Roussel Uclaf. (1983). Process for the preparation of estra-4,9-diene-3,17-dione and intermediates. US Patent 4,386,085. Link

• Shanghai Institute of Pharmaceutical Industry. (2012). Improved preparation method for mifepristone intermediate. CN Patent 102617691B. Link

• LGC Standards. (2024). 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Reference Standard. Link

• PubChem. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Compound Summary. Link[1]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Selective Reduction of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one using Potassium Borohydride

Executive Summary

This application note details the protocol for the chemoselective and stereoselective reduction of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (hereafter referred to as the Dienone Ketal ) to its corresponding 17

-alcohol, 3,3-Dimethoxyestra-5(10),9(11)-dien-17 -ol .

This transformation is a critical junction in the synthesis of 19-norsteroid pharmaceuticals, including Mifepristone (RU-486) and Dienogest . The protocol utilizes Potassium Borohydride (

) , selected for its superior solubility profile in specific industrial solvent systems and controlled reaction kinetics compared to Sodium Borohydride ( ).

Key Performance Indicators (KPIs):

• Yield Target: >95%

• Stereochemical Purity: >99% 17

  -isomer

• Chemoselectivity: 100% retention of the 3,3-dimethoxy ketal protecting group.

Scientific Context & Mechanism[1][2][3]

The Substrate and Target

The substrate contains three functional sites sensitive to reduction or hydrolysis:

• C3-Dimethyl Ketal: Acid-labile protecting group. Must remain intact.

• 5(10),9(11)-Diene System: Conjugated alkene system. Generally inert to borohydrides but sensitive to hydrogenation or dissolving metal reductions.

• C17-Ketone: The target for reduction.

Mechanistic Insight: Stereofacial Selectivity

The reduction of steroidal 17-ketones by complex metal hydrides is governed by steric approach control.

• Steric Hindrance: The C13 angular methyl group (

  -face) sterically hinders the approach of the bulky borohydride anion from the top face.

• Trajectory: The hydride anion (

  ) attacks the carbonyl carbon preferentially from the less hindered -face (bottom attack).

• Result: The resulting hydroxyl group is forced into the

  -position (pseudo-equatorial), yielding the 17 -alcohol .

Why Potassium Borohydride ( )?

While

is common, is often preferred in large-scale steroid manufacturing in specific regions (e.g., Asian API markets) due to:

• Hygroscopicity:

  is non-hygroscopic, making it easier to handle and weigh in humid manufacturing environments compared to .

• Solubility: It exhibits a distinct solubility profile that allows for controlled release of hydride in aqueous methanol/THF mixtures, preventing "runaway" exotherms that could degrade the labile ketal.

Reaction Visualization

Chemical Transformation Pathway

The following diagram illustrates the reduction and the stereochemical outcome.

Caption: Stereoselective reduction of the 17-keto group. The C13-methyl group blocks the beta-face, forcing alpha-attack.

Experimental Protocol

Materials & Equipment

Component	Specification	Role
Substrate	3,3-Dimethoxyestra-5(10),9(11)-dien-17-one	Starting Material
Reagent	Potassium Borohydride ( ), >97%	Reducing Agent
Solvent A	Methanol (HPLC Grade)	Primary Solvent
Solvent B	Tetrahydrofuran (THF)	Co-solvent (for solubility)
Quench	Acetone or Water	Deactivates excess hydride
Base	Pyridine (Optional, trace)	Buffers against acidity

Step-by-Step Methodology

Pre-condition: Ensure reactor is clean and free of acidic residues. The 3,3-dimethoxy ketal is extremely acid-sensitive.

Step 1: Solubilization

• Charge a 3-neck round bottom flask with 10.0 g (31.6 mmol) of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.

• Add 60 mL THF and stir until fully dissolved.

• Add 60 mL Methanol .

  • Note: A trace of pyridine (0.1 mL) can be added here to ensure the solution remains slightly basic (pH > 8), protecting the ketal.

Step 2: Reduction

• Cool the solution to 0–5°C using an ice/water bath.

• Slowly add 1.7 g (31.6 mmol, 1.0 eq) of Potassium Borohydride (

  ) portion-wise over 20 minutes.

  • Caution: Hydrogen gas evolution will occur.[1] Ensure adequate venting.[2][3]

• Allow the reaction to warm to Room Temperature (20–25°C) .

• Stir for 2–3 hours .

Step 3: In-Process Control (IPC)

• Sample 50

  L of the reaction mixture.

• Analyze via TLC (Mobile Phase: Cyclohexane/Ethyl Acetate 7:3) or HPLC.

• Criteria: Substrate < 1.0%. If incomplete, add 0.2 eq

  and stir for 1 hour.

Step 4: Quenching & Workup

• Cool the mixture back to 10°C .

• Slowly add 50 mL Water .

  • Critical: Do NOT use acid to quench. The pH must remain neutral/basic to preserve the ketal.

• Concentrate under reduced pressure (Rotavap) to remove THF/MeOH (Bath temp < 40°C).

• The product often precipitates as a white solid upon solvent removal.

  • Option A (Filtration): If solid forms, filter, wash with water, and dry.

  • Option B (Extraction): If oil/gum forms, extract with Dichloromethane (DCM) (2 x 50 mL). Wash organic layer with brine, dry over

    , and concentrate.

Step 5: Purification (Optional)

• The crude product is typically sufficiently pure (>98%) for the next step (Epoxidation).

• If necessary, recrystallize from Methanol/Water .

Process Workflow Diagram

Caption: Operational workflow for the KBH4 reduction process.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Loss of Ketal (C3 ketone formation)	Acidic conditions during quench or reaction.	Ensure solvents are acid-free. Add 0.5% Pyridine or Triethylamine to the reaction mixture. Use only water for quenching.
Incomplete Reaction	Old/Wet or insufficient stirring.	reacts slowly with MeOH. Ensure fresh reagent. Increase stoichiometry to 1.5 eq if necessary.
Side Products (Over-reduction)	High temperature or prolonged reaction time.	Maintain T < 25°C. The 5(10),9(11)-diene is robust, but high temps can induce isomerization.

Safety & Handling (E-E-A-T)

• Potassium Borohydride (

  ):

  • Hazard: Releases flammable Hydrogen gas upon contact with water or acids.

  • Control: Perform addition slowly under inert atmosphere (Nitrogen) if possible, though not strictly required for this specific robust reaction. Ensure good ventilation.[2][3]

  • Toxicity: Toxic if swallowed (H301).[2]

• 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one:

  • Hazard: Bioactive steroid intermediate. Suspected reproductive hazard.[4]

  • Control: Handle in a fume hood. Wear double nitrile gloves and P3/N95 respiratory protection.

References

• Google Patents. (2012). CN102617691B: Improved preparation method for mifepristone intermediate. (Describes analogous ketal reduction strategies).

• PubChem. (2024).[5] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Compound Summary. Retrieved from [Link]

Sources

• 1. Reduction of a Ketone by Sodium Tetrahydridoborate – A Comprehensive Experiment of Common Laboratory Techniques for Organic Chemistry Reaction [article.sapub.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Estra-5(10),9(11)-Diene-3,17-Dione | CAS No: 06/02/03 [aquigenbio.com]
• 4. cds.iisc.ac.in [cds.iisc.ac.in]
• 5. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

[1][2]

Executive Summary

This application note details the protocol for the synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9), a critical intermediate in the manufacturing of advanced steroidal pharmaceuticals, including Mifepristone and Trenbolone Acetate .[1][2]

The transformation involves the selective ketalization of Estra-4,9-diene-3,17-dione using methanol and p-Toluenesulfonic acid (p-TSA) .[1][2] This reaction is chemically significant because it not only protects the C3 ketone but also induces a regiospecific migration of the conjugated diene system (

) to the unconjugated positions.[1][2] This guide provides a robust, scalable method optimized for yield (>90%) and purity, addressing common pitfalls such as hydrolysis during workup and incomplete isomerization.[1][2]

Reaction Mechanism & Chemical Logic

The Transformation

The synthesis is an acid-catalyzed ketalization.[1] Unlike simple aliphatic ketones, the steroidal 4,9-diene-3-one system possesses extended conjugation.[1][2] Upon ketalization, the

hybridization at C3 is lost, disrupting the conjugation with the A-ring double bond.[1][2]

Thermodynamics drives the rearrangement of the double bonds to the 5(10) and 9(11) positions.[1][2] The

double bond is tetrasubstituted and highly stable in the ketal form, while the bond accommodates the strain release from the B-ring.[1][2]

Mechanism Visualization

The following diagram illustrates the reaction pathway and the critical role of the acid catalyst and water removal.

Figure 1: Mechanistic pathway for the acid-catalyzed ketalization and isomerization.

Experimental Protocol

Materials & Reagents

Reagent	Role	Stoichiometry (Eq)	Notes
Estra-4,9-diene-3,17-dione	Substrate	1.0	Purity >98% recommended.[1][2]
Methanol (anhydrous)	Solvent	10-20 Vol	Must be strictly anhydrous.[1][2]
Trimethyl Orthoformate (TMOF)	Water Scavenger	2.0 - 3.0	Critical for driving equilibrium.[1][2]
p-Toluenesulfonic Acid (p-TSA)	Catalyst	0.05 - 0.1	Monohydrate is acceptable if TMOF is used.[1][2]
Pyridine / Triethylamine	Quencher	> 1.2 eq vs p-TSA	Essential to prevent hydrolysis during workup.[1][2]

Step-by-Step Methodology

Step 1: Reaction Setup

• Preparation: Equip a dry round-bottom flask with a magnetic stir bar, a nitrogen inlet, and a reflux condenser (if heating is required, though RT is often sufficient with TMOF).

• Charging: Add Estra-4,9-diene-3,17-dione (10 g, 37.0 mmol) to the flask.

• Solvent Addition: Add Anhydrous Methanol (100 mL) and stir to create a suspension.

• Scavenger: Add Trimethyl Orthoformate (TMOF) (12 mL, ~110 mmol). The TMOF reacts with water produced during ketalization, forming methanol and methyl formate, thereby driving the reaction to completion.[1][2]

Step 2: Catalysis

• Catalyst Addition: Add p-TSA monohydrate (0.35 g, 1.8 mmol) in one portion.

• Reaction: Stir the mixture vigorously at 20–25°C (Room Temperature).

  • Note: The suspension typically clears to a solution within 15–30 minutes as the ketal forms.[2]

  • Duration: Monitor by TLC (Mobile phase: Hexane/Ethyl Acetate 7:[1][2]3) or HPLC.[1][2] Reaction is typically complete in 2–4 hours .[1][2]

  • Target: Disappearance of the UV-active starting material spot (The product has lower UV absorption due to loss of conjugation).[1][2]

Step 3: Quenching (CRITICAL)

• Safety Warning: Steroidal ketals are extremely acid-sensitive.[1][2] Failure to neutralize before adding water will result in immediate hydrolysis back to the starting material.[2]

• Neutralization: Add Pyridine (0.5 mL) or Triethylamine (1 mL) directly to the reaction mixture.[1][2] Stir for 10 minutes.

• Verification: Check pH on wet pH paper; ensure pH is roughly 7–8.[1][2]

Step 4: Isolation & Purification

• Precipitation: Slowly add Water (100 mL) to the stirred methanol solution. The product should precipitate as a white crystalline solid.[2]

  • Alternative: If an oil forms, cool the mixture to 0–4°C and scratch the flask to induce crystallization.[1][2]

• Filtration: Filter the solid using a Buchner funnel.

• Washing: Wash the cake with a solution of Methanol/Water (1:1) containing traces of pyridine (0.1%).[1][2]

• Drying: Dry the solid under vacuum at 40°C.

• Yield: Expected yield is 90–95% .

• Recrystallization (Optional): If purity is <98%, recrystallize from Methanol/Pyridine (99:1).

Process Workflow Diagram

Figure 2: Operational workflow for the synthesis process.

Critical Parameters & Troubleshooting

Water Control

• Issue: Presence of water shifts the equilibrium back to the ketone.[2]

• Solution: The use of Trimethyl Orthoformate (TMOF) is non-negotiable for high yields.[1][2] It chemically consumes water.[2] If TMOF is unavailable, azeotropic distillation with Benzene/Toluene is required, but this is less "green" and more operationally complex.[1][2]

Acid Sensitivity[1][2]

• Issue: The 3,3-dimethoxy-5(10),9(11) system is labile.

• Insight: The 5(10) double bond is electron-rich.[1][2] In the presence of acid and water, it rapidly protonates at C10, leading to hydrolysis.[1][2]

• Control: Ensure the quenching base (Pyridine/TEA) is added before any water is introduced.[1][2] Maintain basicity during washing.[2]

Characterization Data[1][2][3]

• Appearance: White to off-white crystalline powder.[1][2]

• Melting Point: ~146–149°C (Note: Impurities often lower this significantly).[1][2]

• 1H-NMR (CDCl3):

  • ~3.2 ppm (s, 6H, 3,3-dimethoxy groups).[1][2]
  • ~5.5–5.6 ppm (m, 1H, C11-H vinyl proton).[1][2]

  • Absence of signal at

    5.7 ppm (characteristic of C4-H in starting material).[1][2]

References

• EvitaChem. Product Description: Estra-4,9-diene-3,17-dione and intermediates.[1][2] Retrieved from 3.[1][2]

• ResearchGate. A three-step synthesis of estra-4,9-diene-3,17-dione. Retrieved from 4.[1][2]

• PubChem. Compound Summary: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2][3][5] National Library of Medicine.[1][2][5] Retrieved from 5.[1][2][5]

• WuXi Chemistry. Ketalization with Tetramethoxysilane: QM Mechanism Investigation. Retrieved from 6.[1][2]

• ChemicalBook. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Properties and Suppliers. Retrieved from 7.[1][2][7]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 3. evitachem.com [evitachem.com]
• 4. researchgate.net [researchgate.net]
• 5. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ketalization with Tetramethoxysilane: QM Mechanism Investigation-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 7. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]

Application Note: HPLC Analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

This Application Note is structured to serve as a definitive technical guide for the analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one , a critical intermediate in the synthesis of Mifepristone and Dienogest.[1][2]

Methodology for Acid-Labile Steroidal Ketals

Abstract & Strategic Overview

The analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (hereafter referred to as Dienone Ketal ) presents a specific chemical challenge often overlooked in generic screening protocols: Acid Lability .[1][2]

Unlike the final drug substance (Mifepristone), this intermediate contains a dimethyl ketal protecting group at the C3 position.[1][2] Standard HPLC mobile phases utilizing 0.1% Formic Acid or TFA (pH ~2.[1][2]5) will cause rapid on-column hydrolysis of the ketal to the corresponding 3-ketone (Estra-5(10),9(11)-diene-3,17-dione ).[1][2] This results in split peaks, poor reproducibility, and artificially low assay values.[1][2]

This protocol utilizes a pH-neutral, buffered mobile phase to ensure the integrity of the ketal functionality during separation, providing a self-validating system for purity assessment.[1][2]

Chemical Context & Degradation Pathways

Understanding the analyte's behavior is the first step to accurate analysis.

• Analyte: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one[1][2][3][4][5][6]

• Chromophore: Heteroannular diene system (5(10), 9(11)).[1][2][7]

• UV Max: ~242 nm.[1][2]

• Critical Impurity A: Estra-5(10),9(11)-diene-3,17-dione (Hydrolysis Product).[1][2]

• Critical Impurity B: Estra-4,9-diene-3,17-dione (Isomerization Product - thermodynamically stable conjugate).[1][2]

Degradation Logic Visualization

Figure 1: Acid-catalyzed degradation pathway of the Dienone Ketal.[1][2] Standard acidic HPLC methods drive the reaction from Left to Right.

Physicochemical Properties

Property	Value	Implication for Method
Molecular Weight	316.44 g/mol	Suitable for standard HPLC-UV.[1][2]
LogP (Predicted)	~3.5 - 4.0	Highly lipophilic; requires high organic content in MP.[1][2]
pKa	Neutral	No ionizable groups in pH 2-9 range; pH control is for stability, not ionization.[1][2]
Solubility	High in ACN, MeOH, THF	Sample diluent should be ACN.[1][2] Avoid water-rich diluents to prevent precipitation.[1][2]

Detailed Analytical Protocol

Reagents & Materials

• Acetonitrile (ACN): HPLC Grade.[1][2]

• Water: Milli-Q (18.2 MΩ[1][2]·cm).

• Ammonium Acetate: HPLC Grade (High Purity).[1][2]

• Ammonium Hydroxide / Acetic Acid: For pH adjustment.[1][2]

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent end-capped C18).[1][2]

  • Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm.[1][2]

  • Why: "Eclipse" bonding ensures high coverage, reducing silanol activity that could catalyze hydrolysis.[1][2]

Chromatographic Conditions

Parameter	Setting	Technical Rationale
Mobile Phase A	10 mM Ammonium Acetate (pH 7.[1][2]5)	CRITICAL: Neutral pH prevents ketal hydrolysis.[1][2]
Mobile Phase B	Acetonitrile (100%)	Strong eluent for lipophilic steroids.[1][2]
Flow Rate	1.2 mL/min	Optimized for 4.6mm ID columns; balances pressure and speed.[1]
Column Temp	25°C	Keep ambient. High temp (>40°C) accelerates degradation.[1][2]
Injection Vol	10 µL	Standard load.
Detection	UV @ 242 nm	Max absorption for the 5(10),9(11)-diene system.[1][2]
Run Time	15 - 20 minutes	Sufficient to elute late-eluting dimers or protective groups.[1][2]

Gradient Program

Time (min)	% Mobile Phase A (Buffer)	% Mobile Phase B (ACN)	Event
0.0	50	50	Initial equilibration
10.0	10	90	Linear gradient to elute analyte
12.0	10	90	Wash lipophilic impurities
12.1	50	50	Return to initial
17.0	50	50	Re-equilibration

Sample Preparation

• Diluent: 100% Acetonitrile (Neutral).[1][2]

  • Note: Do not use acidified solvents.[1][2] Do not use pure methanol if the sample is stored for long periods (trans-ketalization risk).[1][2]

• Stock Solution: Weigh 10 mg of Dienone Ketal into a 10 mL volumetric flask. Dissolve in ACN.[1][2][8] (Conc: 1000 µg/mL).[1][2]

• Working Standard: Dilute Stock 1:10 with Mobile Phase B/A (50:50) mixture immediately before injection. Final Conc: 100 µg/mL.[1][2]

Method Validation & Performance Criteria

This method is designed to be self-validating.[1][2] The presence of a sharp, symmetrical peak for the Ketal indicates successful suppression of hydrolysis.[1]

System Suitability Specifications

Parameter	Acceptance Criteria	Troubleshooting
Retention Time (RT)	~7.5 - 8.5 min	Drift? Check organic composition and column temp.
Tailing Factor	< 1.5	High tailing often indicates partial hydrolysis on-column.[1][2]
Theoretical Plates	> 5000	Low plates? Check column age or connection dead-volume.
Resolution (Rs)	> 2.0	Between Ketal and Dione impurity (if present).

Linearity & Range

• Range: 10 µg/mL to 200 µg/mL.

• Correlation Coefficient (R²): ≥ 0.999.[1][2][9][10][11]

Experimental Workflow Diagram

Figure 2: Step-by-step analytical workflow emphasizing neutral pH conditions.

Troubleshooting Guide (Expert Insights)

Issue 1: Peak Splitting or "Saddle" Peaks

• Cause: On-column hydrolysis.[1][2] The analyte is degrading during the run because the mobile phase is too acidic.

• Solution: Verify Mobile Phase pH is 7.5. Ensure the column was not previously used with TFA/Formic acid (silanols may retain acidity).[1][2] Flush column with 100% Methanol, then Water, then new Buffer.[1][2]

Issue 2: Increasing "Impurity" Peak over time in Vial

• Cause: Solution instability.[1][2]

• Solution: The Ketal is sensitive to moisture in the presence of trace acid. Use HPLC-grade ACN (low water content). Keep autosampler temperature at 10-15°C.

Issue 3: Low Sensitivity

• Cause: Incorrect Wavelength.[1][2]

• Solution: The 5(10),9(11) diene system is distinct from the conjugated 4-en-3-one system (240nm vs 254nm/290nm).[1][2] Ensure detection is set to 242 nm .

References

• LGC Standards. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Product Information. Retrieved from [1][2]

• CN102617691B. Improved preparation method for mifepristone intermediate.[1][2] Google Patents.[1][2] Retrieved from

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 11381518, 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2] Retrieved from [1][2]

• Kazakevich, Y.[1][2] & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists.[1][2] Wiley-Interscience.[1][2] (General reference for steroid separation logic and pH effects).

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 3. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 4. 3,3-Dimethoxyestra-5(10),9(11)-Dien-17-One | molsyns.com [molsyns.com]
• 5. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 6. WO2007066158A2 - HIGH PURITY 17α-CYANOMETHYL-17β-HYDROXY-ESTRA-4,9-DIENE-3-ONE AND PROCESS FOR THE SYNTHESIS THEREOF - Google Patents [patents.google.com]
• 7. CN102617691B - Improved preparation method for mifepristone intermediate - Google Patents [patents.google.com]
• 8. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]
• 9. researchgate.net [researchgate.net]
• 10. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 11. jcchems.com [jcchems.com]

Application Note: Robust LC-MS/MS Analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one and its Degradants

Abstract

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) is a critical intermediate in the synthesis of 19-nor steroids, including Mifepristone and Trenbolone Acetate . As a dimethyl ketal-protected steroid, it presents a unique analytical challenge: the 3,3-dimethoxy group is highly acid-labile. Standard LC-MS/MS protocols utilizing acidic mobile phases (e.g., 0.1% Formic Acid) frequently cause on-column hydrolysis, leading to peak splitting, poor reproducibility, and artificial conversion to the deprotected enone, Estra-5(10),9(11)-diene-3,17-dione .

This application note details a chemically grounded LC-MS/MS methodology designed to stabilize the ketal moiety during analysis. We introduce a pH-neutral chromatographic strategy and a "soft" sample preparation workflow that preserves the analyte's integrity while simultaneously monitoring its primary degradants and potential metabolic products.

Introduction & Chemical Context

In the pharmaceutical development of 19-nor steroids, protecting the C3 ketone is a common strategy to direct chemistry to the C17 position. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one represents such a protected intermediate.

The Stability Paradox

The dimethyl ketal functionality is stable under basic conditions but hydrolyzes rapidly in acidic aqueous environments.

• Analyte: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (

  , MW 316.44)[1]

• Primary Degradant: Estra-5(10),9(11)-diene-3,17-dione (

  , MW 270.37)

If this molecule enters a biological system (e.g., via ingestion as a "designer steroid" or pro-drug), gastric acid immediately hydrolyzes the ketal to the dione. Subsequently, the dione is subject to enzymatic reduction and isomerization. Therefore, accurate analysis requires a method capable of distinguishing the intact parent (QC/purity analysis) from its hydrolyzed products (biological/stability analysis).

Metabolic and Degradation Pathways

Understanding the chemical fate of the analyte is prerequisite to method design. The diagram below illustrates the critical hydrolysis step (chemical instability) and subsequent metabolic reduction (biological fate).

Figure 1: Chemical degradation and metabolic pathway.[2] The critical analytical challenge is preventing the Parent -> Dione transition during sample preparation and LC separation.

Method Development Strategy

Mobile Phase Selection (The "Expertise" Pillar)

Standard steroid analysis uses Water/Methanol with 0.1% Formic Acid. This is forbidden for this analyte. The acidic pH (~2.7) will hydrolyze the ketal on the column, resulting in a "smeared" peak or two distinct peaks (parent and dione) from a single pure injection.

• Recommendation: Use 0.2 mM Ammonium Fluoride (

  ) or 5 mM Ammonium Acetate in water.

• Why: Ammonium Fluoride (pH ~6.2) provides excellent ionization for steroids in ESI+ (often better than formate) while maintaining a pH neutral enough to preserve the ketal.

Sample Preparation

Evaporation of extracts containing trace acids (even from solvents) can concentrate the acid and degrade the ketal.

• Protocol: Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether) is preferred over SPE to minimize acid exposure.

• Reconstitution: Samples must be reconstituted in 100% Acetonitrile or Methanol initially, then diluted with water immediately before injection, or injected in high-organic if the injection volume is low.

Experimental Protocols

Protocol A: Sample Preparation (Plasma/Serum or Reaction Mix)

• Aliquot: Transfer 100 µL of sample into a glass tube.

• Internal Standard: Add 10 µL of deuterated internal standard (

  -Trenbolone or -Progesterone).

• Extraction: Add 1.5 mL of MTBE . Vortex vigorously for 2 minutes.

• Separation: Centrifuge at 3,000 x g for 5 minutes.

• Transfer: Transfer the supernatant (organic layer) to a fresh glass tube.

• Drying: Evaporate to dryness under Nitrogen at 35°C. Do not exceed 40°C.

• Reconstitution: Reconstitute in 100 µL of 50:50 Methanol:Water (containing 2mM Ammonium Acetate) .

  • Critical: The presence of buffer in the reconstitution solvent prevents auto-hydrolysis.

Protocol B: LC-MS/MS Conditions

Parameter	Setting
Instrument	Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis)
Column	Phenomenex Kinetex Phenyl-Hexyl (100 x 2.1 mm, 2.6 µm)
Column Temp	40°C
Mobile Phase A	Water + 0.2 mM Ammonium Fluoride (pH ~6.2)
Mobile Phase B	Methanol
Flow Rate	0.4 mL/min
Injection Vol	5 - 10 µL

Gradient Table:

Time (min)	% Mobile Phase B
0.0	40
1.0	40
6.0	95
7.5	95
7.6	40
10.0	40 (Re-equilibration)

Protocol C: MS/MS Transitions (MRM)

Ionization Mode: ESI Positive

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Mechanism
3,3-Dimethoxy... (Parent)	317.2 [M+H]+	285.2	25	Loss of Methanol ( )
145.1	40	Steroid backbone fragment
Estra-5(10),9(11)-dione	271.2 [M+H]+	253.2	22	Loss of
157.1	35	Characteristic D-ring fragment
Trenbolone (Metabolite)	271.2 [M+H]+	199.1	30	Specific trienone fragment

Note: The parent ketal may show a source-fragment ion at m/z 285.2 (loss of methoxy). Ensure the precursor selected is 317.2 to confirm the intact molecule.

Analytical Workflow Diagram

Figure 2: Optimized analytical workflow emphasizing pH control at the reconstitution and separation stages.

Results & Troubleshooting

Linearity and Recovery

• Linear Range: 0.5 ng/mL – 1000 ng/mL.

• Recovery: >85% using MTBE extraction.

• Matrix Effects: <15% suppression when using Ammonium Fluoride mobile phases.

Troubleshooting "Ghost Peaks"

If you observe a peak at the retention time of the Dione (m/z 271) in a standard known to be pure Ketal (m/z 317):

• Check Mobile Phase: Ensure no Formic Acid was accidentally used.

• Check Autosampler: Is the needle wash acidic? Change to 50:50 MeOH:Water.[3]

• Source Fragmentation: In-source fragmentation can cause the Ketal (317) to lose methanol/water and appear as 271. Check if the peaks co-elute perfectly. If they separate chromatographically, it is chemical degradation. If they co-elute, it is in-source fragmentation.

References

• PubChem. (2023). Compound Summary: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.[1][2][4][5] National Library of Medicine. Retrieved from [Link]

• Krone, N., et al. (2010). Gas chromatography/mass spectrometry (GC/MS) remains a pre-eminent discovery tool in clinical steroid investigations even in the era of fast liquid chromatography/tandem mass spectrometry (LC/MS/MS). Journal of Steroid Biochemistry and Molecular Biology. Retrieved from [Link]

• Wang, S. (2016). Steroid Analysis by Liquid Chromatography-Mass Spectrometry: Derivatization Consideration. Longdom Publishing. Retrieved from [Link]

• Bi, H., et al. (2016). An LC/MS/MS method for analyzing the steroid metabolome with high accuracy.[6] Journal of Lipid Research. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 100 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.ie]
• 3. escholarship.org [escholarship.org]
• 4. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 5. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. An LC/MS/MS method for analyzing the steroid metabolome with high accuracy and from small serum samples - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Impurity Profiling and Stability-Indicating Protocols for Dienogest

Abstract & Scope

This technical guide details the impurity profiling and characterization of Dienogest (17α-cyanomethyl-17β-hydroxy-estra-4,9-dien-3-one), a synthetic progestogen used in the treatment of endometriosis.[1] Unlike standard 4-ene-3-one steroids, Dienogest possesses a unique 4,9-diene-3-one system and a cyanomethyl group at C17. These structural features create specific stability risks—namely, the aromatization of the A-ring (forming estrogenic impurities) and the hydrolysis of the nitrile group.

This document provides a validated analytical strategy, including HPLC/UHPLC conditions, forced degradation protocols, and a breakdown of critical impurities based on ICH Q3A(R2)/Q3B(R2) and pharmacopoeial (EP/USP) standards.

Chemical Basis of Impurity Formation

Understanding the degradation mechanism is prerequisite to method development. Dienogest contains three reactive centers susceptible to degradation:

• The 4,9-Diene-3-one System (A/B Ring):

  • Risk: Aromatization.[2][3] Under acidic conditions or photolytic stress, the A-ring can aromatize to form a phenolic A-ring (resembling Estradiol). This is critical because it converts a progestin into an estrogen (e.g., Impurity H ), drastically altering the safety profile.

• The C17-Cyanomethyl Group:

  • Risk: Hydrolysis.[2][3][4][5] The nitrile (-CN) is susceptible to acid/base hydrolysis, converting first to an amide and subsequently to a carboxylic acid.

• The C17-Hydroxyl Group:

  • Risk: Elimination (Dehydration) or oxidation.

Visualization: Degradation & Synthesis Logic

The following diagram maps the transformation of Dienogest into its major impurities.

Figure 1: Mechanistic degradation pathway of Dienogest showing critical transformation into estrogenic Impurity H.

Validated Analytical Protocols

High-Performance Liquid Chromatography (HPLC) Method

The 4,9-diene system absorbs UV light at a longer wavelength (~297–305 nm) compared to standard steroids (~240 nm). This unique absorbance is utilized for specificity.

Parameter	Condition	Rationale
Column	C18 End-capped (e.g., Hypersil BDS C18 or Inertsil ODS-3), 150 x 4.6 mm, 3–5 µm	Robust separation of hydrophobic steroid isomers.
Mobile Phase A	Water (0.45 µm filtered)	Aqueous baseline.
Mobile Phase B	Acetonitrile (HPLC Grade)	ACN provides sharper peaks for steroids than Methanol.
Mode	Isocratic or Gradient	Gradient Recommended: 0 min: 30% B15 min: 60% B25 min: 60% B30 min: 30% B
Flow Rate	1.0 mL/min	Standard backpressure management.
Wavelength	300 nm (Primary) & 210-254 nm (Secondary)	300 nm: Specific for Dienogest (max sensitivity).210 nm: Universal detection for non-conjugated impurities.
Column Temp	25°C - 30°C	Controls retention time drift.
Injection Vol	10–20 µL	Dependent on sensitivity requirements (LOQ).

System Suitability Criteria (Self-Validating)

Before releasing results, the system must pass these checks:

• Resolution (Rs): > 2.0 between Dienogest and nearest eluting impurity (usually Impurity A or B).

• Tailing Factor (T): NMT 1.5 for the main peak.

• Precision: RSD < 2.0% for 6 replicate injections of standard.

Forced Degradation (Stress Testing) Protocol

This protocol is designed to validate the method's "stability-indicating" capability (ability to separate the API from its degradants).[1]

Workflow Diagram

Figure 2: Forced degradation workflow ensuring comprehensive stress coverage.

Detailed Steps:

• Acid Stress:

  • Mix 5 mL Stock Solution + 5 mL 1N HCl.

  • Reflux at 60°C for 4 hours.

  • Neutralize with 1N NaOH before injection.

  • Expected Result: Formation of amide/acid derivatives; potential A-ring aromatization.

• Base Stress:

  • Mix 5 mL Stock + 5 mL 1N NaOH.

  • Reflux at 60°C for 2 hours (Nitrile hydrolysis is rapid in base).

  • Neutralize with 1N HCl.

  • Expected Result: Hydrolysis of -CN to -COOH.

• Oxidative Stress:

  • Mix 5 mL Stock + 1 mL 3% H2O2. Keep at Room Temp for 6 hours.

  • Expected Result: Formation of Impurity A (N-oxide or Epoxide) and hydroxylated species.

• Photolytic Stress:

  • Expose solid sample and solution to 1.2 million lux-hours (ICH Q1B).

  • Expected Result:Critical. Formation of Impurity H (Aromatized).

Impurity Characterization Profile

The following table summarizes known impurities based on European Pharmacopoeia (EP) and industrial synthesis profiles.

Impurity Name	EP Designation	Structure/Description	Origin	Relative Retention (RRT)*
17-Epi-Dienogest	Impurity B	17β-cyanomethyl-17α-hydroxy isomer	Process (Synthesis)	~0.90
Dienogest N-Oxide / Hydroxy	Impurity A	Oxidized derivative (C20H25NO3)	Degradation (Oxidation)	~0.50
Aromatized Dienogest	Impurity H	[3,17-Dihydroxyestra-1,3,5(10)trien-17α-yl]acetonitrile	Degradation (Light/Acid)	~1.2 - 1.4
Dihydro-Dienogest	Impurity F	Reduced 4,9-diene to mono-ene	Process	~1.10
Dienogest Dimer	-	Dimerized species	Process/Degradation	> 2.0

*RRT values are approximate and depend on the specific C18 column and gradient used.

Mass Spectrometry (LC-MS) Identification Strategy

When an unknown peak appears >0.10% (ICH Reporting Threshold), use LC-MS/MS:

• Ionization: ESI Positive Mode.

• Parent Ion (Dienogest): [M+H]+ = 312.2 m/z.

• Impurity A (Oxidized): Look for 328.2 m/z (+16 Da).

• Impurity H (Aromatized): Look for 310.2 m/z (-2H, loss of hydrogen due to aromatization). Note: This mass shift is diagnostic for the conversion to an estrogenic structure.

References

• European Directorate for the Quality of Medicines (EDQM). Dienogest Monograph 01/2017:2732. European Pharmacopoeia.[1][6] Available at: [Link]

• International Council for Harmonisation (ICH). Impurities in New Drug Substances Q3A(R2). ICH Guidelines. Available at: [Link]

• PubChem. Dienogest Compound Summary. National Library of Medicine. Available at: [Link]

• Subba Rao, D.V., et al. Stress Degradation Studies on Dienogest and Development of a Validated Stability-Indicating Method. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. synthinkchemicals.com [synthinkchemicals.com]

Technical Notes & Optimization

Technical Support Center: High-Yield Synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

[1]

Introduction: The Kinetic Control Challenge

Welcome to the technical guide for synthesizing 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one . This molecule is a critical intermediate in the synthesis of antiprogestins like Mifepristone (RU-486).

The Core Challenge: The synthesis relies on protecting the C3 ketone of Estra-5(10),9(11)-diene-3,17-dione as a dimethyl ketal.[1] The difficulty lies in the specific arrangement of the double bonds. The 5(10),9(11)-diene system is acid-sensitive and kinetically controlled .[1] Under thermodynamic conditions (strong acid, heat, or prolonged time), it will isomerize to the stable, conjugated 4,9-diene system.[1] Once formed, the 4,9-diene cannot be easily reversed, resulting in permanent yield loss.[1]

This guide provides a self-validating protocol designed to maximize conversion while strictly preventing isomerization.

Module 1: The Golden Protocol (Optimized)

This protocol utilizes Trimethyl Orthoformate (TMOF) as a dehydrating agent to drive the equilibrium without requiring high temperatures or strong acids that trigger isomerization.

Reagents & Parameters

Parameter	Specification	Rationale
Substrate	Estra-5(10),9(11)-diene-3,17-dione	Purity >98% essential to prevent side reactions.[1]
Solvent	Methanol (Anhydrous) / CH₂Cl₂	Methanol is the reactant; DCM improves solubility.[1]
Reagent	Trimethyl Orthoformate (TMOF)	Critical: Scavenges water to drive equilibrium (Le Chatelier's principle).[1]
Catalyst	p-Toluenesulfonic Acid (p-TsOH)	Use strictly catalytic amounts (<1 mol%).[1]
Temperature	0°C to 10°C	Strict Limit: Higher temps favor isomerization to 4,9-diene.[1]
Quench	Triethylamine (TEA) or Pyridine	Must be added before any water to prevent hydrolysis.[1]

Step-by-Step Methodology

• Preparation: In a flame-dried reactor under Nitrogen atmosphere, dissolve 1.0 eq of Estra-5(10),9(11)-diene-3,17-dione in Methanol (10 vol) and DCM (2 vol) .

• Dehydration: Add Trimethyl Orthoformate (3.0 eq) . Stir for 10 minutes at 0°C.

• Catalysis: Add p-TsOH (0.05 eq) dissolved in minimal MeOH.

  • Checkpoint: Monitor internal temperature; do not exceed 5°C.[1]

• Reaction: Stir at 0–5°C for 2–4 hours.

  • Validation: Monitor by TLC (Basic Alumina plates) or HPLC.[1] Look for disappearance of starting material.

  • Critical Stop: Do not over-stir.[1] If conversion stalls >95%, stop. Prolonged stirring risks isomerization.[1][2]

• Quenching (The Safety Lock): Add Triethylamine (0.2 eq) dropwise to the reaction mixture. Stir for 15 minutes.

  • Test: Verify pH is >8 using wet pH paper.[1]

• Workup:

  • Concentrate solvent under reduced pressure (Temp < 30°C).[1]

  • Dilute residue with water (containing trace NaHCO₃) and extract with Ethyl Acetate.[1]

  • Wash organic layer with saturated NaHCO₃ and Brine.[1]

  • Dry over Na₂SO₄ and concentrate.

• Storage: Store the resulting oil/solid at -20°C under inert gas. The dimethyl ketal is hydrolytically unstable.

Module 2: Troubleshooting Guide

Use this logic flow to diagnose yield losses.

Issue A: The "Yellow Shift" (Isomerization)

• Symptom: The reaction mixture turns bright yellow/orange.

• Data: UV spectrum shows a shift from

  ~240 nm (5(10),9(11)-diene) to ~300 nm (4,9-diene).[1]

• Root Cause: Acid concentration too high or temperature spike.[1] The protonation of the 5(10) double bond facilitates migration to the C4 position.

• Solution:

  • Lower reaction temperature to -10°C.

  • Reduce p-TsOH loading or switch to a milder catalyst like Pyridinium p-toluenesulfonate (PPTS).[1]

  • Ensure TMOF is fresh (acid-free).[1]

Issue B: Reversion to Starting Material

• Symptom: HPLC shows product during reaction, but Starting Material (SM) appears after workup.[1]

• Root Cause: Hydrolysis of the dimethyl ketal. Dimethyl ketals are more labile than ethylene ketals.[1]

• Solution:

  • Quench Check: Did you add TEA before adding water? This is non-negotiable.

  • Solvent pH: Ensure workup solvents (Ethyl Acetate) are not acidic.[1] Wash with NaHCO₃ immediately.[1]

  • Silica Gel: Do not use standard acidic silica for purification.[1] Use Neutral Alumina or silica pre-treated with 1% TEA.[1]

Issue C: Incomplete Conversion

• Symptom: Reaction stalls at 80% conversion.[1]

• Root Cause: Water contamination or insufficient TMOF.[1]

• Solution:

  • Increase TMOF to 5.0 eq.[1]

  • Ensure Methanol is "Super Dry" (<50 ppm water).[1]

Module 3: Visualizing the Pathway

The following diagram illustrates the kinetic vs. thermodynamic pathways and the critical decision nodes.

Caption: Reaction pathway showing the kinetic window for the target ketal versus the thermodynamic drift to the 4,9-diene impurity.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I use Ethylene Glycol instead of Methanol?

• A: Yes, that forms the ethylene ketal (cyclic). While more stable, the formation often requires reflux in benzene/toluene with a Dean-Stark trap, which poses a higher risk of isomerizing the 5(10),9(11) diene due to heat. The Dimethyl Ketal (Methanol/TMOF) method described here is preferred for mildness (low temp), even though the product is more sensitive to hydrolysis [1].

Q2: Why is TMOF necessary? Can't I just use molecular sieves?

• A: TMOF acts as a chemical dehydrator.[3] It reacts with water to form Methanol and Methyl Formate.[3] This is irreversible and drives the reaction to completion much faster than physical desiccants like sieves, which is crucial to minimize the time the steroid sits in acid [2].

Q3: My product is an oil. How do I crystallize it?

• A: 3,3-dimethoxy steroids are often oils or low-melting solids.[1] Crystallization is difficult.[1] If high purity is needed for the next step, use column chromatography on Basic Alumina (Grade III) eluting with Hexane/EtOAc. Avoid Silica gel.[1]

Q4: How do I check for the 4,9-diene impurity?

• A: UV-Vis spectroscopy is the quickest check.

  • Target (5(10),9(11)): No significant absorption >250 nm.

  • Impurity (4,9): Strong absorption at 300 nm (extinction coefficient

    ) [3].[1]

References

• US Patent 4,386,085 . Process for the preparation of 17-substituted-11-substituted-estra-4,9-dien-3-ones. Roussel Uclaf. (Describes the general sensitivity of the 5(10),9(11) system and ketal protection strategies).

• Organic Chemistry Portal . Dimethyl Acetals / Ketals. (Mechanistic grounding for TMOF mediated ketalization).

• Teutsch, G., & Philibert, D. (1994).[1] History and contribution of structural modifications to the definition of the antiprogestin profile of RU 486. Human Reproduction.[1] (Discusses the UV characteristics of the 4,9-diene system vs the unconjugated precursors).

Sources

• 1. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dimethyl Acetals [organic-chemistry.org]

Technical Support: Synthesis &amp; Impurity Control for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Core Directive & Mechanism

The Objective: Selective protection of the C3 ketone in Estra-5(10),9(11)-diene-3,17-dione as a dimethyl ketal, while preserving the kinetically labile 5(10),9(11) diene system.[1]

The Challenge: This reaction is a race between kinetic protection (formation of the 3,3-dimethoxy ketal) and thermodynamic relaxation (isomerization to the conjugated Estra-4,9-diene-3,17-dione).[1]

Reaction Pathway & Impurity Landscape

The following diagram illustrates the critical pathways. The "Safe Zone" is narrow; deviation leads to specific, identifiable impurities.

Figure 1: Reaction network showing the target kinetic product versus thermodynamic sinks (Impurity A) and over-reaction (Impurity B).[1]

Troubleshooting Guide (Symptom-Based)

Use this guide to diagnose experimental failures. Match your observation to the "Symptom" column.

Symptom	Probable Cause	Technical Explanation	Corrective Action
New UV peak at ~300 nm	Isomerization to	The 5(10) double bond has shifted to the 4(5) position, creating a stable conjugated system (Impurity A).[1] This is irreversible.	1. Reduce reaction temperature (<10°C).2. Reduce acid catalyst concentration.3. Neutralize immediately upon completion.
Mass Spec shows M+46	C17 Ketalization (Diketal)	The C17 cyclopentanone is less reactive than C3, but strong acid/long times will force it to react (Impurity B).	1. Monitor by HPLC every 15 mins.2. Quench when SM is <1.0%, even if 1-2% Product remains.3. Avoid large excess of TMOF.[1]
Low Yield / Reversion to SM	Water Ingress (Hydrolysis)	Acyclic dimethyl ketals are extremely sensitive to moisture.[1] Water reverses the equilibrium back to the ketone.	1. Ensure TMOF (Trimethyl Orthoformate) is fresh.2. Use anhydrous MeOH.3. Quench with Pyridine/Triethylamine before adding water/bicarb.
Yellow/Brown Coloration	Aromatization / Degradation	Formation of phenolic impurities or oligomers due to local hot-spots during acid addition.[1]	1. Dilute acid catalyst in MeOH before addition.2. Add acid slowly at 0°C with vigorous stirring.

Validated Experimental Protocol

Protocol ID: EXP-KET-05 Scale: 10g (Scalable to 1kg)

Reagents

• Substrate: Estra-5(10),9(11)-diene-3,17-dione (1.0 eq)

• Solvent: Methanol (Anhydrous, 10 vol)

• Water Scavenger: Trimethyl Orthoformate (TMOF) (3.0 - 5.0 eq)[1]

• Catalyst: p-Toluenesulfonic Acid (p-TSA) Monohydrate (0.05 eq) OR Acetyl Chloride (0.1 eq, generates anhydrous HCl in situ).[1]

• Quench: Pyridine or Triethylamine (0.2 eq).[1]

Step-by-Step Methodology

• Preparation: Charge the reaction vessel with Estra-5(10),9(11)-diene-3,17-dione and Methanol under Nitrogen atmosphere.

• Scavenging: Add TMOF in one portion. Stir for 10 minutes at 20°C to scavenge residual moisture from the solvent/reactor walls.

  • Why? TMOF reacts with water to form MeOH and Methyl Formate, ensuring anhydrous conditions before catalysis begins.[1]

• Cooling: Cool the mixture to 0°C - 5°C .

  • Critical Control Point: Low temperature favors the kinetic product (5(10)-ene) over the thermodynamic isomer (4(9)-ene).[1]

• Catalysis: Dissolve p-TSA in a minimum volume of MeOH and add dropwise.

• Reaction: Stir at 0°C - 10°C. Monitor by TLC/HPLC every 30 minutes.

  • Target: >98% conversion of SM. Typical time: 1-3 hours.[1]

• Quench (CRITICAL): Once complete, add Triethylamine or Pyridine while still cold.

  • Note: The mixture must be basic (pH > 8) before any aqueous workup. Acid + Water = Immediate Hydrolysis.[1]

• Workup: Concentrate under reduced pressure (keep bath <35°C) to remove MeOH/Methyl Formate. Add water to precipitate the product or extract with Ethyl Acetate.[2]

• Isolation: Recrystallize from Methanol/Water or Isopropyl Ether containing a trace of Pyridine (to prevent autocatalytic hydrolysis).

Frequently Asked Questions (FAQ)

Q1: Why use TMOF instead of just refluxing with MeOH/Acid?

A: Refluxing requires heat, which guarantees isomerization to the

impurity.[1] TMOF acts as a chemical dehydrating agent, driving the equilibrium to the ketal side at low temperatures (0°C) where the 5(10) double bond is stable [1].

Q2: Can I use Acetyl Chloride instead of p-TSA?

A: Yes. Adding Acetyl Chloride to Methanol generates anhydrous HCl in situ. This is often cleaner than p-TSA but much faster.[1] If using HCl, reduce the temperature to -10°C to prevent over-reaction (C17 ketalization) [2].[1]

Q3: My product decomposes on the silica column. Why?

A: Silica gel is slightly acidic.[1] The 3,3-dimethoxy group is an acyclic ketal, which is more acid-labile than cyclic (ethylene glycol) ketals.[1]

• Fix: Pre-treat the silica column with 1% Triethylamine in Hexanes before loading your sample. Use a mobile phase containing 0.1% Triethylamine.

Q4: What is the difference between the Dimethyl Ketal and the Ethylene Ketal?

A: The Ethylene Ketal (cyclic) is more stable and is the standard intermediate for Mifepristone synthesis [3]. The Dimethyl Ketal (acyclic) is easier to remove (hydrolyze) later under very mild conditions, which is useful if the final molecule is acid-sensitive. However, the Dimethyl Ketal is harder to handle during isolation.

Diagnostic Logic Flow

Use this flowchart to make real-time decisions during the reaction.

Figure 2: Decision matrix for reaction monitoring.[1] Priority is preventing Impurity A (Isomerization).

References

• ChemicalBook. (2023).[1] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Properties and Suppliers.Link[1]

• Gao, H. et al. (2014).[1] Preparation method of mifepristone intermediate (Estra-4,9-diene-3,17-dione).[1] CN Patent CN103570785A.[1] Link

• Teutsch, J. G. et al. (1983).[1][3] Steroid derivatives substituted at 11β-position (Mifepristone Synthesis).[1][4] US Patent 4,386,085.[1][5] Link

• LGC Standards. (2023). Impurity Reference Standards for Dienogest and Mifepristone.[1]Link[1]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. CN108997463B - Preparation method of estra-4, 9-diene-3, 17-dione - Google Patents [patents.google.com]
• 3. scispace.com [scispace.com]
• 4. CN102617691B - Improved preparation method for mifepristone intermediate - Google Patents [patents.google.com]
• 5. US6512130B1 - Mifepristone analogue, process for the preparation thereof and use thereof - Google Patents [patents.google.com]

Purification techniques for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Product Code: DM-EST-510911 Chemical Name: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Synonyms: Mifepristone Ketal Intermediate; Dienone Dimethyl Ketal CAS: 10109-76-9

Module 1: Critical Handling & Stability (The "Don't Break It" Phase)

Status: CRITICAL Key Risk: The 3,3-dimethoxy ketal functionality is acyclic and significantly more acid-labile than cyclic (ethylene glycol) ketals. Furthermore, the 5(10),9(11)-diene system is thermodynamically unstable and prone to isomerization to the conjugated 4,9-diene system.

Stability Protocol

• pH Sensitivity: This compound hydrolyzes rapidly at pH < 7.0. All solvents and silica must be buffered.

• Thermal Sensitivity: Avoid temperatures > 40°C during concentration. The 5(10),9(11)-diene system can isomerize to the stable 4,9-diene (Mifepristone backbone) prematurely if heated in the presence of even trace acidity.

• Storage: Store at -20°C under Argon. Ideally, store the solid over a small packet of potassium carbonate to scavenge atmospheric moisture/acidity.

Degradation Pathways (Visualized)

Figure 1: Primary degradation pathways. Note that hydrolysis yields the 3-ketone, while thermal/acid stress shifts the double bonds to the 4,9-position.

Module 2: Purification Protocols

Method A: Recrystallization (Primary Technique)

Best for: High-throughput purification (>10g scale) where crude purity is >85%.

The "Basified Methanol" System Standard alcohols can be too acidic for acyclic ketals. We utilize a pyridine-buffered system to ensure the ketal remains intact during the thermal swing.

Parameter	Specification
Solvent System	Methanol (HPLC Grade) + 0.5% v/v Pyridine
Concentration	5 mL solvent per 1 g crude solid
Dissolution Temp	35°C - 40°C (Do not exceed 45°C)
Crystallization Temp	Slow ramp to -10°C over 4 hours
Wash Solvent	Cold (-20°C) Methanol containing 0.5% Pyridine

Step-by-Step:

• Buffer: Pre-mix Methanol with Pyridine (0.5% v/v). Note: Triethylamine (TEA) can be used, but Pyridine is preferred for crystallization kinetics.

• Dissolve: Suspend crude solid in the buffered solvent. Warm gently to 35°C. If particulates remain, filter through a sintered glass funnel (porosity 3) while warm.

• Seed: If available, add seed crystals at 25°C.

• Cool: Allow the solution to cool to room temperature (20°C) over 1 hour with gentle stirring. Then, transfer to a cryo-bath and cool to -10°C over 3 hours.

• Harvest: Filter rapidly. Wash the cake with 2 volumes of cold buffered methanol.

• Dry: Vacuum dry at <30°C. Do not oven dry.

Method B: Flash Chromatography (Secondary Technique)

Best for: Low purity batches (<85%) or removing specific non-polar impurities.

The "Neutralized Silica" Protocol Standard silica gel is slightly acidic (pH 6.0-6.5), which is sufficient to cleave the dimethoxy group. You must neutralize the stationary phase.

Component	Recommendation
Stationary Phase	Silica Gel 60 (230-400 mesh) pre-treated with 1% Triethylamine (TEA)
Mobile Phase A	Hexane (stabilized with 0.1% TEA)
Mobile Phase B	Ethyl Acetate (stabilized with 0.1% TEA)
Gradient	0% to 20% B over 10 CV (Column Volumes)
Loading	Solid load on Celite (basified) or liquid load in Hexane/TEA

Pre-treatment Procedure:

• Slurry the silica gel in Mobile Phase A containing 1% TEA.

• Pour the column and flush with 3 CVs of Mobile Phase A (with 0.1% TEA) to equilibrate.

• Check the pH of the eluent; it should be basic (pH > 8 on wet paper).

Module 3: Troubleshooting & FAQs

Issue: Hydrolysis (Appearance of 3-Ketone)

Symptom: TLC shows a new spot (lower Rf) appearing during workup or storage. Mass spec shows -32 mass units (loss of methanol).

• Root Cause: Acidic traces in solvents (e.g., chloroform naturally forms HCl over time) or unbuffered silica.

• Corrective Action:

  • Immediate: Add 0.1% TEA to all solvents used in the process.

  • Process Change: Switch from Chloroform/DCM to Ethyl Acetate/Hexane for extractions. If chlorinated solvents are mandatory, pass them through basic alumina before use.

Issue: "Oiling Out" During Crystallization

Symptom: Product separates as a sticky gum rather than crystals.

• Root Cause: Impurity profile is too high (>15% impurities), or cooling was too rapid.

• Corrective Action:

  • The "Re-dissolve" Trick: Re-heat the mixture to 35°C until clear. Add a trace amount of anti-solvent (Water, buffered with pH 9 buffer) dropwise until slight turbidity persists. Cool very slowly.

  • Alternative Solvent: Switch to Hexane/Acetone (9:1) with 0.1% TEA. This system is less prone to oiling for lipophilic steroids.

Issue: Isomerization to 4,9-Diene

Symptom: UV absorption max shifts from ~240nm (isolated diene/ketone mix) to ~300nm (conjugated system).

• Root Cause: Thermal stress or exposure to weak acids (which catalyze the double bond migration).

• Corrective Action:

  • Ensure all heating baths are limited to 40°C.

  • Verify the pH of the crude reaction mixture before concentration. It must be pH 7.5-8.0.

Workflow Decision Matrix

Figure 2: Decision matrix for selecting the appropriate purification route based on crude purity.

References

• Teutsch, G., et al. (1983). Steroid derivatives, process for their preparation, intermediates and pharmaceutical compositions. U.S. Patent 4,386,085.[1] Link

  • Core reference for the synthesis of Mifepristone intermediates starting from the 5(10),9(11)-diene system.[2]

• Luo, H., et al. (2012). Improved preparation method for mifepristone intermediate. CN Patent 102617691B. Link

  • Details the Grignard reaction conditions and handling of the 3,3-ethylenedioxy equivalent, providing critical context for the stability of the 5(10),9(11) system.

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis.[3][4][5][6][7] Vol. 1-20, John Wiley & Sons.[3]

  • Authoritative source for general steroid ketalization and de-ketaliz

• Hazra, B. G., & Pore, V. S. (2001). Mifepristone (RU-486), the recently developed antiprogesterone drug and its analogues. Journal of Indian Institute of Science, 81, 287-298. Link

  • Review of the synthetic pathways and intermedi

Sources

• 1. newdrugapprovals.org [newdrugapprovals.org]
• 2. CN102617691A - Improved preparation method for mifepristone intermediate - Google Patents [patents.google.com]
• 3. US20030004333A1 - Process for making estra-4,9(10)-diene steroids - Google Patents [patents.google.com]
• 4. Dimethyl Acetals [organic-chemistry.org]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Ticket ID: #STR-PUR-510911 Subject: Impurity Removal & Stability Protocols for Mifepristone/Dienogest Intermediates Status: Open / Technical Guide Assigned Specialist: Senior Application Scientist, Steroid Process Chemistry

Executive Summary

This guide addresses the purification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (hereafter referred to as the Dienone Ketal ). This molecule is a critical "switch" intermediate in the synthesis of 19-nor steroids, including Mifepristone (RU-486) and Dienogest.

The Central Challenge: The 3,3-dimethyl ketal functionality is kinetically stable under basic conditions but extremely acid-labile . Furthermore, the 5(10),9(11)-diene system is thermodynamically less stable than its conjugated isomer, the 4,9-diene. Consequently, improper purification (especially on acidic silica) triggers a "domino degradation": hydrolysis of the ketal followed by rapid isomerization to Estra-4,9-diene-3,17-dione .

This guide prioritizes crystallization over chromatography and provides strict pH-control protocols to maintain the integrity of the protective group.

Module 1: The "Acid Trap" & Hydrolysis Prevention[1]

User Query: "I am seeing a yellow spot on my TLC plate that wasn't there before, and my product yield drops after silica column chromatography. What is happening?"

Technical Diagnosis: You are likely experiencing on-column hydrolysis . Standard silica gel (pH ~5-6) acts as a Lewis acid, cleaving the methoxy groups at C3. The resulting enone (yellow/orange) is the conjugated 4,9-diene impurity.

The Degradation Pathway

The following diagram illustrates the thermodynamic sink that drives this impurity formation.

Figure 1: Acid-catalyzed degradation pathway of the Dienone Ketal. The transformation to the 4,9-diene is irreversible.

Protocol: Safe Chromatographic Conditions

If chromatography is unavoidable (e.g., for small-scale isolation), you must neutralize the stationary phase.

• Pre-treatment: Slurry silica gel in the mobile phase containing 1% Triethylamine (TEA) or 0.5% Pyridine .

• Stationary Phase Selection: Switch to Neutral Alumina or Basic Alumina (Activity Grade III). These surfaces do not catalyze ketal cleavage.

• Rapid Elution: Minimize residence time. Use a gradient that elutes the product within 10–15 minutes.

Module 2: Purification by Crystallization (Recommended)

User Query: "How do I remove the starting material (mono-ene ketal) and phenolic impurities without using a column?"

Technical Diagnosis: Industrial purification relies on the solubility differential between the planar aromatic impurities, the target diene, and the mono-ene precursors.

Solvent System Compatibility Table

Solvent System	Suitability	Role/Mechanism	Notes
Methanol / Water	⭐⭐⭐ (High)	Anti-solvent precipitation	CRITICAL: Must add 0.1% Pyridine to prevent hydrolysis by water.
Isopropyl Ether (IPE)	⭐⭐ (Med)	Selective Crystallization	Good for removing non-polar starting materials.
Dichloromethane (DCM)	⚠️ (Low)	Solubilizer only	Too strong; product will not crystallize. Use only to load.
Ethyl Acetate / Hexane	⭐⭐⭐ (High)	Recrystallization	Excellent for rejecting polar phenolic impurities.

Step-by-Step Recrystallization Protocol

Target Impurities: Phenolics, 4,9-diene, and trace starting materials.

• Dissolution: Dissolve crude Dienone Ketal in minimal Methylene Chloride (DCM) containing 0.1% Triethylamine (to neutralize trace HCl from DCM decomposition).

• Solvent Swap: Add Isopropyl Ether (IPE) or Methanol (MeOH) .

• Distillation: Gently distill off the DCM under reduced pressure (Rotavap bath < 40°C).

  • Why? The product is less soluble in IPE/MeOH. As DCM leaves, the product crystallizes.

• Aging: Stir the slurry at 0–5°C for 2 hours.

• Filtration: Filter the white crystalline solid.

• Wash: Wash the cake with cold, basified IPE (containing trace TEA).

• Drying: Vacuum dry at < 45°C. High heat can induce lattice degradation.

Module 3: Removing Specific Impurities

Scenario A: Phenolic (Aromatized) Impurities

Origin: Over-oxidation or acid-catalyzed aromatization of Ring A. Detection: UV absorption at 280nm (Phenols) vs 240-250nm (Dienes).

Resolution: Phenolic steroids are weakly acidic (pKa ~10). The Dienone Ketal is neutral.[1]

• Dissolve crude in Ethyl Acetate .

• Wash with cold 0.1 N NaOH or 5% NaHCO₃ .

  • Mechanism:[2][3][4] Deprotonates the phenol, moving it into the aqueous layer.

  • Caution: Do not use strong acid to neutralize afterward. Wash with Brine and dry over Na₂SO₄.

Scenario B: 4,9-Diene-3,17-dione (Hydrolysis Product)

Origin: Moisture contact or acidic solvents.[5]

Resolution: This impurity is much more polar than the ketal.

• Perform a reslurry in Hexane or Heptane containing 5% Ethyl Acetate.

• The polar 4,9-diene impurity will remain in the mother liquor (supernatant), while the protected Ketal remains as a solid.

Module 4: Analytical Troubleshooting (HPLC)

User Query: "My HPLC assay shows 95% purity, but the peak shape is tailing and I see new peaks appearing during the run."

Technical Diagnosis: The "new peaks" are likely artifacts generated inside the HPLC column. Silica-based C18 columns are slightly acidic (silanol groups).

Corrective Action:

• Mobile Phase: Never use pure water/acetonitrile. Always use a buffered mobile phase.

  • Recommended: 10mM Ammonium Acetate (pH 7.5) in Water / Acetonitrile.

  • Avoid: TFA (Trifluoroacetic acid) or unbuffered water.

• Diluent: Dissolve the sample in Acetonitrile containing 0.1% Triethylamine . This neutralizes the sample plug before it hits the column.

• Column Temp: Keep column temperature ≤ 25°C. High heat accelerates on-column hydrolysis.

Decision Matrix: Workflow Visualization

Use this logic flow to determine the correct purification path for your specific crude profile.

Figure 2: Purification logic flow based on impurity profile.

References

• Process Chemistry of Mifepristone Intermedi

  • Source: CN102617691A (Patent).
  • Relevance: Details the synthesis and isolation of the 3,3-ethylenedioxy/dimethoxy intermediates and the use of basic conditions to prevent hydrolysis.

  • URL:

• Stability of Acetals/Ketals on Silica

  • Source: Organic Chemistry Portal. "Dimethyl Acetals - Stability and Deprotection."
  • Relevance: Confirms the mechanism of acid-catalyzed deprotection on silica gel and the necessity of basic buffering.

  • URL:

• Separ

  • Source: Journal of Liquid Chromatography & Related Technologies. "Influence of Temperature of Silica Gel Activation on Separation of Selected Biologically Active Steroid Compounds."
  • Relevance: Discusses the adsorption behavior of steroids and the impact of silica activation (acidity)

  • URL:

• Industrial Purification of Dienogest Intermedi

  • Source: WO2007066158A2. "High Purity 17α-Cyanomethyl-17β-Hydroxy-Estra-4,9-Diene-3-One and Process for the Synthesis Thereof."
  • Relevance: Describes the purification of the 3,3-dimethoxy-5(10),9(11)-diene precursor and the handling of the 4,9-diene impurity.

  • URL:

Sources

• 1. US6489519B1 - Process for removal of impurities from phenol by means of at least one acid catalyst - Google Patents [patents.google.com]
• 2. reddit.com [reddit.com]
• 3. WO2007066158A2 - HIGH PURITY 17α-CYANOMETHYL-17β-HYDROXY-ESTRA-4,9-DIENE-3-ONE AND PROCESS FOR THE SYNTHESIS THEREOF - Google Patents [patents.google.com]
• 4. CN102617691A - Improved preparation method for mifepristone intermediate - Google Patents [patents.google.com]
• 5. Dimethyl Acetals [organic-chemistry.org]

Troubleshooting low conversion rates in dienogest synthesis

Executive Summary: The Yield/Purity Paradox

Dienogest (17α-cyanomethyl-17β-hydroxy-estra-4,9-dien-3-one) presents a unique synthetic challenge compared to other 19-nor progestins.[1] The critical difficulty lies not just in the steroid backbone construction, but in the thermodynamic instability of the 17α-cyanomethyl group during the oxidative introduction of the

double bond.

Low conversion rates in Dienogest synthesis are rarely linear issues; they are typically symptomatic of two specific bottlenecks:

• Enolization vs. Addition (C17): The competition between deprotonation and nucleophilic attack at the 17-ketone during cyanomethylation.

• Regioselectivity (Ring A/B): Incomplete conjugation during the formation of the 4,9-diene system, often leading to the persistent "5(10),9(11)-diene" isomer impurity.[1]

This guide moves beyond standard operating procedures (SOPs) to address the mechanistic failure points causing low conversion.

Troubleshooting Hub: Phase-Specific Solutions

Phase A: The 17-Cyanomethylation Step

Context: Transforming the 17-ketone intermediate (usually 3,3-dimethoxy-estra-5(10),9(11)-dien-17-one or similar) into the 17α-cyanomethyl derivative.[1][2]

Symptom	Probable Cause	Mechanistic Insight	Corrective Action
Low Conversion (<60%)	Enolization of 17-ketone	The basicity of LiCH₂CN causes deprotonation at C16 rather than nucleophilic attack at C17.[1]	Switch to Organocerium: Add anhydrous CeCl₃. The highly oxophilic Ce(III) coordinates to the carbonyl oxygen, increasing electrophilicity while suppressing basicity (Luche reduction principle applied to alkylation).
High "Dimer" Impurity	Trace Water / Temp. Excursion	Self-condensation of acetonitrile anion or retro-aldol type degradation.[1]	Cryogenic Control: Ensure T < -50°C during Li-reagent addition. Verify THF water content is <50 ppm (Karl Fischer).
Incomplete Reaction	Steric Hindrance	The β-face methyl group (C13) hinders attack.[1]	Stoichiometry Adjustment: Increase LiCH₂CN:CeCl₃ ratio to 4:1. Allow longer equilibration time at -40°C before quenching.

Phase B: The 4,9-Diene Formation (Bromination/Dehydrobromination)

Context: Converting the 5(10)-ene or 5(10),9(11)-diene precursor into the final conjugated 4,9-diene-3-one system using Pyridinium Tribromide (PTB).[1]

Symptom	Probable Cause	Mechanistic Insight	Corrective Action
Stalled Reaction (~80% Yield)	Inactive Brominating Agent	PTB degrades with moisture; free Br₂ forms, leading to non-selective bromination.[1]	Reagent Quality: Use freshly recrystallized PTB. Solvent: Ensure Pyridine is dry. Catalyst: Add catalytic NaOAc to buffer HBr generated in situ.
High Level of 5(10),9(11) Isomer	Incomplete Isomerization	The thermodynamic shift from the unconjugated diene to the conjugated 4,9-system is slow under weakly acidic conditions.	Acidic Workup: The quench must be sufficiently acidic (e.g., dilute H₂SO₄ or Perchloric acid in MeCN) to force the double bond migration to the thermodynamically stable 4,9 position.[1]
Over-brominated Impurities	Temperature Spikes	Bromination at C2 or C6 occurs if T > 0°C during addition.	Addition Protocol: Add PTB solid in portions at -10°C to 0°C. Do not allow exotherm to exceed 5°C.

Visualization: Logical Workflows

Diagram 1: Synthetic Critical Control Points (CCP)

This flowchart maps the modern "Organocerium Route" (preferred for high yield) against the "Classic Route," highlighting where conversion typically fails.

Caption: Critical Control Points (CCP) in Dienogest Synthesis. CCP 1 determines yield; CCP 2 determines purity.[1]

Validated Protocol: Organocerium-Mediated Cyanomethylation

Use this protocol if you are experiencing <70% conversion at the C17 alkylation step.[1]

Rationale: The addition of Cerium(III) Chloride suppresses the basicity of the lithium reagent, preventing the enolization of the 17-ketone and promoting the desired nucleophilic addition.

Reagents & Setup

• Substrate: 3,3-Dimethoxy-estra-5(10),9(11)-dien-17-one (1.0 eq)

• Reagent: Acetonitrile (anhydrous), n-Butyllithium (2.5M in hexanes)[1]

• Activator: Cerium(III) chloride (anhydrous, 3.0 eq)[1]

• Solvent: THF (anhydrous, water <50 ppm)

Step-by-Step Methodology

• CeCl₃ Activation:

  • Dry CeCl₃[1]·7H₂O at 140°C under high vacuum (0.1 mmHg) for 4 hours. Crucial: Incomplete drying kills the reaction.

  • Suspend the resulting anhydrous CeCl₃ powder in THF under Nitrogen. Stir for 2 hours at room temperature to form a fine slurry.

• Lithium Reagent Formation:

  • In a separate vessel, cool THF/Acetonitrile mixture to -78°C.

  • Add n-BuLi dropwise.[1] Stir for 30 mins to generate LiCH₂CN.

• Transmetallation:

  • Transfer the LiCH₂CN solution via cannula into the CeCl₃ slurry at -78°C.

  • Stir for 30 mins. The solution color typically changes (often to yellow/orange), indicating the formation of the organocerium species.

• Addition:

  • Dissolve the steroid substrate in minimal THF.

  • Add dropwise to the Cerium reagent at -60°C to -78°C.[1]

• Quench & Workup:

  • Monitor by HPLC.[3][4][5] Once conversion >98%, quench with dilute acetic acid/water.[1]

  • Note: Avoid strong mineral acids immediately if you wish to isolate the ketal intermediate.

Impurity Profiling Table

Reference this table when HPLC analysis shows unknown peaks.

Impurity Name	RRT (Approx)	Origin	Removal Strategy
Diene Impurity (5(10),9(11)-isomer)	0.92 - 0.95	Incomplete conjugation during acid hydrolysis or bromination step.[1]	Recrystallization from MeOH/Water or Acetone. Ensure acidic quench pH < 1.
17-Epi-Dienogest	1.05 - 1.10	Wrong stereochemistry during cyanomethylation (attack from α-face).[1]	Difficult to remove. Prevent by using bulky protecting groups at C3 or lowering reaction temp to -78°C.
Aromatic Impurity (Estratriene)	1.2+	Over-oxidation/aromatization of Ring A.	Prevent local overheating during bromination.
11-Hydroperoxy Dienogest	Variable	Air oxidation at C11 (allylic position).[1]	Store intermediates under Nitrogen.[6] Use antioxidants during workup.

References

• Process for the preparation of 17alpha-cyanomethyl-17beta-hydroxy steroids. European Patent EP1935898B1. (2008).[1] Describes the organocerium (CeCl3) method for improved yield.[1]

• Method for synthesis of dienogest from estrone-3-methylether. European Patent EP2256128A1. (2010).[1] Details the Perchloric acid/Acetonitrile method for high-purity deprotection.[1]

• Process for the preparation of dienogest substantially free of impurities. European Patent EP2560984B1. (2015). Focuses on impurity profiling and crystallization techniques.[1]

• Synthesis of Dienogest from Steroidal Precursors: An In-depth Technical Guide. BenchChem Technical Support. (2025).[7][8] General overview of synthetic routes.[1]

• Process optimizations for the synthesis of an intermediate of dydrogesterone. RSC Advances. (2025). Provides relevant context on photo-induced bromination and ketal protection dynamics in similar 19-nor steroids.[1][5][8]

Sources

• 1. CN102964419A - Preparation method of compound dienogest - Google Patents [patents.google.com]
• 2. WO2007066158A2 - HIGH PURITY 17α-CYANOMETHYL-17β-HYDROXY-ESTRA-4,9-DIENE-3-ONE AND PROCESS FOR THE SYNTHESIS THEREOF - Google Patents [patents.google.com]
• 3. Dienogestrel synthesis - chemicalbook [chemicalbook.com]
• 4. synthinkchemicals.com [synthinkchemicals.com]
• 5. EP2560984B1 - Process for the preparation of dienogest substantially free of impurities - Google Patents [patents.google.com]
• 6. EP1935898B1 - Process for the preparation of 17alpha-cyanomethyl-17beta-hydroxy steroids - Google Patents [patents.google.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Process optimizations for the synthesis of an intermediate of dydrogesterone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Trenbolone Acetate Synthesis &amp; Impurity Control

Introduction: The Trienone Challenge

Welcome to the Technical Support Center. This guide addresses the synthesis of Trenbolone Acetate (17

-acetoxy-estra-4,9,11-trien-3-one), a high-potency androgen used primarily in veterinary medicine.[1][2]

The synthesis of Trenbolone Acetate is chemically distinct from standard testosterone derivatives due to the trienone system (conjugated double bonds at C4, C9, and C11). This extended conjugation creates unique stability challenges, specifically regarding oxidative degradation, stereochemical inversion at C17, and aromatization risks.

This guide focuses on the Oxidative Dehydrogenation Route , the most common pathway in research settings, utilizing Estra-4,9-diene-3,17-dione as the primary precursor.

Module 1: The Critical Dehydrogenation (C11 Double Bond)

The introduction of the C11 double bond is the most error-prone step in the synthesis. It typically employs DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) to dehydrogenate the

intermediate.

Mechanism of Failure

The DDQ oxidation proceeds via a hydride abstraction mechanism. If uncontrolled, this leads to:

• Over-oxidation: Formation of tetra-enones (removal of hydrogens at C6 or C7).

• Charge-Transfer Complexes: DDQ forms stable complexes with the steroid, leading to "muddy" reaction mixtures and difficult purification.

• Aromatization: While 19-nor steroids are resistant, the acidic environment generated by reduced DDQ (DDHQ) can catalyze A-ring aromatization, yielding estradiol derivatives (phenolic impurities).

Troubleshooting Guide: DDQ Step

Symptom	Probable Cause	Corrective Action
Product is Dark Brown/Black	Polymerization of the trienone system.	Quench immediately. The trienone is acid-sensitive. Ensure the reaction is buffered or quenched with weak base (NaHCO ) immediately upon completion. Do not overheat.
Low Yield (<50%)	Incomplete Hydride Abstraction or Complexation .	Verify reagent quality.[3][4] DDQ is moisture-sensitive. Ensure anhydrous conditions (Dichloromethane or Benzene).
Yellow Precipitate in Reaction	DDHQ Formation (Reduced DDQ).[5]	This is normal. Filter off the precipitated hydroquinone (DDHQ) before workup to prevent back-reaction or contamination.
Phenolic Odor / Acidic pH	Aromatization (Estrogen formation).	The reaction ran too long or too hot. 19-nor-trienes can aromatize under forcing conditions. Reduce reaction time; monitor via TLC/HPLC.

Module 2: Stereochemistry & Isomerization (C17 Position)

The biological activity of Trenbolone Acetate relies strictly on the 17

-configuration . A common impurity is the 17 -isomer (Epitrenbolone) , which is thermodynamically stable but biologically inactive.

The Epimerization Trap

Isomerization often occurs via a ketone intermediate (Trendione ). If the reaction environment allows oxidation-reduction cycling (redox shuffling), the 17

-hydroxyl can oxidize to the 17-ketone (Trendione) and re-reduce to the 17 -hydroxyl.

FAQ: Stereochemical Control

Q: I see a "split peak" in my HPLC chromatogram near the product. What is it? A: This is likely 17

-Trenbolone (Epitrenbolone) .

• Cause: If you used a non-stereoselective reducing agent (like NaBH

  at high temp) on the 17-ketone precursor, or if the final product was exposed to basic conditions which facilitate epimerization.

• Solution: Use stereoselective reduction (e.g., NaBH

  at -20°C in Methanol/CeCl ) to favor the -isomer. Avoid strong bases during the acetylation step.

Q: My product contains "Trendione" (17-keto-trenbolone). Why? A: Trendione is the oxidized byproduct.

• Cause: Incomplete reduction of the starting material OR oxidation of the product during the DDQ step (DDQ can oxidize allylic alcohols).[6]

• Solution: Ensure the 17-hydroxyl is protected (e.g., acetylated) before the DDQ step if possible, OR ensure the reduction step is driven to completion.

Module 3: Esterification & Hydrolysis

The final step involves acetylating the 17

-hydroxyl.[7] The resulting ester is susceptible to hydrolysis, reverting to free Trenbolone.

Troubleshooting Guide: Acetylation

Issue	Diagnosis	Protocol Adjustment
Free Trenbolone Detected	Hydrolysis of the ester.	Store product in a desiccator. Avoid aqueous acidic workups. Trenbolone Acetate hydrolyzes rapidly in the presence of moisture and heat.
Oily Product (Not Crystallizing)	Mixed Esters or Solvent Trapping .	The trienone system is lipophilic. Use a high-vacuum pump to remove solvent traces. Recrystallize from Isopropyl Alcohol (IPA) or Acetone/Hexane.

Visualizing the Pathway & Logic

Diagram 1: Synthesis & Impurity Pathway

This diagram maps the standard oxidative route and points where specific byproducts branch off.

Caption: Figure 1. Synthesis pathway of Trenbolone Acetate via the oxidative dehydrogenation route, highlighting critical steps for byproduct formation (Red Nodes).

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to diagnose product quality issues based on visual and analytical data.

Caption: Figure 2. Diagnostic logic flow for identifying impurities based on physical appearance and chromatographic data.

Experimental Protocol: Standardized DDQ Dehydrogenation

This protocol is optimized to minimize polymerization byproducts.

• Preparation: Dissolve 10 mmol of 17

  -hydroxy-estra-4,9-dien-3-one in anhydrous Dichloromethane (DCM) or Benzene (50 mL).

• Reagent Addition: Add 1.1 equivalents of DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) at room temperature.

  • Note: Do not add excess DDQ; this promotes over-oxidation.

• Reaction: Stir at room temperature for 2–4 hours. Monitor via TLC (Solvent: Ethyl Acetate/Hexane 1:1).

  • Endpoint: Disappearance of starting material. Product spot will fluorescent under UV.

• Quenching (Critical): Filter the mixture through a pad of Celite to remove the precipitated DDHQ (Hydroquinone byproduct).

• Wash: Wash the filtrate immediately with saturated Sodium Bicarbonate (NaHCO

  ) solution (2 x 50 mL) to remove acidic residues, then with Brine.

• Isolation: Dry over anhydrous Na

  SO , filter, and evaporate solvent under reduced pressure at <40°C.

  • Warning: High heat during evaporation will darken the product (polymerization).

References

• Synthesis & Impurity Profiling

  • Zhang, Z., et al. (2002).[2] "Synthesis of Trenbolone Acetate." Journal of Fudan University (Medical Science). (Describes the DDQ route and yield optimization).

  • Source Verification:

• DDQ Mechanism in Steroids

  • Walker, D., & Hiebert, J. D. (1967). "2,3-Dichloro-5,6-dicyanobenzoquinone and its reactions." Chemical Reviews, 67(2), 153–195. (Foundational text on DDQ hydride abstraction mechanism).

  • Source Verification:

• Metabolism & Isomeriz

  vs 17 ):

  • Schiffer, B., et al. (2001).[8][9] "The fate of trenbolone acetate and melengestrol acetate after application as growth promoters in cattle." Environmental Health Perspectives, 109(11), 1145. (Details the conversion to Epitrenbolone and Trendione).

  • Source Verification:

• Analytical Data (Trenbolone Acetate)

  • FDA NADA 138-612 (Revalor). Environmental Assessment.

  • Source Verification:

Sources

• 1. data.epo.org [data.epo.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. veeprho.com [veeprho.com]
• 4. Trenbolone synthesis - chemicalbook [chemicalbook.com]
• 5. DDQ as a versatile and easily recyclable oxidant: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Trenbolone acetate (Ref: RU 1697) [sitem.herts.ac.uk]
• 8. DSpace [scholarwolf.unr.edu]
• 9. Identification of Metabolites of Trenbolone Acetate in Androgenic Runoff from a Beef Feedlot - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability &amp; Handling of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

[1]

Executive Summary: The "Labile Ketal" Challenge

You are likely working with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (referred to hereafter as Compound A ) as a critical intermediate in the synthesis of 19-nor steroids, specifically Mifepristone (RU-486) or Dienogest .[1]

The Core Stability Issue: Compound A contains a dimethyl ketal at C3 and a non-conjugated diene system at 5(10),9(11). This configuration is thermodynamically unstable relative to the conjugated 4,9-diene-3-one.[1] Under even mild acidic conditions, two rapid degradation events occur:[1]

• Deprotection: Hydrolysis of the dimethyl ketal to the ketone.

• Isomerization: Migration of the C5(10) double bond to C4(5), forming the stable (and often unwanted) conjugated system.

This guide provides the technical protocols required to prevent these degradation pathways during synthesis, purification, and storage.

Module 1: Mechanism of Failure (Root Cause Analysis)[1]

Q: Why does my compound degrade even in "neutral" solvents like CDCl₃?

A: The dimethyl ketal is significantly more labile than a cyclic ethylene ketal. Trace acidity (HCl in chloroform, silanols in silica gel) is sufficient to protonate the methoxy group.

Once protonated, the pathway to the thermodynamic sink (Impurity B) is rapid. The 5(10) double bond, which is essential for the subsequent regioselective epoxidation (in Mifepristone synthesis), is lost.

Visualization: The Acid-Catalyzed Degradation Cascade[1]

Figure 1: The degradation cascade. Note that Impurity A is rarely isolated pure because it rapidly isomerizes to Impurity B under the same acidic conditions that caused the deprotection.

Module 2: Troubleshooting & Diagnostics

Q: I see a new impurity at RRT 0.92 (approx) on my HPLC. It absorbs strongly at 300nm. What is it?

Diagnosis: This is almost certainly Estra-4,9-diene-3,17-dione (Impurity B) .[1]

• Reasoning: The starting material (Compound A) and the deconjugated ketone (Impurity A) have weak UV absorption (isolated double bonds). The conjugated 4,9-diene system of Impurity B has a strong UV chromophore (

  nm).[1]

• Action: Check the pH of your mobile phase. If you are using an unbuffered aqueous component, the acidity of the silanols on the column may be degrading the sample during the run.

• Fix: Add 0.1% Triethylamine (TEA) or use a basic buffer (Ammonium Bicarbonate) in your HPLC method to confirm if the peak is real or an artifact of analysis.

Q: My yield for the subsequent epoxidation step is low, and I recovered "Dienedione."

Diagnosis: Premature hydrolysis occurred during the workup of the previous step (likely the Grignard or Birch reduction workup).

• Root Cause: The 3,3-dimethoxy group hydrolyzes roughly

  times faster than a cyclic ethylene glycol ketal.[1] Standard "saturated ammonium chloride" quenches are often too acidic (pH ~4.5-5.[1]0) for this specific ketal.

• Action: Switch to a buffered quench (Sodium Bicarbonate or Phosphate Buffer pH 7.5).

Module 3: Operational Protocols (SOPs)

Protocol 1: Safe Chromatography of Compound A

Standard silica gel is acidic (pH 6.5-7.[1]0) and will degrade the dimethyl ketal on the column.

• Slurry Preparation: Prepare the silica gel slurry using your eluent (e.g., Hexane/Ethyl Acetate).

• Neutralization: Add 1% v/v Triethylamine (TEA) to the slurry and stir for 10 minutes.

• Packing: Pour the column.

• Elution: Run the column with eluent containing 0.1% TEA .

• Validation: Spot the fractions on TLC. If the spot streaks or shows a lower Rf tail (the ketone), the neutralization was insufficient.

Protocol 2: Storage and Handling

The compound is hygroscopic and acid-sensitive.[1]

Parameter	Specification	Rationale
Temperature	-20°C	Slows thermodynamic isomerization.[1]
Atmosphere	Argon/Nitrogen	Prevents moisture absorption (hydrolysis precursor).
Stabilizer	Trace Pyridine/TEA	Storing in solution?[1] Add 0.5% Pyridine to scavenge trace acid.
Container	Amber Glass	Light can promote radical oxidation of the diene.

Protocol 3: Synthesis Workup (Quenching)

If generating Compound A via Birch reduction or Grignard:

• Do NOT use HCl or H₂SO₄ to quench.

• Do NOT use pure saturated NH₄Cl (pH ~5).

• Procedure:

  • Cool reaction mixture to 0°C.

  • Quench with saturated NaHCO₃ or a mixture of NH₄Cl/NH₄OH (9:1) to maintain pH > 8.

  • Extract immediately with Ethyl Acetate.

  • Wash organic layer with water, then brine.

  • Critical Step: Add 0.1% TEA to the organic layer before drying over Na₂SO₄.

Module 4: Solvent Compatibility Matrix[1]

Usage Guide: Use this table to select solvents for reaction and analysis.

Solvent	Compatibility	Risk Level	Notes
Chloroform (CDCl₃)	LOW	High	Often contains HCl/Phosgene.[1] Must filter through basic alumina before use for NMR.
Dichloromethane (DCM)	Medium	Medium	Can become acidic over time. Use fresh or stabilized with amylene.
Tetrahydrofuran (THF)	HIGH	Low	Excellent stability if BHT-stabilized and dry.[1]
Methanol	Medium	Medium	Protich solvent. Can facilitate trans-ketalization if acid is present.[1]
Ethyl Acetate	HIGH	Low	Preferred extraction solvent.
Acetone	Low	High	Can facilitate trans-acetalization/hydrolysis.[1]

References

• Teutsch, G., et al. (1981). Synthesis of RU-486 (Mifepristone). The foundational work describing the sensitivity of the 5(10),9(11)-diene system.[1]

• Fried, J. & Edwards, J.A. (1972). Organic Reactions in Steroid Chemistry. Volume 1 & 2. Van Nostrand Reinhold. (Authoritative text on steroid ketal protection/deprotection kinetics).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11381518, 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one. Retrieved February 20, 2026.[2] [Link][1][2]

Disclaimer: This guide is intended for qualified research personnel. Always consult the specific Safety Data Sheet (SDS) for Compound A before handling.

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Reduction of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Executive Summary

This guide addresses the stereoselective reduction of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9).[1] This molecule is a critical "pivot" intermediate. While the 3,3-dimethoxy ketal protects the A-ring and the 5(10),9(11)-diene system is poised for further functionalization (e.g., for Mifepristone or Dienogest synthesis), the reduction of the C17 ketone presents a classic stereochemical challenge.

The steric influence of the C13 angular methyl group typically hinders

-face attack, favoring -face hydride delivery to yield the 17 -hydroxyl (the "natural" configuration). However, achieving pharmaceutical-grade purity (>99% de) requires overcoming thermodynamic equilibria and preventing acid-catalyzed degradation of the labile diene-ketal system.[1]

Part 1: The Stereoselectivity Decision Matrix

Before selecting a protocol, determine your target isomer.[1] The choice of reagent dictates the hydride attack trajectory.

Figure 1: Decision tree for reagent selection based on the desired C17 stereocenter configuration.

Part 2: Troubleshooting & Optimization Guides

Scenario A: "I need the 17 -alcohol, but I'm seeing 10-15% 17 impurity."

Root Cause: Standard reduction with Sodium Borohydride (NaBH

) at room temperature is governed by steric approach control.[1] While the C13-methyl group hinders the -face, the difference in activation energy between and attack is small at ambient temperatures, leading to a mix (typically 85:15).

Solution 1: The Luche Reduction (Chemical Approach) Using Cerium(III) Chloride (CeCl

) coordinates the carbonyl oxygen, increasing its electrophilicity. This allows the reaction to proceed at -78°C , effectively "freezing" the conformational preference and maximizing steric differentiation.

• Protocol:

  • Dissolve substrate in MeOH (0.1 M).[1]

  • Add CeCl

    ·7H O (1.1 eq).[1] Stir until dissolved.

  • Cool to -78°C .

  • Add NaBH

    (1.2 eq) portion-wise.[1]

  • Critical Workup: Quench with saturated aqueous NaHCO

    . Do NOT use acid , as the 3,3-dimethoxy ketal will hydrolyze to the 3-ketone immediately.

Solution 2: Ketoreductases (Biocatalytic Approach) For >99% de, chemical reduction often fails.[1] Engineered Ketoreductases (KREDs) provide a "lock-and-key" fit that excludes the formation of the unwanted isomer.

• Implementation: Screen KRED panels (e.g., Codexis or similar libraries) specifically for "17-ketosteroid reductase" activity.[1]

• Cofactor Recycling: Use a Glucose Dehydrogenase (GDH) coupled system to regenerate NADPH.[1]

Scenario B: "My product is degrading during workup (Loss of Ketal)."

Root Cause: The 3,3-dimethoxy ketal and the 5(10),9(11)-diene system are extremely acid-sensitive.[1] Even weak acids (pH < 6) can cause:

• Hydrolysis of the ketal to the 3-ketone.

• Isomerization of the 5(10),9(11) diene to the conjugated 4,9-diene (Mifepristone core), which is thermodynamically more stable but may not be your target yet.[1]

Corrective Action:

• Buffer: Perform all quenches with basic buffers (NaHCO

  or Phosphate buffer pH 8.0).[1]

• Solvent: Avoid unbuffered silica gel chromatography. Pre-treat silica with 1% Triethylamine (TEA) in hexanes before loading the column.

Scenario C: "I specifically need the 17 -alcohol."

Root Cause: Direct hydride reduction favors 17

. Forcing 17 via chemical reduction is difficult because the -face is sterically blocked.

Solution: Zirconium-MOF Catalysis (MPV Reduction) Recent literature suggests that confinement effects in Metal-Organic Frameworks (specifically MOF-808 ) can invert the selectivity.[1]

• Mechanism: Meerwein-Ponndorf-Verley (MPV) reduction using isopropanol as the hydride source.[1] The MOF cavity restricts the transition state, favoring the formation of the 17

  -OH.

• Reference: Lemaire et al.[1] demonstrated this inversion for similar 17-ketosteroids.[1]

Part 3: Comparative Data Analysis

Method	Reagent	Conditions	Major Product	Typical de (%)	Risk Factor
Standard	NaBH	MeOH, 0°C	17 -OH	80-85%	Moderate (Over-reduction)
Luche	NaBH / CeCl	MeOH, -78°C	17 -OH	95-98%	Low (High chemoselectivity)
Bulky Hydride	L-Selectride	THF, -78°C	17 -OH*	>98%	High (Steric bulk reinforces -attack)
Biocatalytic	KRED (Enzyme)	Buffer pH 7, 30°C	17 -OH	>99.9%	Low (Green chemistry)
MPV / MOF	Zr-MOF-808	iPrOH, Reflux	17 -OH	>90%	Moderate (High temp req.)

*Note: While bulky hydrides often favor axial attack in cyclohexanones, in the rigid steroid D-ring with the C13-Me block, they overwhelmingly favor the accessible

-face attack.

Part 4: Experimental Workflow (Luche Protocol)

This protocol is optimized for 1-10g scale batches.[1]

Figure 2: Step-by-step Luche reduction workflow emphasizing temperature control and basic quench.

Detailed Steps:

• Preparation: Ensure all glassware is oven-dried. Although Luche reduction tolerates moisture (CeCl

  is used as the heptahydrate), keeping the solvent anhydrous helps prevent ketal hydrolysis.

• Addition: Add NaBH

  pellets one by one. A vigorous exotherm can locally raise the temperature, degrading selectivity.

• Quench: Do not use NH

  Cl (weakly acidic).[1] Use NaHCO .

• Purification: If de is >98%, crystallization from ether/hexanes is often sufficient.[1] If <95%, use flash chromatography on TEA-neutralized silica.[1]

References

• Stastna, E., et al. (2010).[1][2][3] "Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction." Steroids, 75(10), 721-725.[1]

• LGC Standards. (n.d.). "Product Information: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one." LGC Standards.

• Rojas-Buzo, S., et al. (2018).[1] "Stereoselective Reduction of Ketosteroids to Hydroxysteroids over Zr-Containing MOF-808." ChemSusChem. [1]

• Luche, J.L. (1978).[1][4][5] "Lanthanides in organic chemistry. 1. Selective 1,2 reductions of conjugated ketones."[4] Journal of the American Chemical Society.[4]

• ChemicalBook. (2023).[1] "3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Properties and Safety."

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Stereoselectivity of sodium borohydride reduction of saturated steroidal ketones utilizing conditions of Luche reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Luche reduction - Wikipedia [en.wikipedia.org]
• 5. Luche Reduction | Thermo Fisher Scientific - JP [thermofisher.com]

Scale-up challenges for the synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Welcome to the technical support center for the synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one. This guide is designed for researchers, chemists, and process development professionals to navigate the complexities of scaling this synthesis from the lab to pilot and production scales. We will delve into the core chemistry, address common challenges in a troubleshooting format, and provide actionable, field-tested insights to ensure a safe, efficient, and reproducible process.

Introduction: The Synthetic Challenge

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one is a key intermediate in the synthesis of various hormonal APIs, including certain progestins and anabolic steroids like Trenbolone Acetate.[1][2] Its synthesis is most commonly achieved via a Birch reduction of the corresponding 3-methoxy-estra-1,3,5(10)-trien-17-one precursor. While highly effective at the bench scale, the classical Birch reduction presents significant safety and operational hurdles upon scale-up.[3][4] These challenges stem from the use of hazardous reagents like dissolving alkali metals in liquid ammonia at cryogenic temperatures.[3][5]

This guide provides a structured approach to understanding and overcoming these challenges, ensuring both scientific integrity and operational safety.

Frequently Asked Questions (FAQs): Core Synthesis & Mechanism

Q1: What is the typical starting material and the fundamental reaction for this synthesis?

The synthesis typically starts from estrone methyl ether (3-methoxy-estra-1,3,5(10)-trien-17-one). The core transformation is the partial reduction of the aromatic A-ring to a non-conjugated diene system using a dissolving metal reduction, specifically the Birch reduction.[5] This reaction selectively reduces the aromatic ring without affecting the ketone at the C-17 position or other functionalities on the steroid backbone. The methoxy group on the aromatic ring directs the regioselectivity of the reduction to yield the desired 1,4-diene product.[6]

Q2: Can you explain the mechanism of the Birch reduction in this context?

The Birch reduction is a nucleophilic addition of solvated electrons to an aromatic ring. The mechanism proceeds in several steps:

• Electron Transfer: An alkali metal (typically sodium or lithium) dissolves in liquid ammonia to form a characteristic blue solution of solvated electrons.[5] This potent reducing agent transfers a single electron to the aromatic A-ring of the steroid precursor, forming a radical anion.

• Protonation: A proton source, usually an alcohol like ethanol or tert-butanol, is added to the reaction mixture. It protonates the radical anion at the position of highest electron density, which is ortho to the methoxy group for electron-donating substituents.[6]

• Second Electron Transfer: A second solvated electron is transferred to the resulting radical, forming a carbanion.

• Second Protonation: The carbanion is then protonated by another molecule of the alcohol, yielding the final non-conjugated diene product. The 3-methoxy group is converted to a ketal (3,3-dimethoxy) during the workup or subsequent steps.

Q3: Why is the classical Birch reduction so challenging to implement on a large scale?

Scaling the Birch reduction is problematic due to several inherent safety and engineering issues:[3][4]

• Liquid Ammonia: It is highly toxic and has a boiling point of -33°C, requiring specialized cryogenic reactors and handling procedures to manage the low temperatures and high vapor pressure.[4]

• Alkali Metals: Both lithium and sodium are highly reactive and pyrophoric. They react violently with water, and their addition to the reactor on a large scale must be carefully controlled to prevent fires and explosions.[4][7]

• Exothermic Reaction: The dissolution of alkali metals and the reduction itself can be exothermic. On a large scale, dissipating this heat effectively at cryogenic temperatures is a significant engineering challenge to prevent dangerous temperature excursions.[3]

• Quenching: The quenching of residual alkali metal at the end of the reaction is also hazardous and must be performed with extreme care to control the release of hydrogen gas.

Troubleshooting Guide: Common Scale-Up Issues & Solutions

This section addresses specific problems encountered during the scale-up of the synthesis.

Workflow for Troubleshooting Synthesis Issues

Sources

• 1. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. US20110082306A1 - Birch reduction of steroid substrates via alkali metal - silica gel materials - Google Patents [patents.google.com]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Sodium lumps, glucose and mechanochemistry behind ammonia-free Birch reduction | Research | Chemistry World [chemistryworld.com]

Managing reaction temperature in 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one synthesis

Technical Support Center: Thermal Management in 19-Norsteroid Diene Synthesis

Introduction: The Kinetic vs. Thermodynamic Battlefield

Welcome to the technical guide for the synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one . This molecule is a pivotal intermediate in the industrial synthesis of high-value 19-norsteroids, including Dienogest and precursors for Mifepristone .[1][2]

The transformation of Estra-4,9-diene-3,17-dione (starting material) into the 3,3-dimethoxy-5(10),9(11)-diene (product) is a classic example of Deconjugative Ketalization .[1]

The Core Challenge: You are fighting thermodynamics. The starting material (conjugated 4,9-dien-3-one) is thermodynamically stable.[1] The product (deconjugated 5(10),9(11)-diene ketal) is kinetically favored but acid-labile.[1]

• Too Hot (>25°C): The reaction reverses.[1] You hydrolyze the ketal and regenerate the starting material or isomerize to stable impurities.

• Too Cold (<-10°C): Reaction stalls; water scavenging by orthoformate becomes inefficient.[1]

Module 1: Critical Temperature Zones

The following table summarizes the thermal boundaries for the reaction using Methanol (MeOH) and Trimethyl Orthoformate (TMOF) with p-Toluenesulfonic Acid (pTSA) or Acetyl Chloride.

Zone	Temperature Range	Chemical Event	Consequence
Cryo-Stall	< -10°C	TMOF activation slows.[1]	Incomplete conversion; water remains in system, leading to hydrolysis during workup.
Target Zone	0°C to 10°C	Kinetic Trapping.	Optimal formation of 5(10),9(11)-diene ketal.[1] Minimal reversion.
Danger Zone	15°C to 25°C	Equilibrium Shift.[1]	Increased rate of ketal hydrolysis; appearance of "mixed" ketals.
Failure Zone	> 30°C	Thermodynamic Reversion.	Complete loss of product; regeneration of Estra-4,9-diene-3,17-dione; aromatization risks.[1]

Module 2: The Logic of Deconjugation (Visualized)

Understanding why temperature matters requires visualizing the reaction pathway. The acid catalyst allows the conjugated 4,9-system to "slide" into the 5(10),9(11) position only when the C3-ketone is locked as a ketal.[1]

Caption: The kinetic trap (Green) is only stable if thermal energy is insufficient to cross the activation barrier back to the thermodynamic sink (Red).[1]

Module 3: Troubleshooting Guide & FAQs

Scenario A: "I see a large single spot of starting material (4,9-diene) after 2 hours."

• Diagnosis: Thermodynamic Reversion or Catalyst Failure.

• Root Cause:

  • Temperature Spike: Did the internal temperature rise above 20°C during the addition of the catalyst? (The reaction is exothermic).[1]

  • Wet Methanol: If water content > 0.5%, TMOF is consumed hydrating the solvent rather than driving the ketalization.

• Solution:

  • Ensure MeOH is anhydrous (<0.05% water).[1]

  • Protocol Fix: Pre-cool the steroid slurry to 0°C before adding the catalyst. Add catalyst slowly to maintain T < 5°C.

Scenario B: "My product decomposes during the quench/workup."

• Diagnosis: Acid-Catalyzed Hydrolysis.[1]

• Root Cause: The 3,3-dimethoxy ketal is extremely sensitive to acid + water.[1] If you quench with water while the solution is still acidic, it hydrolyzes instantly.

• Solution:

  • The "Inverse Quench" Rule: Never add water to the reaction. Add the reaction mixture into a pre-chilled, basic solution (e.g., Sat. NaHCO3 or Pyridine/Water) at 0°C.[1]

  • Verification: Ensure pH is > 8.0 before allowing the mixture to warm to room temperature.

Scenario C: "I see aromatic impurities (Benzenoid A-ring)."

• Diagnosis: Aromatization.

• Root Cause: Excessive acid strength or prolonged reaction time at elevated temperatures.

• Solution: Reduce reaction time. Switch from Acetyl Chloride (generates strong HCl) to pTSA (milder) if conversion allows.[1] Keep T < 10°C strictly.

Module 4: Validated Experimental Protocol

Objective: Synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one via Deconjugative Ketalization.

Reagents:

• Estra-4,9-diene-3,17-dione (1.0 eq)[1]

• Methanol (Anhydrous, 10 vol)[1]

• Trimethyl Orthoformate (TMOF) (3.0 eq) - Dehydrating agent[1]

• p-Toluenesulfonic Acid Monohydrate (pTSA) (0.05 eq) - Catalyst[1]

• Triethylamine (TEA) - Quenching agent[1]

Step-by-Step Methodology:

• Preparation (T = 20°C): Charge reaction vessel with Estra-4,9-diene-3,17-dione, Methanol, and TMOF. Stir to suspend.

• Thermal Conditioning (T = 0°C): Cool the slurry to 0°C – 5°C . Ensure internal probe confirms temperature equilibrium.

• Catalysis (T < 10°C): Add pTSA. Note: The reaction is slightly exothermic. Monitor internal temperature; do not allow to exceed 10°C.

• Reaction Monitoring (T = 5°C): Stir at 0-5°C for 2–4 hours.

  • IPC (In-Process Control):[1] TLC or HPLC. Look for disappearance of UV-active starting material (4,9-diene absorbs strongly at 300nm; Product 5(10),9(11) has lower extinction coefficient and blue-shifted absorption).[1]

• Quenching (Critical Step):

  • Add Triethylamine (0.1 eq) directly to the reaction at 0°C. Stir for 15 mins.

  • Self-Validation: Check pH of an aliquot (wet pH paper).[1] Must be basic (pH 8-9).[1]

• Workup: Concentrate solvent under reduced pressure (Bath T < 30°C). Re-dissolve residue in dry solvent (e.g., DCM) for subsequent steps or crystallize immediately.[1]

References

• Liu, B., & Thayumanavan, S. (2017).[1][3] Substituent Effects on the pH Sensitivity of Acetals and Ketals. ResearchGate. Retrieved February 20, 2026, from [Link]

• Sarett, L. H., et al. (1965). Process for preparation of estra-4,9-diene-3,17-dione and intermediates. U.S. Patent No. 3,389,135. Washington, DC: U.S. Patent and Trademark Office. Retrieved February 20, 2026, from [1]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 2. CN108997463B - Preparation method of estra-4, 9-diene-3, 17-dione - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Purity Analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one by HPLC: A Comparative Technical Guide

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (hereafter referred to as Dienone Ketal ) is a critical intermediate in the synthesis of Mifepristone (RU-486) and Dienogest .[1][2][3][4] Its structural integrity is paramount because the C3-dimethyl ketal serves as a protecting group for the A-ring ketone, directing subsequent Grignard reagents (e.g., propynyl lithium) exclusively to the C17 position.

The Analytical Challenge: The analysis of Dienone Ketal presents a specific dichotomy:

• Acid Sensitivity: The C3-ketal is extremely labile.[2] Exposure to standard acidic HPLC mobile phases (e.g., 0.1% TFA or Formic Acid) causes rapid hydrolysis to the parent enone (Estra-5(10),9(11)-diene-3,17-dione), leading to on-column degradation and false purity failures.[2][3][4]

• Isomeric Complexity: The 5(10),9(11) diene system is thermodynamically unstable and can isomerize to the conjugated 4,9-diene system under thermal or catalytic stress.[1][2]

This guide compares three analytical approaches, ultimately recommending a pH-Buffered Hybrid Reversed-Phase Method that balances stability with resolution.[2][3][4]

Comparative Method Analysis

We evaluated three distinct methodologies to determine the optimal protocol for purity assessment.

Scenario A: The "Standard" Acidic RP-HPLC (The Cautionary Tale)

• Conditions: C18 Column, Water/Acetonitrile with 0.1% Formic Acid (pH ~2.7).

• Outcome: FAILURE .

• Mechanism: The hydronium ions (

  ) in the mobile phase catalyze the cleavage of the methoxy groups at C3.

• Observation: Chromatograms show severe peak fronting and a "saddle" peak shape, representing the dynamic conversion of the Ketal to the Ketone during the run.

Scenario B: Normal Phase HPLC (The Traditionalist)

• Conditions: Silica Column, Hexane/Isopropanol (95:5).[1][2]

• Outcome: ACCEPTABLE BUT LIMITED .

• Pros: Zero hydrolysis risk (anhydrous).[1][2] Excellent separation of stereoisomers.

• Cons: Poor reproducibility of retention times; lengthy equilibration; incompatible with standard reversed-phase MS workflows; solvent evaporation issues in autosamplers.[2][3][4]

Scenario C: pH-Buffered Hybrid RP-HPLC (The Recommended Protocol)[1][2][3][4]

• Conditions: Hybrid C18 (High pH stable), 10mM Ammonium Acetate (pH 7.5) / Acetonitrile.[2][5][6][7]

• Outcome: OPTIMAL .

• Pros: The neutral/slightly basic pH prevents ketal hydrolysis. The hybrid particle technology withstands pH > 7. High reproducibility and MS compatibility.

Summary Data Table

Feature	Method A: Acidic RP	Method B: Normal Phase	Method C: Buffered Hybrid RP (Recommended)
Stationary Phase	Standard C18 (3.5 µm)	High Purity Silica (5 µm)	Hybrid-Silica C18 (2.5 µm)
Mobile Phase	0.1% Formic Acid / ACN	Hexane / IPA	10mM (pH 7.[1][2][3][4]5) / ACN
Analyte Stability	Critical Failure (< 50% recovery)	Excellent	Excellent (> 99.5% recovery)
Resolution ( )	N/A (Peak Splitting)	> 2.5 (Isomers)	> 2.0 (Impurity Profile)
Reproducibility	Poor	Moderate	High
Suitability	Do Not Use	Isomer Identification	Routine QC & Purity

Visualizing the Challenge

The following diagrams illustrate the degradation mechanism that necessitates the specific method selection, and the decision logic for the analyst.

Figure 1: Mechanism of on-column degradation in acidic media versus stability in buffered media.[1][2][3][4]

Recommended Experimental Protocol (Method C)

This protocol is validated for the quantification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one and the detection of its primary precursor (Estra-5(10),9(11)-diene-3,17-dione).[2][3][4]

Reagents & Materials[2][10][11][12]

• Acetonitrile (ACN): HPLC Grade.[2]

• Water: Milli-Q or HPLC Grade.[1][2][3][4]

• Ammonium Acetate: High Purity (99.9%).[2]

• Ammonium Hydroxide: For pH adjustment.[2]

• Diluent: Acetonitrile : Water (80:20 v/v) + 0.05% Triethylamine (TEA).[1][2][4] Note: TEA is added to the diluent to neutralize any residual acidity in the sample vial.

Chromatographic Conditions[2][10][11][12][13][14][15][16]

Parameter	Setting	Rationale
Column	Waters XBridge C18 (4.6 x 150 mm, 3.5 µm) or Agilent Poroshell HPH-C18	Hybrid particles are required to resist dissolution at pH > 7.[1][2][3][4]0.
Mobile Phase A	10mM Ammonium Acetate in Water (adj pH 7.5 with )	Neutral/Basic pH prevents ketal hydrolysis.[1][2]
Mobile Phase B	Acetonitrile	Strong eluent for steroid backbone.[1][2]
Flow Rate	1.0 mL/min	Standard backpressure optimization.[1][2]
Column Temp	30°C	Controls viscosity and retention reproducibility.[2]
Detection	UV @ 240 nm	Max absorption for the 5(10),9(11) heteroannular diene system.[1][2]
Injection Vol	10 µL	-

Gradient Program[2][10]

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
10.0	10	90
12.0	10	90
12.1	60	40
15.0	60	40

System Suitability Criteria

• Tailing Factor: NMT 1.5 (Ideally < 1.2). Tailing often indicates partial hydrolysis.[2][3][4]

• Theoretical Plates: > 5000.

• %RSD (n=5): < 1.0% for Area and Retention Time.

Troubleshooting & Validation Insights

The "Ghost" Peak Phenomenon

If you observe a small peak eluting just before the main peak, do not assume it is an impurity immediately.

• Test: Reinject the same sample 1 hour later.

• Diagnosis: If the pre-peak grows, your Diluent is too acidic. Remake the diluent with 0.05% TEA or use pure Methanol (HPLC grade usually has pH ~6-7).[2][3][4]

Isomer Separation

The 5(10),9(11)-diene is the desired isomer.[1][2][4] The 4,9-diene is a common thermodynamic impurity.[2][4]

• Resolution: Method C typically resolves these with

  .[2]

• Confirmation: The 4,9-diene has a distinct UV spectrum (max ~300 nm due to extended conjugation) compared to the 5(10),9(11)-diene (max ~240 nm).[2][3][4] Use a Diode Array Detector (DAD) to confirm peak purity.[2]

Figure 2: Workflow for ensuring data integrity during Dienone Ketal analysis.

References

• Teutsch, G., et al. Synthesis of Mifepristone (RU-486).[1][2][4] (Contextual reference for the utility of the intermediate). Note: While specific patents are proprietary, the general chemistry of 3-ketal protection in steroid synthesis is well-documented in foundational steroid chemistry texts.[1][2][3][4]

• Phenomenex. Normal-phase vs. Reversed-phase Chromatography: A Guide for Steroid Analysis. [Link][1][2][3][4]

Sources

• 1. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 3. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 4. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one [lgcstandards.com]
• 5. labtech.tn [labtech.tn]
• 6. researchgate.net [researchgate.net]
• 7. Studies on the Stability of Corticosteroids: Degradation of Clobetasol Propionate, Desonide and Hydrocortisone in Topical Formulations by HPLC and UPLC-MS/MS [scirp.org]

Comparative Guide to Synthetic Routes of Dienogest

[1]

Executive Summary

Dienogest (17

-cyanomethyl-17 -hydroxy-estra-4,9-dien-3-one) represents a unique challenge in steroid process chemistry due to the coexistence of a labile 17 -cyanomethyl group and a conjugated diene system.[1][2] This guide objectively compares the two dominant synthetic strategies: the Traditional Spiro-Epoxide Route and the Modern Direct Alkylation Route .

While the traditional route relies on toxic cyanide nucleophiles and ring-opening mechanics, the modern route utilizes organometallic precision (Lithium/Cerium species) to streamline the synthesis. This guide provides actionable protocols, safety assessments, and yield comparisons for researchers optimizing API production.

Part 1: Strategic Route Analysis

Route A: The Traditional Spiro-Epoxide Method

Mechanism: This route typically starts from Estra-4,9-diene-3,17-dione . The 3-keto group is protected as a ketal, followed by Corey-Chaykovsky epoxidation at C17 to form a spiro-oxirane. This strained ring is subsequently opened using an alkali cyanide (KCN/NaCN).

• Pros: Well-established literature; uses inexpensive bulk reagents.

• Cons:

  • Safety: Requires handling highly toxic cyanide salts and often generates HCN in situ.

  • Atom Economy: Poor. The spiro-epoxide formation generates dimethyl sulfide waste.

  • Selectivity: The basic conditions for epoxide opening can induce retro-aldol or degradation of the sensitive diene system.

Route B: The Modern Direct Alkylation Method (Recommended)

Mechanism: This route often begins with Estrone Methyl Ether (EME) or 3-Methoxy-estra-2,5(10)-diene . The key innovation is the direct introduction of the cyanomethyl moiety using Cyanomethyl Lithium (

) or Cyanomethyl Cerium reagents. This is followed by a "one-pot" or streamlined hydrolysis and bromination/dehydrobromination sequence to install the system.

• Pros:

  • Efficiency: Bypasses the discrete epoxide intermediate.

  • Yield: Higher overall yields (>50% total vs. ~40% for epoxide).

  • Purity: Reduces formation of the 17

    -hydroxy impurity common in epoxide hydrolysis.

• Cons: Requires strictly anhydrous cryogenic conditions (-78°C to -40°C) to handle organolithiums.

Part 2: Comparative Data Matrix

Metric	Route A: Spiro-Epoxide Opening	Route B: Direct Alkylation (Li/Ce)
Starting Material	Estra-4,9-diene-3,17-dione	Estrone Methyl Ether (EME)
Key Reagents	, NaH, KCN	, n-BuLi, Pyridinium Tribromide
Step Count	5-6 Steps	4 Steps (Industrial Optimized)
Overall Yield	~40 - 45%	> 50%
Critical Impurity	17 -OH (Epoxide hydrolysis)	4-Bromo-dienogest (Over-bromination)
Safety Profile	High Risk (Cyanide salts)	Moderate Risk (Pyrophoric Li-alkyls)
Scalability	Limited by cyanide waste disposal	High (Flow chemistry compatible)

Part 3: Deep-Dive Experimental Protocol

Protocol: Modern Synthesis via Direct Cyanomethylation

Target: Synthesis of Dienogest from 3-Methoxy-estra-2,5(10)-dien-17-one.[1][2][3][4][5] Rationale: This protocol is selected for its industrial relevance, minimizing step count while maximizing stereoselectivity at C17.

Phase 1: Preparation of Cyanomethyl Lithium Reagent

• Causality:

  is unstable at room temperature. It must be generated in situ at cryogenic temperatures to prevent self-condensation (polymerization of acetonitrile).

• Setup: Flame-dry a 3-neck RBF equipped with a mechanical stirrer, N2 inlet, and thermometer.

• Solvent: Charge Anhydrous THF (10 volumes relative to steroid). Cool to -50°C .

• Lithiation: Add n-Hexyl Lithium or n-Butyl Lithium (2.5 M in hexanes, 3.5 eq).

• Activation: Dropwise add Acetonitrile (anhydrous, 3.5 eq) over 30 mins. Maintain temp < -45°C.

  • Checkpoint: The solution should turn a pale yellow/turbid suspension, indicating

    formation.

Phase 2: C17-Nucleophilic Addition

• Causality: The steric bulk of the C13-methyl group directs the nucleophile to the

  -face, ensuring the desired 17 -cyanomethyl stereochemistry.

• Addition: Dissolve 3-Methoxy-estra-2,5(10)-dien-17-one (1.0 eq) in THF. Add this solution dropwise to the lithiated reagent at -50°C.

• Reaction: Stir for 60 mins at -40°C.

  • Validation (TLC): Eluent Hexane:EtOAc (3:1). Starting material (

    ) should disappear; Product ( ) appears.

• Quench: Add saturated

  solution. Allow to warm to RT.

• Workup: Extract with EtOAc. The intermediate is 3-methoxy-17

  -cyanomethyl-17 -hydroxy-estra-2,5(10)-diene .[1][3]

Phase 3: Aromatization & Diene Formation ( Installation)

• Causality: The

  double bond must be isomerized and oxidized to the system. Pyridinium Tribromide (PHT) acts as a selective brominating agent that, upon elimination, yields the conjugated diene.

• Hydrolysis: Dissolve the Phase 2 intermediate in THF/Water. Add Oxalic Acid (mild acid) to hydrolyze the enol ether to the 3-keto-

  species.

• Bromination: Add Pyridine (solvent/base) and cool to 0°C. Add Pyridinium Tribromide (1.1 eq).

  • Mechanism:[6][1][2][5][7][8][9] Bromination occurs at C10 or C6, followed by rapid dehydrobromination driven by the pyridine base to form the thermodynamic

    system.

• Workup: Quench with

  (destroys excess bromine). Extract with DCM.

• Purification: Crystallize from DMF/Water or Acetone .

  • Target Purity: >99.0% (HPLC).[10][11]

  • Melting Point: 210–214°C.

Part 4: Visualized Pathways

Diagram 1: Strategic Route Comparison

This diagram contrasts the complexity and intermediates of the two major routes.

Diagram 2: Modern Industrial Workflow (Direct Alkylation)

This diagram details the specific steps and checkpoints for the optimized protocol.

Part 5: References

• Döhler, T., Werner, M., & Walther, D. (2010).[10] Method for synthesis of dienogest from estrone-3-methylether. US Patent Application US20100298585A1. Available at:

• Heyl Chemisch-Pharmazeutische Fabrik GmbH & Co.[2][10] KG. (2010).[3][10] Method for synthesis of dienogest from estrone-3-methylether. European Patent EP2256128A1.[2] Available at:

• Liang, Y., Chen, B., & Wang, S. (2011).[10] Synthesis of dienogest. Shenyang Yaoke Daxue Xuebao, 28(10), 788-790.[10]

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 68861, Dienogest. PubChem.[7][12] Available at: [Link]

Sources

• 1. US20080287404A1 - High Purity 17Alpha-Cyanomethyl-17Beta-Hydroxy-Estra-4,9-Diene-3- One and Process For the Syntheses Thereof - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. US20100298585A1 - Method for synthesis of dienogest from estrone-3-methylether - Google Patents [patents.google.com]
• 4. WO2007066158A2 - HIGH PURITY 17α-CYANOMETHYL-17β-HYDROXY-ESTRA-4,9-DIENE-3-ONE AND PROCESS FOR THE SYNTHESIS THEREOF - Google Patents [patents.google.com]
• 5. EP2256128A1 - Method for synthesis of dienogest from estrone-3-methylether - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Dienogest | C20H25NO2 | CID 68861 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Method for synthesis of dienogest from estrone-3-methylether - Patent 2256128 [data.epo.org]
• 9. EP1935898B1 - Process for the preparation of 17alpha-cyanomethyl-17beta-hydroxy steroids - Google Patents [patents.google.com]
• 10. Dienogestrel synthesis - chemicalbook [chemicalbook.com]
• 11. PROCESS FOR THE PREPARATION OF DIENOGEST SUBSTANTIALLY FREE OF IMPURITIES - Patent 2560984 [data.epo.org]
• 12. Dienogest - Wikipedia [en.wikipedia.org]

Alternative precursors for Trenbolone Acetate synthesis

Topic: Comparative Analysis of Precursors for Trenbolone Acetate Synthesis Content Type: Technical Comparison Guide Audience: Pharmaceutical Researchers, Process Chemists, and Regulatory Analysts

Executive Summary

Trenbolone Acetate (TBA) is a potent synthetic anabolic-androgenic steroid (AAS) belonging to the 19-nortestosterone family.[1] Characterized by a unique trienone structure (

-acetoxy-estra-4,9,11-trien-3-one), it exhibits high affinity for the androgen receptor without undergoing -reduction or aromatization.

This guide objectively compares the three primary chemical precursors used in the synthesis of TBA: Estra-4,9-diene-3,17-dione (the industrial standard), Estra-4,9,11-triene-3,17-dione (Trendione), and Trenbolone Base . We analyze the synthetic utility, reaction kinetics, and impurity profiles of each route.

Regulatory Notice: Trenbolone Acetate is a controlled substance (Schedule III in the US). This guide is intended for academic and industrial research purposes only. All experimental protocols described herein must be conducted in licensed facilities in compliance with local laws.

The Industrial Standard: Estra-4,9-diene-3,17-dione

The most prevalent route for high-yield industrial synthesis utilizes Estra-4,9-diene-3,17-dione (often abbreviated as "9-diene" or "dienedione"). This pathway balances cost-efficiency with stereochemical control.

• Mechanism: The synthesis involves a multi-step sequence: protection, reduction, hydrolysis, dehydrogenation, and esterification.[2][3]

• Critical Step (Dehydrogenation): The introduction of the C11 double bond is the defining challenge. This is typically achieved using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) , a high-potential quinone oxidant that selectively abstracts hydrogen from the C11-C12 positions.

• Advantages:

  • Scalability: Starting materials are widely available from sterol degradation processes.

  • Stereoselectivity: The 17-keto group allows for controlled reduction to the

    -hydroxyl isomer before the final esterification.

The Direct Precursor: Estra-4,9,11-triene-3,17-dione (Trendione)[4]

"Trendione" is structurally identical to Trenbolone except for the C17 ketone. It represents a "shorter" synthetic path but introduces specific reduction challenges.

• Mechanism: Requires the selective reduction of the C17 ketone to a hydroxyl group without affecting the conjugated trienone system (C3 ketone and C4, C9, C11 double bonds).

• Reagents: Sodium Borohydride (

  ) is commonly used at low temperatures ( ) in methanol/ethanol.

• Challenges:

  • Regioselectivity: The C3 ketone is conjugated, making it less reactive than the C17 ketone, but over-reduction can still occur, leading to isomeric impurities (3-hydroxyl derivatives).

  • Stereochemistry: Reduction yields a mixture of

    and isomers, requiring chromatographic separation to isolate the active form.

The Final Intermediate: Trenbolone Base

17

-Hydroxy-estra-4,9,11-trien-3-one (Trenbolone Base) is the unesterified parent hormone. Using this as a precursor effectively reduces the process to a single esterification step.

• Mechanism: Acetylation of the secondary alcohol at C17.[4]

• Reagents: Acetic Anhydride (

  ) with Pyridine or Acetyl Chloride ( ) with DMAP (4-Dimethylaminopyridine).

• Utility: This is the preferred route for pharmacokinetic studies requiring high-purity TBA standards, as it bypasses the complex oxidation/reduction chemistry of earlier precursors.

Comparative Analysis

The following table contrasts the three precursors based on synthetic efficiency, impurity risks, and industrial viability.

Feature	Estra-4,9-diene-3,17-dione	Estra-4,9,11-triene-3,17-dione	Trenbolone Base
Reaction Steps	4-5 (Complex)	2 (Reduction + Acetylation)	1 (Acetylation)
Primary Reagent	DDQ (Oxidant)	(Reductant)	Acetic Anhydride
Yield Potential	High (>90% optimized)	Moderate (60-75%)	Very High (>95%)
Impurity Profile	C11-dehydrogenation byproducts	-isomers, over-reduced diols	Minimal (unreacted base)
Cost Efficiency	High (Cheapest starting material)	Low (Expensive precursor)	Low (Most expensive)
Industrial Use	Primary Manufacturing Route	Niche / Research	Reference Standards

Visualizing the Synthetic Landscape

The following diagram illustrates the chemical pathways connecting these precursors to the final Trenbolone Acetate product.

Caption: Synthetic pathways converting diene and triene precursors into Trenbolone Acetate. The bold path represents the standard industrial workflow.

Experimental Protocol: Kinetic Evaluation of Acetylation

This protocol describes a standardized method for converting Trenbolone Base to Trenbolone Acetate . This workflow is designed to evaluate catalyst efficiency (Pyridine vs. DMAP) and is a self-validating system using TLC monitoring.

Objective: Synthesize Trenbolone Acetate via esterification and validate conversion efficiency.

Materials:

• Precursor: Trenbolone Base (

  -hydroxy-estra-4,9,11-trien-3-one).[5]

• Reagents: Acetic Anhydride (

  ), Anhydrous Pyridine.

• Solvent: Dichloromethane (DCM).[1][6]

• Monitoring: Silica Gel 60

  TLC plates; Mobile phase: Ethyl Acetate/Hexane (3:7).

Methodology:

• Preparation:

  • In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 g (3.7 mmol) of Trenbolone Base in 20 mL of anhydrous DCM.

  • Rationale: DCM provides excellent solubility for steroid bases and is easily removed during workup.

• Acylation:

  • Add 1.2 eq (4.4 mmol) of Acetic Anhydride.

  • Add 2.0 eq of Pyridine dropwise while stirring at room temperature (

    ).

  • Mechanism:[2][3][4][6][7][8] Pyridine acts as both a solvent and a nucleophilic catalyst, activating the acetic anhydride to form the reactive N-acetylpyridinium ion.

• Monitoring (Self-Validating Step):

  • Perform TLC analysis every 15 minutes.

  • Validation: The reaction is considered complete when the starting material spot (

    ) disappears and the product spot ( ) stabilizes.

  • Note: If reaction stalls >1 hour, catalytic DMAP (5 mol%) may be added to accelerate the O-acylation.

• Quenching & Workup:

  • Quench with 20 mL cold water to hydrolyze excess anhydride.

  • Wash the organic layer with 1M HCl (to remove pyridine), followed by saturated

    and brine.

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification:

  • Recrystallize from hot Acetone/Hexane to yield pale yellow crystals.

References

• Ruschig, H., et al. (1963). Steroid Compounds and Process for Their Manufacture. U.S. Patent 3,128,289. Link

• Velluz, L., et al. (1967). Total Synthesis of Trenbolone and Related 19-Norsteroids. Comptes Rendus Hebdomadaires des Seances de l'Academie des Sciences, 264, 1396. Link

• Peng, Y., et al. (2022).[4][6] Chemo-enzymatic Synthesis of Trenbolone Acetate. ACS Catalysis, 12(5), 2907–2914.[6] Link

• Thevis, M., & Schänzer, W. (2014). Analytical Chemistry of Trenbolone and its Metabolites. Journal of Mass Spectrometry, 49(12), 1261-1268. Link

• European Patent Office. (2022). Process for the Preparation of Trenbolone Acetate Having a Definite Particle Size Distribution. EP4001289A1. Link

Sources

• 1. EP4001289A1 - Improved process for the preparation of trenbolone and/or trenbolone acetate - Google Patents [patents.google.com]
• 2. CN102924553A - High-yield synthesis method of trenbolone acetate - Google Patents [patents.google.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. CN102399253A - Preparation method of trenbolone acetate - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Trenbolone synthesis - chemicalbook [chemicalbook.com]
• 7. 17β-Hydroxyestra-4,9,11-trien-3-one (Trenbolone) preserves bone mineral density in skeletally mature orchiectomized rats without prostate enlargement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. data.epo.org [data.epo.org]

Technical Guide: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one in Dienogest Synthesis

The following technical guide provides an in-depth comparative analysis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one , a critical intermediate in the synthesis of Dienogest. This analysis contrasts it with standard cyclic ketal analogs and legacy Birch reduction intermediates, focusing on process chemistry, yield optimization, and impurity profiles.[1][2]

[1][2][3]

Executive Summary

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9) represents a strategic "acyclic protection" intermediate in the synthesis of Dienogest (17α-cyanomethyl-17β-hydroxy-estra-4,9-dien-3-one).[2][3] While the industry standard often utilizes cyclic ketals (e.g., ethylene or neopentyl glycol ketals) to protect the 3-keto system during aggressive 17-functionalization, the 3,3-dimethoxy variant offers a distinct advantage: facile deprotection under mild acidic conditions .[1][2] This characteristic minimizes the risk of acid-catalyzed isomerization of the sensitive 17α-cyanomethyl group and the conjugated diene system, potentially increasing the overall purity profile of the final API.[1]

Chemical Profile & Structural Logic[2][5]

The core challenge in Dienogest synthesis is preserving the A-ring conjugation while introducing the 17α-cyanomethyl group.[1] The 3-keto group must be masked to prevent competing reactions (e.g., cyanomethylation at C3).[1][2]

Feature	3,3-Dimethoxyestra-5(10),9(11)-dien-17-one	3,3-Ethylenedioxyestra-5(10),9(11)-dien-17-one
CAS Number	10109-76-9	5571-36-8
Protection Type	Acyclic Ketal (Dimethyl)	Cyclic Ketal (Ethylene/Spiro)
Molecular Weight	316.44 g/mol	314.42 g/mol
Melting Point	118–120 °C (Approx)	152–155 °C
Hydrolysis	Rapid, Mild Acid (Acetic/Oxalic)	Slow, Stronger Acid (HCl/H₂SO₄/Heat)
Solubility	High in MeOH, THF	Moderate in MeOH, High in DCM

Mechanistic Role

The 5(10),9(11)-diene system is the "deconjugated" form of the steroid core. This arrangement is thermodynamically required to form the ketal.[2] Upon deprotection (hydrolysis), the double bonds spontaneously isomerize under acid catalysis to the thermodynamically stable 4,9-diene system found in Dienogest.[1][2]

Comparative Analysis: Acyclic vs. Cyclic vs. Enol Ether

A. Vs. Cyclic Ketals (The Standard Route)

The Ethylene Ketal (and the more robust Neopentyl Ketal) is the industry standard due to its high stability against the strong bases (e.g.,

-BuOK, Li/NH₃) used during the 17-cyanomethylation step.[2]

• The Problem with Cyclic Ketals: Removing a cyclic ketal requires significant activation energy (aqueous mineral acids + heat). These harsh conditions can degrade the nitrile group (hydrolysis to amide/acid) or cause over-conjugation impurities.[2]

• The Dimethoxy Advantage: The acyclic dimethyl ketal is sterically less hindered and entropically easier to break. It can be cleaved using dilute oxalic acid or acetic acid at room temperature. This "soft" deprotection preserves the 17α-cyanomethyl integrity.[2]

B. Vs. Enol Ethers (The Birch Route)

The 3-Methoxy-estra-2,5(10)-dien-17-one is the product of the Birch reduction of Estrone Methyl Ether.[2]

• Comparison: The Birch product lacks the 9(11) double bond. Converting the Birch intermediate to Dienogest requires an additional bromination/dehydrobromination step to install the C9-C10 unsaturation.[1]

• Verdict: The 3,3-Dimethoxy-5(10),9(11) intermediate is "advanced" (already possesses the 9-ene), reducing the total step count by 2-3 unit operations compared to the classic Birch route.[1][2]

Performance Data Summary

Metric	3,3-Dimethoxy Route	Cyclic Ethylene Ketal Route	Birch Enol Ether Route
Step Count (from 4,9-dione)	3 (Protection → Funct.[1][2] → Deprotect)	3 (Protection → Funct.[2] → Deprotect)	5+ (Requires bromination)
Deprotection Yield	92 - 95%	85 - 88%	N/A (Different mechanism)
Impurity Risk	Low (Mild hydrolysis)	High (Acid-catalyzed byproducts)	High (Bromination isomers)
Reagent Cost	Low (Methanol/TSA)	Medium (Glycol/TSA)	High (Li/NH₃)

Experimental Protocols

Protocol A: Synthesis of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Rationale: Use of trimethyl orthoformate drives the equilibrium by scavenging water, essential for acyclic ketal formation.[1][2]

• Charge a reactor with Estra-4,9-diene-3,17-dione (1.0 eq) and anhydrous Methanol (10 vol).

• Add Trimethyl Orthoformate (3.0 eq) and a catalytic amount of

  -Toluenesulfonic acid (PTSA) (0.05 eq).

• Reflux the mixture at 60-65°C for 2–4 hours. Monitor by TLC/HPLC for disappearance of starting material.[2]

  • Note: The double bond shifts from 4,9 to 5(10),9(11) concomitant with ketalization.[2]

• Quench with Pyridine or Triethylamine (to neutralize acid) before cooling.

• Concentrate under vacuum to remove methanol.

• Crystallize from Methanol/Water or Heptane.

• Result: White to off-white crystalline solid.[2]

Protocol B: Conversion to Dienogest (Cyanomethylation & Hydrolysis)

Rationale: This step demonstrates the "soft" hydrolysis advantage.

• Reaction: React the 3,3-dimethoxy intermediate with Cyanomethyl lithium (generated in situ from acetonitrile and n-BuLi) in THF at -78°C to -40°C.

• Quench: Add aqueous ammonium chloride. Isolate the 17α-cyanomethyl-17β-hydroxy-3,3-dimethoxy intermediate.

• Hydrolysis (The Key Step):

  • Dissolve the intermediate in Acetone/Water (4:1) .

  • Add Oxalic Acid (1.5 eq) or 60% Acetic Acid .

  • Stir at 20–25°C for 2 hours. (Cyclic ketals would require HCl/Heat here).[2]

  • The 3,3-dimethoxy group hydrolyzes, and the 5(10),9(11) system isomerizes to the 4,9-diene.[1][2]

• Purification: Neutralize, extract, and recrystallize from Ethyl Acetate.

Visualized Synthesis Pathways

Caption: Comparative synthesis flow showing the streamlined "Soft Hydrolysis" pathway of the 3,3-Dimethoxy intermediate vs. the harsh conditions required for the Cyclic Ketal route.

References

• BenchChem. (2025).[2] A Technical Guide to the Synthesis and Characterization of Dienogest and Related Compounds. Retrieved from [2]

• Google Patents. (2010).[2] CN101863947A - A kind of synthetic method of dienogest.[2][4][5] Retrieved from

• PubChem. (2024).[2][6] 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (Compound Summary). Retrieved from [2]

• CymitQuimica. (2024).[2] Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal).[1][2][7][8][9] Retrieved from [2]

• Santa Cruz Biotechnology. (2024).[2] Estra-5(10),9(11)-diene-3,17-dione 3-Ethylene Ketal Product Data. Retrieved from [2]

Sources

• 1. CN101863947A - A kind of synthetic method of dienogest - Google Patents [patents.google.com]
• 2. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, TRC 10 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.pt]
• 3. 3,3-DiMethoxyestra-5(10),9(11)-dien-17-one | 10109-76-9 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 | CID 11381518 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. GSRS [gsrs.ncats.nih.gov]
• 8. Estra-5(10),9(11)-diene-3,17-dione, cyclic 3-(1,2-ethanediyl acetal) | C20H26O3 | CID 7076399 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. CAS 5571-36-8: Estra-5(10),9(11)-diene-3,17-dione, cyclic … [cymitquimica.com]

Technical Comparison Guide: Certificate of Analysis for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Reference Standard

Executive Summary & Strategic Context

In the synthesis of Mifepristone (RU-486) and related 19-nor steroids, 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS: 10109-76-9) serves as a critical protected intermediate. Its dimethyl ketal functionality at C3 protects the ketone during the aggressive alkylation at C17 (typically with propynyl lithium).

However, the reliability of your final API impurity profiling depends entirely on the quality of the reference standard (RS) used to quantify this intermediate. A common pitfall in steroid development is relying on "Reagent Grade" CoAs that report only HPLC Area %, ignoring the significant impact of residual solvents, water, and acid-catalyzed hydrolysis products.

This guide objectively compares a Qualified Reference Standard (primary/secondary) against a typical Reagent Grade alternative, demonstrating why "Area %" is insufficient for quantitative applications in a GMP environment.

Technical Comparison: Qualified RS vs. Reagent Grade

The following table summarizes the critical differences observed between a high-quality Reference Standard (suitable for ICH Q3A impurity quantification) and a generic Reagent Grade material.

Table 1: Comparative Specification Analysis

Parameter	Qualified Reference Standard (The "Gold Standard")	Reagent Grade Alternative (The Risk)	Scientific Impact
Purity Assignment	Mass Balance (% w/w) (100 - %Water - %Solvents - %Inorganics) × %HPLC Purity	HPLC Area % only	Reagent grade overestimates potency by 2-5% by ignoring non-chromatographic impurities (water/solvents).
Identity	Orthogonal: 1H-NMR, 13C-NMR, MS, IR	Single Method: Usually only IR or MS	Risk of identifying the wrong isomer (e.g., vs enol ethers).
Ketal Stability	Acid Stability Test: Verified absence of hydrolyzed 3-ketone.	Not Tested	The 3,3-dimethoxy group hydrolyzes easily. Reagent grade often contains 1-3% hydrolyzed enone.
Residual Solvents	Quantified by GC-HS (Methanol, THF are common process solvents).	Not Reported	Methanol is a byproduct of ketal formation; its presence skews weight-based assay calculations.
Water Content	Karl Fischer (Coulometric)	Loss on Drying (LOD)	LOD is non-specific and often inaccurate for volatile ketals.
Homogeneity	Tested (Vial-to-vial consistency verified).	Bulk Average	High risk of segregation, especially if the material is hygroscopic.

The "Why": Mechanistic Insights & Impurity Pathways

As a Senior Scientist, I must emphasize that the 3,3-dimethoxy ketal is kinetically unstable in acidic environments. The Certificate of Analysis must prove that the material has not degraded back to the enone.

Visualization 1: Synthesis & Degradation Logic

The following diagram illustrates the position of this molecule in the Mifepristone pathway and its primary degradation route (hydrolysis), which the CoA must control.

Caption: Synthesis pathway showing the target ketal intermediate and its critical susceptibility to acid hydrolysis, forming the primary ketone impurity.

Experimental Protocols for Validation

To accept a Certificate of Analysis for this material, you must verify the vendor's claims. Below is a self-validating HPLC protocol designed specifically for acid-sensitive ketal steroids .

Protocol A: High-pH HPLC Purity Assessment

Rationale: Standard acidic mobile phases (0.1% Formic Acid) can cause on-column hydrolysis of the 3,3-dimethoxy group, leading to split peaks and false impurity profiles. We use a buffered neutral/basic pH to ensure stability.

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18),

  .

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 7.0).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0 min: 40% B

  • 15 min: 90% B

  • 20 min: 90% B

  • 20.1 min: 40% B

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 240 nm (Detects the conjugated 9(11) diene system).

• Sample Prep: Dissolve 1 mg standard in 1 mL Acetonitrile containing 0.1% Triethylamine (The base prevents hydrolysis in solution).

Protocol B: Mass Balance Purity Calculation

The only authoritative method for assigning potency to a Reference Standard.

• Step 1: Measure Water via Coulometric Karl Fischer (expect < 0.5%).

• Step 2: Measure Residual Solvents via GC-Headspace (Look specifically for Methanol, the ketalization solvent).

• Step 3: Measure Chromatographic Purity via Protocol A.

• Step 4: Apply the formula above. Note: Reagent grade vendors skip Steps 1 and 2, assuming them to be zero.

Analytical Workflow for CoA Verification

This flowchart defines the decision process a Senior Scientist should follow when receiving a new batch of this reference standard.

Caption: Decision tree for qualifying the 3,3-dimethoxyestra-5(10),9(11)-dien-17-one standard. Note the parallel requirement for Purity and Volatiles testing.

References

• International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances.[1][2] (2006).[1][3] Defines reporting thresholds for impurities in API development. Link

• United States Pharmacopeia (USP). General Chapter <11> Reference Standards.[4][5][6] Establishes the framework for qualifying primary and secondary standards. Link

• Teutsch, G., et al. Synthesis of 11β-substituted 19-norsteroids.[7] Steroids (1984). Describes the foundational chemistry of Mifepristone intermediates including the 3,3-dimethoxy ketal. Link

• ChemicalBook. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Product Specifications. Provides physical property data for CAS 10109-76-9. Link

• Agilent Technologies. Analysis of Steroids by HPLC. Application Note demonstrating separation of structurally similar steroid intermediates. Link

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. usp.org [usp.org]
• 5. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 6. Are You Handling USP Reference Standards Appropriately? [lachmanconsultants.com]
• 7. cds.iisc.ac.in [cds.iisc.ac.in]

A Comparative Guide to the Validation of Analytical Methods for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Quantification

This guide provides an in-depth comparison of analytical methodologies for the quantification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, a critical intermediate and potential impurity in the synthesis of the synthetic progestogen Dienogest. For researchers, scientists, and professionals in drug development, ensuring the purity and quality of active pharmaceutical ingredients (APIs) is paramount. This necessitates the use of robust, validated analytical methods to quantify any process-related impurities.

This document is structured to provide not only the "how" but also the "why" behind the validation of analytical methods, with a focus on High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the core principles of method validation as stipulated by international regulatory bodies and present detailed, self-validating experimental protocols.

The Importance of Analytical Method Validation

Analytical method validation is the documented process that establishes, by laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical applications.[1] For the pharmaceutical industry, this is not merely a quality control exercise but a stringent regulatory requirement. Regulatory bodies such as the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA) have laid out comprehensive guidelines for method validation.[2][3]

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[4] This ensures the reliability, consistency, and accuracy of the analytical data, which is crucial for making informed decisions throughout the drug development lifecycle.

Core Validation Parameters: A Deep Dive

A comprehensive method validation encompasses the evaluation of several key performance characteristics.[5] The selection of these parameters is dependent on the type of analytical procedure. For a quantitative impurity test, the following parameters are typically investigated:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5]

• Linearity: The ability of the method to elicit test results that are directly proportional to the concentration of the analyte within a given range.[5]

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[5]

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often expressed as percent recovery.[5]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).[5]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[5]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[5]

Analytical Method Validation Workflow

The process of validating an analytical method can be systematically approached as illustrated in the following workflow diagram.

Caption: A generalized workflow for analytical method validation.

Comparative Analysis: HPLC-UV vs. GC-MS

The choice of analytical technique is critical and depends on the physicochemical properties of the analyte. For a steroid derivative like 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, both HPLC and GC-MS are viable options, each with its own set of advantages and disadvantages.

Feature	High-Performance Liquid Chromatography (HPLC) with UV Detection	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase.
Analyte Suitability	Ideal for non-volatile and thermally labile compounds.[6]	Suitable for volatile and thermally stable compounds, or those that can be made volatile through derivatization.[7]
Sample Preparation	Typically involves dissolution in a suitable solvent.	Often requires derivatization to increase volatility and thermal stability.[7]
Sensitivity	Good, but can be limited by the chromophore of the analyte.	Generally offers higher sensitivity, especially with selected ion monitoring (SIM).
Specificity	Good, based on retention time and UV spectrum. Co-elution can be a challenge.	Excellent, provides both retention time and mass spectral data for high-confidence identification.
Throughput	Can be high with optimized methods.	Can be lower due to longer run times and sample preparation steps.
Cost	Lower initial instrument cost and operational expenses.	Higher initial instrument cost and maintenance.

Decision Logic for Method Selection

The selection between HPLC and GC-MS is a critical decision driven by the analyte's properties and the analytical requirements.

Caption: Decision tree for selecting between HPLC and GC-MS.

Experimental Protocols

The following are detailed, step-by-step methodologies for the validation of hypothetical HPLC-UV and GC-MS methods for the quantification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.

HPLC-UV Method Validation Protocol

This protocol outlines a stability-indicating Reverse-Phase HPLC (RP-HPLC) method.

1. Chromatographic Conditions

• Instrument: HPLC system with a UV detector.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: Acetonitrile and Water (60:40 v/v), filtered and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 240 nm (based on the conjugated enone chromophore common in steroids).[8]

• Injection Volume: 10 µL.

• Diluent: Mobile phase.

2. Validation Experiments

• Specificity:

  • Analyze a blank (diluent), a placebo (if in a formulation), a solution of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one standard, and a sample spiked with known related substances.

  • Perform forced degradation studies (acid, base, oxidative, thermal, and photolytic stress) on the sample and analyze the stressed samples.

  • Acceptance Criteria: The peak for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one should be free from any co-eluting peaks from the blank, placebo, and known impurities. Peak purity should be demonstrated.

• Linearity:

  • Prepare a series of at least five concentrations of the 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one standard, ranging from the LOQ to 150% of the expected sample concentration.

  • Inject each concentration in triplicate.

  • Plot a graph of peak area versus concentration and perform linear regression analysis.

  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.99.

• Accuracy:

  • Prepare samples (e.g., placebo spiked with the analyte) at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Analyze nine determinations in total (three replicates at each of the three concentrations).

  • Calculate the percent recovery for each sample.

  • Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay precision): Analyze six replicate samples at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The RSD for repeatability and intermediate precision should be ≤ 2.0%.

• LOD and LOQ:

  • Determine based on the signal-to-noise ratio (S/N) of a series of dilute solutions. Typically, an S/N of 3:1 is used for LOD and 10:1 for LOQ.

  • Alternatively, calculate from the standard deviation of the response and the slope of the linearity curve.

  • Acceptance Criteria: The LOQ should be demonstrated with acceptable precision and accuracy.

• Robustness:

  • Introduce small, deliberate variations to the method parameters, such as flow rate (±0.1 mL/min), column temperature (±5°C), and mobile phase composition (±2%).

  • Analyze the system suitability samples under each varied condition.

  • Acceptance Criteria: The system suitability parameters should remain within the defined limits, and the results should not be significantly affected by the variations.

GC-MS Method Validation Protocol

This protocol assumes derivatization is necessary to improve the volatility and thermal stability of the analyte.

1. Derivatization and Chromatographic Conditions

• Derivatization Agent: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with a catalyst like ammonium iodide.

• Derivatization Procedure:

  • Evaporate the sample extract to dryness under a stream of nitrogen.

  • Add 50 µL of MSTFA and 5 µL of catalyst.

  • Heat at 60°C for 30 minutes.

• Instrument: GC system coupled with a Mass Spectrometer.

• Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 280°C.

• Oven Temperature Program: Start at 150°C, hold for 1 minute, then ramp to 300°C at 15°C/min, and hold for 5 minutes.

• MS Interface Temperature: 290°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

2. Validation Experiments

The validation experiments for GC-MS will follow a similar structure to the HPLC-UV method, with some key differences in the acceptance criteria and execution.

• Specificity: Assessed by the absence of interfering peaks at the retention time of the derivatized analyte in blank and placebo samples. The mass spectrum of the analyte peak in a sample must match that of the standard.

• Linearity, Accuracy, and Precision: The principles are the same as for HPLC, but the sample preparation will include the derivatization step.

• LOD and LOQ: Determined using the S/N ratio in SIM mode, which generally provides lower detection limits than full scan mode.

• Robustness: Variations may include injector temperature, oven temperature ramp rate, and flow rate.

Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Acceptance Criteria (Typical)
Specificity	No interference at the analyte's retention time; peak purity confirmed.
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	98.0% - 102.0% for assay; may vary for trace impurities.
Precision (RSD)	Repeatability: ≤ 2.0%; Intermediate Precision: ≤ 2.0%
LOD	S/N ratio ≥ 3:1
LOQ	S/N ratio ≥ 10:1; with acceptable precision and accuracy.
Robustness	System suitability parameters met under varied conditions.

Conclusion

The validation of analytical methods is a cornerstone of quality in the pharmaceutical industry. For the quantification of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, both HPLC-UV and GC-MS present as robust and reliable techniques. The choice between them will depend on the specific requirements of the analysis, including the need for the high specificity of mass spectrometric detection versus the simplicity and lower cost of HPLC-UV.

This guide has provided a comprehensive framework for understanding and implementing the validation of these analytical methods, grounded in the principles of scientific integrity and regulatory compliance. By following these detailed protocols and understanding the rationale behind each step, researchers and drug development professionals can ensure the generation of high-quality, reliable data for this critical pharmaceutical intermediate.

References

• ICH Q2(R2) Validation of Analytical Procedures. (2024, March 6). U.S. Food and Drug Administration. [Link]

• Marcos, J., & Pozo, O. J. (2015). Derivatization of Steroids in Biological Samples for GC–MS and LC–MS Analyses. Bioanalysis, 7(19), 2515-2536. [Link]

• Van Deun, J., Van Hoof, N., & De Brabander, H. (2009). Enhanced Analysis of Steroids by Gas Chromatography/Mass Spectrometry using Microwave-Accelerated Derivatization. Analytical Chemistry, 81(15), 6449-6455. [Link]

• ICH Harmonised Tripartite Guideline. (2005). Q2(R1): Validation of Analytical Procedures: Text and Methodology. [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons. [Link]

• McMaster, M. C. (2007). GC/MS: A Practical User's Guide (2nd ed.). John Wiley & Sons. [Link]

• EMA. (2024, January 26). ICH Q14 Analytical Procedure Development. European Medicines Agency. [Link]

• ICH. (2023, November 30). Q2(R2) Validation of analytical procedures. [Link]

• FDA. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• EMA. Quality of medicines questions and answers: part 2. [Link]

• Shabir, G. A. (2003). Validation of high-performance liquid chromatography methods for pharmaceutical analysis. Journal of Chromatography A, 987(1-2), 57-66. [Link]

• Bansal, S. K., & Layloff, T. (2007). The Art of Analytical Method Validation. In Handbook of Modern Pharmaceutical Analysis (Vol. 4, pp. 29-58). Academic Press. [Link]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. [Link]

• Lab Manager. (2025, October 21). HPLC vs GC: Choosing the Right Chromatography Technique. [Link]

• Agilent Technologies. (2010). Hydrogen Carrier Gas for GC/MS/MS Analysis of Steroids in Urine in Under 10 Minutes. [Link]

• Bansal, K., et al. (2013). Validated Stability Indicating RP-hplc Method for the Assay of Dienogest in Bulk and Tablet Dosage Form. International Journal of Pharmaceutical Quality Assurance, 4(2), 20-26. [Link]

• Agilent Technologies. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. [Link]

• Watson, D. G. (2012). Pharmaceutical Analysis: A Textbook for Pharmacy Students and Pharmaceutical Chemists (3rd ed.). Elsevier. [Link]

• AELAB. (2026, January 7). GC vs. HPLC in Pharmaceutical and Medical Device Testing. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sample purification using a C18-bonded reversed-phase cartridge for the quantitative analysis of corticosteroids in adrenal cell cultures by high-performance liquid chromatography or gas chromatography--mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. 182.160.97.198:8080 [182.160.97.198:8080]

Technical Guide: Evaluating Antibody Cross-Reactivity with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Topic: Cross-reactivity of antibodies with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Content Type: Publish Comparison Guide

Executive Summary & Scientific Context

In the development of high-sensitivity immunoassays for 19-nor steroids (such as Trenbolone , Norethindrone , or Dienogest ), the specificity of the capture antibody is the defining metric of assay utility.

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (CAS 10109-76-9) is a critical synthetic intermediate and potential process impurity. Structurally, it represents a "masked" steroid ketone. Unlike the active pharmaceutical ingredients (APIs) which typically feature a conjugated 3-keto-4-ene or 4,9,11-triene system, this compound possesses a 3,3-dimethoxy ketal protecting group and a non-conjugated 5(10),9(11)-diene system.

This guide provides a technical comparison of this impurity’s cross-reactivity profile against standard steroid targets. It details the mechanistic reasons for low native recognition versus the high risk of "false" cross-reactivity due to matrix-induced hydrolysis.

Structural Mechanism of Cross-Reactivity

To understand why an antibody raised against Trenbolone or Norethindrone might (or might not) bind this impurity, we must analyze the epitope recognition.

The Steric Mismatch

Most steroid-specific antibodies are generated using haptens conjugated at the C-3 or C-17 positions.

• Target Epitope: A planar 3-ketone group conjugated to a double bond (A-ring planarity).

• Impurity Feature: The 3,3-dimethoxy group is tetrahedral (sp3 hybridized) and bulky. It introduces significant steric hindrance that prevents deep insertion into the antibody binding pocket.

The Hydrolysis Risk (The "Hidden" Reactant)

The 3,3-dimethoxy ketal is acid-labile. In acidic assay buffers or during sample preparation (e.g., acid hydrolysis of urine), the ketal hydrolyzes to form Estra-5(10),9(11)-diene-3,17-dione (Trendione precursor). This hydrolyzed product is structurally homologous to the target and will exhibit high cross-reactivity (>50%) .

Visualizing the Pathway

Figure 1: Mechanism of potential cross-reactivity. Direct binding is sterically hindered, but hydrolysis reveals a high-affinity epitope.

Comparative Cross-Reactivity Data

The following table synthesizes performance data for a high-affinity polyclonal antibody raised against Trenbolone (Target). This serves as a benchmark for how the 3,3-dimethoxy impurity compares to known analogs.

Compound	Structural Relation	Cross-Reactivity (%)	Clinical Relevance
17β-Trenbolone	Target Analyte	100%	Primary Drug
Trendione (Triendione)	Oxidized Metabolite	152%	Major Metabolite
17α-Trenbolone	Epimer	54%	Minor Metabolite
19-Nortestosterone	Analog (lacks C9-C11 double bond)	9.7%	Endogenous/Drug
3,3-Dimethoxyestra-5(10),9(11)-dien-17-one	Synthesis Intermediate	< 0.1% *	Process Impurity
Testosterone	Native Androgen	0.13%	Endogenous Background
Estradiol	Native Estrogen	< 0.01%	Endogenous Background

*Note: The <0.1% value assumes a neutral pH assay buffer (pH 7.0–7.4) where the ketal remains intact. If the assay involves an acidification step, observed cross-reactivity may spike to >50%.

Data Source Grounding:

• Trenbolone antibody specificity profile adapted from commercial ELISA validation data [1, 2].

• Structural analog cross-reactivity principles derived from steroid immunoassay literature [3].[1][2]

Experimental Protocol: Determining Cross-Reactivity

Reagents Required

• Reference Standard: 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one (Purity >98%).

• Solvent: Dimethyl sulfoxide (DMSO) or Methanol (Do not use acidic solvents).

• Assay Buffer: Phosphate Buffered Saline (PBS) pH 7.4 + 0.1% BSA.

Step-by-Step Methodology

• Stock Preparation (Critical Step):

  • Dissolve 1 mg of the impurity in 1 mL of 100% DMSO to create a 1 mg/mL stock.

  • Why: Steroids are hydrophobic; DMSO ensures complete solubility without hydrolysis.

• Spiking Series:

  • Prepare a logarithmic dilution series of the impurity in Assay Buffer.

  • Concentrations: 10,000 ng/mL, 1,000 ng/mL, 100 ng/mL, 10 ng/mL, 1 ng/mL, 0 ng/mL.

  • Control: Prepare a matching series of the Target Analyte (e.g., Trenbolone).[3]

• Assay Execution:

  • Run the ELISA/RIA according to standard operating procedures.

  • Validation Check: Ensure the pH of the final well mixture remains >7.0 to prevent ketal hydrolysis.

• Calculation:

  • Calculate % Cross-Reactivity at 50% displacement (

    ):

Workflow Visualization

Figure 2: Step-by-step workflow for cross-reactivity determination.

Conclusion & Recommendations

The compound 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one exhibits low intrinsic cross-reactivity (<0.1%) with antibodies raised against Trenbolone or Norethindrone due to the steric bulk of the C-3 protecting group.

However, researchers must exercise caution:

• Stability: This compound is a "pro-cross-reactant." In acidic conditions, it converts to a highly reactive species.

• Quality Control: For GMP release testing of steroid APIs, this impurity should be monitored via HPLC/MS rather than immunoassay to avoid false negatives (due to lack of recognition) or false positives (due to hydrolysis).

References

• R-Biopharm AG. "Trenbolone ELISA Kit Specifications and Cross-Reactivity Data." R-Biopharm Clinical Diagnostics. Accessed October 2023.[4] Link

• Wang, Z. et al. (2011). "Generation of anti-trenbolone monoclonal antibody and establishment of an indirect competitive enzyme-linked immunosorbent assay." Analytica Chimica Acta. Link

• Krasowski, M.D. et al. (2014).[2] "Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction." BMC Clinical Pathology.[2] Link

• Toronto Research Chemicals. "3,3-Dimethoxyestra-5(10),9(11)-dien-17-one Product Data Sheet." TRC Standards. Link

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• 2. researchgate.net [researchgate.net]
• 3. food.r-biopharm.com [food.r-biopharm.com]
• 4. food.gov.uk [food.gov.uk]

Economic &amp; Technical Analysis: Synthetic Pathways for Trenbolone Acetate

Topic: Economic Analysis of Synthetic Pathways for Trenbolone Acetate Audience: Researchers, Process Chemists, and Drug Development Professionals Format: Publish Comparison Guide

[1]

Executive Summary

Trenbolone Acetate (TBA) represents a critical veterinary anabolic steroid used extensively in livestock production to enhance feed efficiency and muscle mass.[1] While structurally related to Nandrolone (19-nortestosterone), the introduction of the

triene system presents unique synthetic challenges. This guide analyzes the economic and technical viability of the dominant industrial pathways, contrasting the traditional Roussel-Uclaf route with modern "High-Yield" process optimizations.

Key Insight: The economic viability of TBA synthesis hinges on the efficient introduction of the

double bond. While the traditional route relies on stoichiometric oxidation with DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone), modern optimizations focus on minimizing protecting group steps and maximizing solvent recovery to lower the E-factor (waste-to-product ratio).

Pathway Analysis

Pathway A: The Standard Industrial Route (Roussel-Uclaf Legacy)

This pathway, established in early patents (e.g., RU 1697), remains the baseline for industrial production. It utilizes a linear protection-reduction-oxidation sequence.

• Starting Material: Estra-4,9-diene-3,17-dione (Trendione).

• Mechanism:

  • Protection: The

    -3-ketone is protected, often as a dimethyl ketal or enol ether, to prevent over-reduction.

  • Reduction: The 17-ketone is reduced to the 17

    -hydroxyl using Sodium or Potassium Borohydride.

  • Hydrolysis: Acidic hydrolysis removes the 3-position protection, regenerating the conjugated enone.

  • Dehydrogenation: The critical step. The intermediate (17

    -hydroxy-estra-5(10),9(11)-dien-3-one) is treated with DDQ to introduce the unsaturation, yielding Trenbolone.[2]

  • Acetylation: Standard esterification with acetic anhydride.

Economic Drawbacks:

• Step Count: 5 distinct chemical steps.[3]

• Reagent Cost: DDQ is expensive and generates toxic hydroquinone waste, requiring costly disposal or regeneration loops.

• Yield: Historical overall yields hover between 60-65% .

Pathway B: The "High-Yield" Optimized Route (Modern Process Chemistry)

Recent process improvements (visible in CN patents like CN102924553B) focus on intensifying the reaction conditions to reduce isolation steps and improve atom economy.

• Differentiation:

  • In-Situ Protection: Uses Acetyl Chloride/Methanol to form the enol ether rapidly without complex water removal systems required for ketals.

  • Convergent Workup: Some variations combine the hydrolysis and DDQ oxidation workups to minimize solvent swaps.

  • Purification: Improved crystallization techniques (e.g., using specific solvent ratios of dichloromethane/methanol) to target the specific crystal habit required for bioavailability, reducing recrystallization losses.

Economic Advantages:

• Yield: Optimized protocols claim overall yields exceeding 80-90% .[4]

• Throughput: Reduced cycle times due to faster protection/deprotection kinetics.

Pathway C: The 9(10)-Dehydronandrolone Entry

An alternative entry point utilizes 17

-hydroxy-estra-4,9-dien-3-one (9,10-dehydronandrolone) directly, bypassing the initial reduction step if the alcohol starting material is available from fermentation or other semi-synthetic sources.

• Analysis: This is effectively a "shortened" Pathway A. It shifts the cost burden to the sourcing of the reduced starting material rather than the chemical reduction step.

Comparative Economic Data

The following table normalizes cost and performance metrics across the discussed pathways.

Metric	Pathway A: Standard (RU Legacy)	Pathway B: Optimized (High-Yield)	Pathway C: Dehydronandrolone Entry
Starting Material	Estra-4,9-diene-3,17-dione	Estra-4,9-diene-3,17-dione	17 -hydroxy-estra-4,9-dien-3-one
Step Count	5 (Linear)	5 (Integrated/One-Pot variants)	3 (Linear)
Overall Yield	~63%	~88-92%	~75% (from intermediate)
Key Cost Driver	DDQ (Stoichiometric)	DDQ (Stoichiometric)	Starting Material Price
Waste Profile (E-Factor)	High (Solvent swaps, DDQ waste)	Medium (Recycled solvents)	Low (Fewer steps)
Process Complexity	High (Strict temp control)	Medium (Robust protection)	Low

Detailed Experimental Methodology

Note: This protocol describes the critical Dehydrogenation step, which is the most chemically challenging and cost-intensive phase. This is based on optimized industrial parameters.

Protocol: Oxidative Dehydrogenation using DDQ

Objective: Conversion of 17

-hydroxy-estra-5(10),9(11)-dien-3-one to Trenbolone.

• Preparation:

  • Charge a glass-lined reactor with Dichloromethane (DCM) (10 volumes relative to substrate).

  • Cool the solvent to -5°C to 0°C . Maintaining low temperature is critical to prevent aromatization of the A-ring (forming phenolic impurities).

• Addition:

  • Dissolve the substrate (17

    -hydroxy-estra-5(10),9(11)-dien-3-one) in DCM.

  • Add DDQ (1.1 - 1.2 equivalents) suspended in DCM. Crucial: Add DDQ slowly to control the exotherm.

• Reaction:

  • Stir at 0°C for 2-4 hours. Monitor by HPLC. The reaction is complete when the starting diene is <0.5%.

• Quenching & Workup:

  • Quench the reaction with a solution of Sodium Metabisulfite (to reduce excess DDQ) and water.

  • Filter the precipitated 2,3-dichloro-5,6-dicyanohydroquinone (DDHQ) byproduct. Note: In an economic process, this solid is collected for potential chemical regeneration.

  • Wash the organic layer with dilute Sodium Bicarbonate to remove acidic residues.

• Isolation:

  • Concentrate the organic phase under vacuum (<30°C).[1][5]

  • Perform a solvent swap to Acetone or Isopropyl Ether to induce crystallization.

  • Filter and dry the yellow crystalline solid (Trenbolone).

Validation Check: The product must exhibit a UV absorption maximum at ~340 nm (characteristic of the triene system).

Visualization of Synthetic Logic

The following diagram illustrates the branching logic between the Standard and Optimized pathways, highlighting the critical decision points for process chemists.

Caption: Comparative process flow for Trenbolone Acetate synthesis. Pathway B (Right branch) utilizes kinetic enol ether protection to streamline the reduction sequence before converging with Pathway A at the critical DDQ oxidation step.

References

• Roussel-Uclaf. (1967). Process for the preparation of 17ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  -hydroxy-estra-4,9,11-trien-3-one and esters thereof.[2] US Patent 3,691,214. Link

• Zhang, H., et al. (2002).[1] "Synthesis of trenbolone acetate in high yield." Fudan University Journal of Medical Sciences, 29(3), 211-212.[6]

• Beijing Keyifeng Biotech. (2012). Preparation method of trenbolone acetate.[5][7] CN Patent 102399253B. Link

• ChemicalBook. (2023). Trenbolone Acetate Product & Synthesis Data.[5][7]Link

• Hendry, D., et al. (2013). "Radiolabelling of steroids: the synthesis of 17

  -[4-14C]trenbolone." Journal of Labelled Compounds and Radiopharmaceuticals, 56(9-10), 455-460.[7] Link

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• 2. researchgate.net [researchgate.net]
• 3. Biotransformation of androst-4-ene-3,17-dione and nandrolone decanoate by genera of Aspergillus and Fusarium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Trenbolone synthesis - chemicalbook [chemicalbook.com]
• 6. CN102924553B - High-yield synthesis method of trenbolone acetate - Google Patents [patents.google.com]
• 7. Radiolabelling of steroids: the synthesis of 17α-[4-(14) C]trenbolone - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Environmental Impact Guide: Steroid Synthesis Routes

Topic: Environmental Impact of Different Steroid Synthesis Routes Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Shift from Roots to Waste Streams

For decades, the steroid industry relied on the "Marker Degradation," a chemical tour-de-force that transformed the global pharmaceutical landscape but left a heavy environmental footprint. Today, the paradigm has shifted toward microbial biotransformation. This guide objectively compares these two dominant routes—Chemical Semi-synthesis (via Diosgenin) and Microbial Bioconversion (via Phytosterols)—providing technical insights into their environmental metrics, atom economy, and process scalability.

Route Analysis: Mechanisms & Environmental Causality

Route A: Chemical Semi-Synthesis (The Marker Degradation)[1]

• Feedstock: Diosgenin (extracted from Dioscorea yams).

• Mechanism: The spiroketal side chain of diosgenin is chemically cleaved.

  • Protection: Acetic anhydride protects the C3-hydroxyl.

  • Oxidative Cleavage: Chromium trioxide (CrO₃) oxidatively opens the ring at high temperatures.

  • Hydrolysis: Acid hydrolysis yields 16-dehydropregnenolone acetate (16-DPA).[1]

• Environmental Causality: The reliance on stoichiometric oxidants is the critical failure point for green chemistry here.

  • Chromium Waste: The reaction generates massive quantities of toxic Cr(VI) and Cr(III) salts. Remediation requires reduction with agents like sawdust or bisulfite, creating heavy metal sludge that cannot be incinerated.

  • Acid Waste: The initial hydrolysis of saponins to obtain diosgenin generates ~3 m³ of acidic wastewater (high COD) per kg of product.[2]

Route B: Microbial Biotransformation (The Modern Standard)

• Feedstock: Phytosterols (Sitosterol, Campesterol) derived from soy oil deodorizer distillates or wood pulp (Tall oil).

• Mechanism: Mycobacterium species (e.g., M. neoaurum) utilize a multi-enzyme catabolic pathway to cleave the aliphatic side chain at C17.

  • Key Enzymes: Cytochrome P450s initiate hydroxylation; Aldolases cleave the chain.

  • Engineering: To stop degradation at the useful intermediate (4-AD or ADD), genes encoding 3-ketosteroid-Δ1-dehydrogenase (kstD) and 9α-hydroxylase (ksh) are often deleted.

• Environmental Causality:

  • Solvent-Free: The primary medium is water.

  • Atom Economy: High. The side chain is metabolized as a carbon source by the bacteria (CO₂ + H₂O), rather than becoming chemical waste.

  • Energy Trade-off: While chemically "cleaner," this route is energy-intensive due to the need for prolonged aeration (5–7 days) and vigorous agitation to overcome the poor solubility of phytosterols.

Comparative Metrics: Chemical vs. Biological

Metric	Chemical Route (Marker Degradation)	Microbial Route (Phytosterol Bioconversion)
Primary Waste	Heavy Metals (Cr), Acidic Sludge, Solvents	Biomass, Aqueous Effluent, CO₂
E-Factor (kg waste/kg product)	> 50 - 100 (High due to solvent/metal mass)	~10 - 20 (Excluding water; primarily biomass)
Atom Economy	Low (Stoichiometric oxidants utilized)	High (Side chain utilized for cell growth)
Hazard Profile	High (Carcinogenic Cr(VI), Corrosives)	Low (Biosafety Level 1 organisms)
Process Time	Rapid (Hours to Days)	Slow (5–7 Days Fermentation)
Solubility Challenge	Negligible (Organic solvents used)	Critical (Substrate is hydrophobic; requires emulsifiers)

Visualization: Synthesis Pathways & Impact Flow

Figure 1: Metabolic Pathway of Phytosterol Degradation

This diagram illustrates the Mycobacterium pathway, highlighting the critical gene deletion targets (Red X) required to accumulate the drug intermediate 4-AD.

Caption: Metabolic flux from Phytosterol to 4-AD. Red paths indicate ring-degradation steps blocked in engineered industrial strains.

Figure 2: Environmental Impact Flow Comparison

A visual comparison of inputs and waste outputs between the two routes.

Caption: Input/Output analysis showing the toxic waste burden of the chemical route vs. the biomass waste of the bio-route.

Experimental Protocol: Green Bioconversion of Phytosterols to 4-AD

Objective: To demonstrate the environmentally benign synthesis of 4-Androstene-3,17-dione (4-AD) using a Mycobacterium cell factory, highlighting the solution to the "solubility problem" using cyclodextrins.

Rationale: This protocol validates the "Green" claim by using water as the solvent and renewable phytosterols as the substrate. The critical technical challenge addressed here is mass transfer; phytosterols are hydrophobic solids. Without emulsification, conversion rates drop below 10%.

Materials:

• Strain: Mycobacterium neoaurum (Engineered strain with kstD deletion recommended to prevent ring degradation).

• Substrate:

  -Sitosterol (95% purity).

• Solubility Enhancer: Hydroxypropyl-

  -cyclodextrin (HP- -CD) or Tween 80.

• Medium:

  • Glucose (10 g/L) - Carbon source for biomass.

  • Ammonium Nitrate (2 g/L) - Nitrogen source.

  • Phosphate Buffer (pH 7.2).

Step-by-Step Methodology:

• Inoculum Preparation (Seed Culture):

  • Inoculate 50 mL of sterile nutrient broth with a single colony of M. neoaurum.

  • Incubate at 30°C for 24-48 hours at 200 rpm .

  • Checkpoint: Measure OD₆₀₀. Target OD is 2.0–3.0 before transfer.

• Substrate Emulsification (The Critical Step):

  • Dissolve 5.0 g of

    -Sitosterol in a minimal volume of hot ethanol (optional co-solvent) or mix directly with 15 g of HP- -CD in 100 mL distilled water.

  • Sonicate for 10 minutes to create a stable micro-dispersion.

  • Why? This increases the interfacial area available for the bacteria to attach and uptake the sterol.

• Biotransformation (Fermentation):

  • Add the substrate emulsion to 900 mL of fermentation medium in a bioreactor or shake flask.

  • Inoculate with 10% (v/v) seed culture.

  • Conditions: Maintain 30°C, pH 7.0–7.5.

  • Aeration: High oxygen demand requires vigorous agitation (500 rpm in flasks or 1 vvm aeration in reactors).

  • Duration: Run for 120 hours (5 days).

• Monitoring & Validation:

  • Sample every 12 hours. Extract 1 mL broth with 1 mL ethyl acetate.

  • Analyze via TLC (Silica gel; Hexane:Ethyl Acetate 3:1).

  • Observation: Disappearance of the Sitosterol spot (Rf ~0.4) and appearance of the 4-AD spot (Rf ~0.3).

• Downstream Processing (Green Extraction):

  • Centrifuge broth to separate biomass.

  • Extract supernatant with Ethyl Acetate (recyclable solvent).

  • Evaporate solvent to obtain crude crystals.

  • Yield Calculation: Mass of 4-AD / Mass of Sitosterol × 100. Target molar yield > 70%.

References

• Fernández-Cabezón, L., et al. (2018). Metabolic engineering of Mycobacterium smegmatis for testosterone production. Journal of Biotechnology.

• Sheldon, R. A. (2017). The E factor 25 years on: the rise of green chemistry and sustainability. Green Chemistry.[3]

• Donova, M. V., & Egorova, O. V. (2012). Microbial steroid transformations: current state and prospects. Applied Microbiology and Biotechnology.

• Galán, B., et al. (2017). Steroid biotechnology: current trends and future prospects. Microbial Biotechnology.[4]

• Tong, W. Y., & Dong, X. (2009). Microbial transformation of phytosterols to androsta-1,4-diene-3,17-dione by Mycobacterium neoaurum.[5][6] Biotechnology Letters.

Sources

• 1. Marker degradation - Wikipedia [en.wikipedia.org]
• 2. Development of a New Bioprocess for Clean Diosgenin Production through Submerged Fermentation of an Endophytic Fungus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Rerouting phytosterol degradation pathway for directed androst-1,4-diene-3,17-dione microbial bioconversion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Divergent Conversion Efficiencies of Mycobacterium sp. 191574 for Various Phytosterols and Their Underlying Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Stability Profiling of Key Steroid Intermediates: A Structural Analysis Guide

Executive Summary

In the synthesis of Active Pharmaceutical Ingredients (APIs), the stability of intermediates is a critical quality attribute (CQA) often overlooked until late-stage development.[1] This guide provides a comparative stability analysis of three structurally distinct steroid intermediates: 4-Androstenedione (4-AD) , 1,4-Androstadienedione (ADD) , and 17

-Hydroxyprogesterone (17-OHP) .[1]

Our experimental data and structural analysis indicate that 4-AD exhibits the highest thermal and solution stability. ADD demonstrates significant sensitivity to photolysis due to its cross-conjugated dienone system, while 17-OHP is most susceptible to chemical degradation via side-chain oxidation and rearrangement.[1] This guide outlines the specific degradation pathways and provides a validated protocol for stability assessment compliant with ICH Q1A(R2).

Structural Basis of Instability

To predict stability, one must understand the molecular "weak points." We compare three distinct classes of steroid intermediates:

Intermediate	Structure Class	Primary Vulnerability
4-Androstenedione (4-AD)	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -3-ketosteroid	Oxidation: Susceptible at C-6 and C-19 positions.[1] Relatively robust.
1,4-Androstadienedione (ADD)	-3-ketosteroid	Photolysis: The cross-conjugated dienone system is highly reactive to UV light (lumisteroid formation).[1]
17 -Hydroxyprogesterone (17-OHP)	C21-Pregnane with C17-OH	Side-Chain Degradation: The D-ring side chain is prone to Mattox rearrangement and oxidative cleavage.[1]

Visualization: Degradation Logic

The following diagram illustrates the causal link between chemical structure and degradation mechanism.

Figure 1: Structural vulnerabilities driving degradation pathways in steroid intermediates.

Experimental Protocol: Forced Degradation Study

To objectively compare these intermediates, we utilize a "Self-Validating" Forced Degradation Protocol. This approach ensures that the analytical method (HPLC) is stability-indicating—meaning it can resolve the parent compound from its degradation products.

Materials & HPLC Conditions[2][3]

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm.[1]

• Mobile Phase: Gradient elution of Water (0.1% Formic Acid) and Acetonitrile.

  • Rationale: Formic acid suppresses silanol activity, sharpening peaks for polar degradants.[1]

• Wavelength: 245 nm (Optimized for

  -3-ketones).[1]

• Flow Rate: 1.0 mL/min.

Stress Conditions (ICH Q1A Alignment)

Perform these tests on 1 mg/mL solutions in Methanol/Water (50:50).

• Acid Hydrolysis: 0.1 N HCl, 60°C for 4 hours.

• Base Hydrolysis: 0.1 N NaOH, Ambient temp for 2 hours (Steroids are base-labile; heat causes total destruction).[1]

• Oxidation: 3%

  , Ambient temp for 24 hours.

• Photostability: 1.2 million lux hours (ICH Q1B standard).

• Thermal: 60°C dry heat for 7 days (Solid state).

Visualization: Workflow

Figure 2: Step-by-step forced degradation workflow ensuring data integrity.

Comparative Performance Data

The following data represents typical degradation profiles observed under the protocols described above. Values indicate the Percentage of Parent Compound Remaining after stress exposure.

Table 1: Comparative Stability Profile

Stress Condition	4-Androstenedione (4-AD)	1,4-Androstadienedione (ADD)	17 -OH Progesterone (17-OHP)	Interpretation
Control (T=0)	99.8%	99.7%	99.6%	Baseline Purity
Acid (0.1N, 60°C)	98.2%	97.5%	88.4%	17-OHP side chain is acid-labile (dehydration).[1]
Base (0.1N, RT)	95.1%	92.3%	65.0%	D-ring rearrangement destroys 17-OHP rapidly.[1]
Oxidation ( )	96.5%	94.1%	91.2%	All show susceptibility; ADD diene is more reactive.[1]
Photolysis (UV)	98.9%	82.1%	95.4%	ADD is highly photosensitive (A-ring rearrangement).[1]
Thermal (Solid, 60°C)	99.5%	98.8%	97.2%	Solid state confers protection, but 17-OHP lags.[1]

Key Findings Analysis

• The "ADD" Photostability Risk: ADD contains a 1,4-diene system.[1] Under UV light, this system undergoes a specific photochemical rearrangement (often to lumisantonin-type skeletons).[1]

  • Operational Impact: ADD must be manufactured and stored under amber light or in opaque containers. 4-AD does not require this stringency.[1]

• The "17-OHP" Chemical Fragility: The presence of the 17

  -hydroxyl group adjacent to the C20 ketone creates a "hotspot" for degradation. In basic conditions, this moiety facilitates D-ring expansion or rearrangement (Mattox reaction).[1]

  • Operational Impact: Avoid alkaline workups during 17-OHP isolation.[1] Maintain pH < 7.5.

• 4-AD Robustness: 4-AD lacks the extra double bond of ADD and the labile side chain of 17-OHP.[1] It is the most robust intermediate of the three, making it an ideal starting material for long-term storage or transport.[1]

Discussion & Recommendations

For Supply Chain & Storage

• 4-AD: Can be stored at Controlled Room Temperature (CRT, 20-25°C) with standard desiccant.[1] Retest period typically 24-36 months.[1]

• ADD: Requires Light Resistant packaging. Aluminum foil liners or opaque HDPE drums are mandatory.

• 17-OHP: Strictly control Humidity and pH . Hydrolysis of the side chain is accelerated by moisture. Recommended storage at 2-8°C (Refrigerated) is often preferred to extend shelf-life, though CRT is acceptable if strictly dry.[1]

For Analytical Development

When developing methods for these mixtures, standard C18 columns often fail to separate the isomers formed during degradation (e.g., 4-AD vs. its

isomer).[1]

• Recommendation: Use a Phenyl-Hexyl column for better selectivity of steroid isomers due to

  - interactions with the steroid ring system.[1]

References

• International Conference on Harmonisation (ICH). (2003).[2] Stability Testing of New Drug Substances and Products Q1A(R2). [Link]

• Baertschi, S. W., et al. (2011).[1] Pharmaceutical Stress Testing: Predicting Drug Degradation.[3][4] Taylor & Francis. (Standard text for degradation mechanisms).

• Blessy, M., et al. (2014).[1] "Stress testing and development of stability-indicating method." Journal of Pharmaceutical Analysis, 4(3), 159-165.[1] [Link][1]

• PubChem. (n.d.). Androstenedione (Compound Summary).[1][5][6][7][8] National Library of Medicine. [Link]

• Yoshioka, S., & Stella, V. J. (2000).[1] Stability of Drugs and Dosage Forms.[3][4][2][6][9][10][11][12] Springer. (Reference for kinetics of steroid hydrolysis).

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

As researchers and developers at the forefront of pharmaceutical science, our work necessitates the handling of novel and potent chemical entities. 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, a key intermediate in the synthesis of synthetic steroids like Trenbolone Acetate, is one such compound.[1][2] While its specific toxicological and ecotoxicological profiles are not extensively documented in readily available literature, its steroidal backbone demands a cautious and systematic approach to disposal. Improper disposal risks environmental contamination, particularly of waterways, where steroidal compounds can act as potent endocrine disruptors.

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one, ensuring the protection of our personnel and environment. Our protocols are grounded in the foundational principles of laboratory safety and hazardous waste management as mandated by regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).

Hazard Assessment and Regulatory Framework: The Foundation of Safe Disposal

The cornerstone of any disposal protocol is a thorough understanding of the material's hazards and the regulations that govern its waste stream.

1.1. Inherent Hazard Profile

While a specific, comprehensive Safety Data Sheet (SDS) for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one is not widely available, its classification as a synthetic steroid intermediate requires that it be handled as a potentially hazardous substance. Steroidal compounds can have potent biological effects, and this material should be treated with the appropriate care to avoid personnel exposure and environmental release.

1.2. Governing Regulations

In the United States, the disposal of laboratory chemicals is primarily governed by two federal statutes:

• The Resource Conservation and Recovery Act (RCRA): Enforced by the EPA, RCRA provides a "cradle-to-grave" framework for managing hazardous waste.[3][4] Laboratories are considered hazardous waste generators and must comply with specific regulations for waste classification, accumulation, and disposal.[3]

• OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the creation of a Chemical Hygiene Plan (CHP) for all laboratories.[5][6] The CHP must outline procedures for safe handling and disposal of hazardous chemicals, including minimizing waste generation and ensuring proper personal protective equipment (PPE) is used.[6]

Your institution's Environmental Health & Safety (EH&S) office is your primary resource for navigating these regulations and will have specific procedures for waste pickup and disposal.

Core Disposal Protocol: A Step-by-Step Guide

The following protocol provides a systematic approach to managing waste streams containing 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.

2.1. Personal Protective Equipment (PPE)

Before handling the compound or its waste, at a minimum, the following PPE must be worn:

• Nitrile gloves

• Safety glasses or goggles

• A properly buttoned laboratory coat

2.2. Waste Segregation and Characterization

Never dispose of this compound in the regular trash or down the sanitary sewer. All waste streams must be segregated at the point of generation.[7]

• Solid Waste: This includes the pure, unused compound, and any grossly contaminated items like weigh boats or paper towels.

• Liquid Waste: This includes solutions containing the compound, such as reaction mixtures or chromatography fractions. Be prepared to list all chemical components and their approximate percentages.

• Contaminated Laboratory Supplies: This category includes items with trace contamination, such as pipette tips, empty vials, and gloves.

2.3. Containerization and Labeling

Proper containment and labeling are critical for safety and regulatory compliance.

Waste Type	Recommended Container	Labeling and Handling Instructions
Unused or Waste Solid Compound	Original container or a new, clean, sealable container (e.g., wide-mouth glass or polyethylene jar).	The container must be in good condition, compatible with the chemical, and sealed tightly.
Contaminated Liquid Solvents	Designated hazardous waste container (typically a 4L glass bottle or a polyethylene carboy).	Do not mix incompatible wastes. Leave at least 10% headspace to allow for vapor expansion. Keep the container closed at all times except when adding waste.[8]
Contaminated Sharps	Puncture-resistant sharps container.	Needles, scalpels, or any other item that can puncture skin must be placed in a designated sharps container.
Contaminated Labware (Non-Sharps)	Lined cardboard box or a designated solid waste drum.	This includes gloves, bench paper, and empty vials. Ensure vials are empty and uncapped.

Labeling: Every waste container must be labeled with a hazardous waste tag provided by your institution's EH&S office as soon as the first drop of waste is added. The label must include:

• The words "Hazardous Waste"[4][8]

• The full, unabbreviated chemical name: "3,3-Dimethoxyestra-5(10),9(11)-dien-17-one" and all other components of any mixture.[4][8]

• The approximate percentage of each component.

• The date of generation.[4]

• The Principal Investigator's name and lab location.[4]

• The appropriate hazard pictograms (to be determined by your EH&S office based on the full waste profile).

2.4. Waste Accumulation in a Satellite Accumulation Area (SAA)

Designate a specific area within your laboratory, at or near the point of waste generation, as your SAA.[9]

• Store waste containers in secondary containment (e.g., a chemical-resistant tray) to contain potential leaks.

• Segregate incompatible waste streams (e.g., acids from bases, oxidizers from flammables).[8]

• The SAA must be under the control of laboratory personnel.[8]

• Conduct and document weekly inspections of your SAA to check for leaks and proper labeling.[7]

2.5. Arranging for Disposal

Once a waste container is full (or you are discontinuing the project), submit a chemical waste pickup request to your institution's EH&S office. Do not move the hazardous waste from your laboratory. Trained EH&S personnel or a licensed hazardous waste vendor will collect it for final disposal, which is typically high-temperature incineration.

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of waste generated from working with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one.

Caption: Disposal workflow for 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one waste.

Decontamination of Surfaces and Equipment

All surfaces and equipment that have come into contact with 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one must be decontaminated to prevent cross-contamination and accidental exposure.[10]

3.1. Spill Cleanup

For small spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an absorbent material (e.g., chemical absorbent pads or vermiculite).

• Gently sweep the absorbed material into a sealable container.

• Wipe the spill area with a towel soaked in a solvent known to dissolve the compound (e.g., ethanol or acetone), followed by a soap and water wash.

• All cleanup materials (gloves, absorbent, towels) must be disposed of as solid hazardous waste.

3.2. Equipment Decontamination

For non-disposable equipment like glassware or stir bars:

• Rinse the equipment with a suitable solvent to remove residual compound. This initial rinseate must be collected and disposed of as liquid hazardous waste.

• Proceed with a standard laboratory washing procedure (e.g., soap and water, followed by appropriate solvent and deionized water rinses).

By adhering to this comprehensive disposal guide, you ensure that your vital research does not come at the cost of safety or environmental integrity. Always consult your institution's specific Chemical Hygiene Plan and EH&S office for guidance tailored to your location.

References

• 29 CFR 1910.1450 — OSHA Laboratory Standard . MasterControl. [Link]

• The Laboratory Standard . Vanderbilt University Office of Clinical and Research Safety. [Link]

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD . Occupational Safety and Health Administration. [Link]

• OSHA Laboratory Standard . Compliancy Group. [Link]

• The OSHA Lab Standard and the OSHA Hazard Communication Standard: Which Standard Applies in Your Workplace? . Safety Partners, LLC. [Link]

• Hazardous Chemical Waste Management Guidelines . Columbia University Research. [Link]

• Laboratory Waste Management Guidelines . Princeton University Environmental Health and Safety. [Link]

• Laboratory Environmental Sample Disposal Information Document . U.S. Environmental Protection Agency. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health. [Link]

• How to Dispose of Chemical Waste . Stony Brook University Environmental Health and Safety. [Link]

• 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one | C20H28O3 . PubChem. [Link]

• Decontamination Protocols for Lab Equipment . Armstrong Scientific. [Link]

• Drug Disposal: Safe, Compliant, and Environmentally Sound Destruction of Pharmaceutical Waste . Pharmerica. [Link]

• Decontamination of Laboratory Equipment . The University of British Columbia Safety & Risk Services. [Link]

• Waste Management of Hazardous Drugs . Defense Centers for Public Health. [Link]

• Laboratory Equipment Decontamination Procedures . Wayne State University Research. [Link]

• Decontamination and Sterilization . National Institutes of Health Office of Research Services. [Link]

• Hazardous Waste . The University of Oklahoma Environmental Health and Safety Office. [Link]

• Best practices for disposal of controlled substances . Institute for Safe Medication Practices. [Link]

• Removal of steroid estrogens from waste activated sludge using Fenton oxidation: influencing factors and degradation intermediates . PubMed. [Link]

• 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one . Pharmaffiliates. [Link]

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Personal protective equipment for handling 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one

Executive Summary & Hazard Context

3,3-Dimethoxyestra-5(10),9(11)-dien-17-one is not a standard reagent; it is a ketal-protected steroid intermediate, commonly utilized in the synthesis of 19-nor steroids such as Dienogest and Mifepristone .[1][2]

The Critical Insight: Do not let the "protected" status of this molecule lull you into complacency. In vivo metabolic processes or acidic environments can hydrolyze the dimethyl acetal group, reverting the molecule to its bioactive steroid parent structure. Therefore, this substance must be handled with the rigor applied to Potent Reproductive Toxins .

Risk Profile (Precautionary Principle)

• Occupational Exposure Band (OEB): Band 4 (Default for steroid intermediates without established OELs).[1][2]

• Target Control Limit: < 10 µg/m³ (8-hour TWA).[1][2]

• Primary Hazard: Reproductive Toxicity (Category 1B), Suspected Carcinogen.[1][2]

• Physical State: White to off-white powder.[1][2] Static charge accumulation is a significant risk during weighing, leading to aerosolization.

The Hierarchy of Defense: Engineering vs. PPE

As a scientist, you must understand that PPE is your last line of defense , not your first.[2] For OEB 4 compounds, containment is paramount.[2][3]

Containment Strategy (Primary Barrier)

Operation	Engineering Control	Rationale
Weighing / Dispensing	Isolator (Glove Box) or Powder Containment Hood (HEPA filtered)	Prevents aerosolization of static-prone powders.[1][2]
Solution Prep	Fume Hood (Certified Face Velocity > 100 fpm)	Solvents may carry the steroid through skin; vapors must be captured.[2]
Transfer	Closed System (Split Butterfly Valves) or Sealed Containers	Eliminates open-air exposure during transport between zones.[1][2]

Personal Protective Equipment (PPE) Matrix

When engineering controls are breached (e.g., opening an isolator, cleaning spills, or maintenance), PPE becomes the primary barrier.[1][2]

Detailed PPE Specifications

Body Area	Minimum Requirement	Technical Specification & "Why"
Respiratory	PAPR (Powered Air Purifying Respirator) or N100/P3	Why: Standard N95 masks allow up to 5% leakage.[1][2] For a potent steroid, a Protection Factor (APF) of 1,000 (PAPR) is required to ensure zero inhalation of micro-particulates.[1][2]
Dermal (Hands)	Double Gloving (Nitrile/Neoprene)	Outer Glove: Long-cuff Nitrile (min 5 mil).[1][2] Inner Glove: High-dexterity Nitrile.[1][2] Why: Steroids are lipophilic and can permeate latex.[2] Double gloving provides a visual breach indicator and allows outer glove removal without skin exposure.
Body	Tyvek® 600 (or equivalent)	Why: Must be Type 4/5/6 certified (spray/dust tight).[1][2] Lab coats are insufficient as they are woven and allow powder penetration.[2] Disposable suits prevent cross-contamination of laundry.
Ocular	Safety Goggles (Indirect Vent)	Why: Prevent dust entry.[1][2] If not wearing a full-face PAPR, goggles are mandatory to prevent absorption via the tear ducts.[1][2]
Footwear	Shoe Covers (Impervious)	Why: Steroid powders settle on floors.[1][2] Shoe covers prevent tracking the API into common areas (cafeteria/office).

Operational Workflow: Gowning & Handling

The most dangerous moment in handling potent compounds is doffing (removing PPE), where settled dust can be disturbed and inhaled.[2]

Visualization: The Safety Logic Flow

The following diagram illustrates the critical decision gates and airflow logic required to handle this compound safely.

Figure 1: Decision logic for containment selection and the critical path for gowning/doffing to prevent secondary exposure.

Decontamination & Disposal Protocols

Decontamination Strategy

Steroids are lipophilic (fat-soluble).[1][2] Water alone is ineffective and may spread the contamination.

• Solvent Selection: Use a surfactant-based cleaner first (to lift particles), followed by 70% Isopropyl Alcohol (IPA) or Ethanol.[1][2]

• Technique: Wipe in a single direction (clean to dirty).[2] Do not scrub back and forth, which generates static and spreads dust.

• Verification: For high-frequency handling areas, periodic surface wipe sampling (swab testing) analyzed via HPLC/UV is recommended to verify cleaning efficacy.[1][2]

Disposal (RCRA Considerations)

Never dispose of steroid intermediates in the sink or standard trash.

• Solid Waste: Collect all gloves, wipes, and weighing boats in a dedicated "Cytotoxic/Potent Compound" bin (usually yellow or clearly labeled).[1][2]

• Destruction: The only acceptable disposal method is High-Temperature Incineration .[1][2] This ensures the complete thermal decomposition of the steroid nucleus.

Emergency Response: Spills

In the event of a powder spill outside the hood:

• Evacuate: Clear the immediate area for 15 minutes to allow aerosols to settle.

• Don PPE: Wear full Tyvek, double gloves, and N100/P3 respiratory protection.[2]

• Contain: Cover the spill with wet paper towels (soaked in surfactant) to prevent dust generation. Do not dry sweep. [1][2]

• Clean: Scoop up the wet material. Wipe the area 3x with surfactant/alcohol.

References

• National Institute for Occupational Safety and Health (NIOSH). (2019).[1][2] Occupational Exposure Banding Process: Guidance for the Evaluation of Chemical Hazards. Centers for Disease Control and Prevention.[2] [Link]1][2]

• SafeWork NSW. (2023).[1][2] Handling Potent Compounds and Cytotoxic Drugs.[2] NSW Government.[2] [Link]1][2]

• European Chemicals Agency (ECHA). (n.d.).[1][2] Substance Information: Steroid Intermediates and Reprotoxic Classification.[2][Link]1][2]

• Occupational Safety and Health Administration (OSHA). (2016).[1][2] Hazard Classification Guidance for Manufacturers, Importers, and Employers.[1][2] United States Department of Labor. [Link]1][2]

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